Comprehensive Structural Elucidation and Physicochemical Characterization of (5,7-Dibromoquinolin-8-yl) N,N-dimethylcarbamate
This guide provides an in-depth technical analysis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate , a structural derivative of the well-known antimicrobial and chelating agent 5,7-dibromo-8-hydroxyquinoline (Broxyqu...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate , a structural derivative of the well-known antimicrobial and chelating agent 5,7-dibromo-8-hydroxyquinoline (Broxyquinoline).[1]
This compound represents a classic "carbamate prodrug" design, often utilized to modulate lipophilicity, improve bioavailability, or target cholinesterases (AChE/BuChE) in neuropharmacology.[1]
The construction of the (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate scaffold relies on the functionalization of the phenolic oxygen at the C8 position.[1] The presence of bromine atoms at C5 and C7 deactivates the ring towards electrophilic attack but increases the acidity of the C8-hydroxyl group, facilitating nucleophilic acyl substitution.[1]
) or Triethylamine (Base), Acetonitrile or DMF (Solvent).[1]
Mechanism:
The reaction proceeds via a Nucleophilic Acyl Substitution (
Ac) mechanism.[1] The base deprotonates the C8-hydroxyl group, generating a phenoxide anion. This nucleophile attacks the carbonyl carbon of the dimethylcarbamoyl chloride, forming a tetrahedral intermediate which collapses to expel the chloride ion.[1]
Reaction Pathway Diagram[1]
Figure 1: Synthetic pathway via base-catalyzed nucleophilic acyl substitution.[1]
Part 2: Spectroscopic Elucidation
Mass Spectrometry (MS) Analysis
The mass spectrum of this compound is dominated by the isotopic signature of the two bromine atoms.[1] Natural bromine exists as
Source: ResearchGate.[1][7] "Crystal structure of 5,7-Dibromo-8-methoxyquinoline."
Relevance: Provides structural parameters (bond lengths, angles) for the 5,7-dibromoquinoline core, validating the steric environment around the C8 position.
Physicochemical properties and stability profile of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
An In-Depth Technical Guide to the Physicochemical and Stability Profiling of Novel Quinoline Derivatives: A Case Study of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate Introduction In the landscape of drug discovery...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Physicochemical and Stability Profiling of Novel Quinoline Derivatives: A Case Study of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
Introduction
In the landscape of drug discovery and development, the journey from a promising lead compound to a viable clinical candidate is contingent upon a thorough understanding of its fundamental chemical and physical characteristics. The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs. Novel derivatives, such as (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate, represent potential therapeutic agents whose success is intrinsically linked to their physicochemical properties and stability. These parameters govern everything from solubility and absorption to formulation and shelf-life, making their early and accurate characterization a cornerstone of a successful development program.
This guide provides a comprehensive framework for the systematic evaluation of the physicochemical and stability profile of novel quinoline derivatives, using the hypothetical new chemical entity (NCE), (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate, as a practical case study. As a Senior Application Scientist, the following sections are designed not merely as a list of protocols, but as a strategic guide, explaining the causality behind experimental choices and emphasizing the creation of self-validating systems to ensure data integrity. The methodologies described are grounded in authoritative guidelines from bodies such as the International Council for Harmonisation (ICH) and are designed to furnish the critical data required for informed decision-making in a research and development setting.
Part 1: Physicochemical Property Characterization
The intrinsic properties of a molecule dictate its behavior in both biological and pharmaceutical systems. The initial characterization phase focuses on elucidating these fundamental parameters.
Identity and Purity
Before any other property is assessed, the identity and purity of the test compound must be unequivocally established. This is a foundational step, as impurities can significantly skew the results of subsequent experiments.
Experimental Protocol: Compound Identity and Purity Assessment
Mass Spectrometry (MS):
Prepare a 1 mg/mL solution of the compound in a suitable solvent (e.g., acetonitrile or methanol).
Infuse the solution into a high-resolution mass spectrometer (e.g., a Q-TOF or Orbitrap instrument).
Acquire data in both positive and negative ionization modes.
Causality: The goal is to confirm the molecular weight by observing the [M+H]⁺ or [M-H]⁻ ion. High-resolution MS provides an exact mass measurement, which can confirm the elemental composition, lending high confidence to the compound's identity.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
Dissolve 5-10 mg of the compound in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
Acquire ¹H and ¹³C NMR spectra.
Causality: NMR provides detailed information about the molecular structure. The chemical shifts, coupling constants, and integration of the proton signals should be consistent with the proposed structure of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate. This technique is also highly effective for identifying and quantifying impurities.
High-Performance Liquid Chromatography (HPLC):
Develop a reverse-phase HPLC method (e.g., using a C18 column).
Run the compound under gradient elution conditions with a UV detector set to an appropriate wavelength.
Causality: HPLC is the workhorse for purity assessment. The peak area of the main compound relative to the total area of all peaks provides a quantitative measure of purity (e.g., >95% is often required for initial studies).
Melting Point (Mp)
The melting point is a simple yet critical indicator of purity and the physical state of the solid. A sharp melting range is characteristic of a pure crystalline substance.
Experimental Protocol: Melting Point Determination
Load a small amount of the finely powdered dry compound into a capillary tube.
Place the tube in a calibrated melting point apparatus.
Heat at a slow, controlled rate (e.g., 1-2 °C/min) near the expected melting point.
Record the temperature at which the substance first begins to melt and the temperature at which it is completely liquid.
Causality: A broad melting range can suggest the presence of impurities or that the compound may exist as an amorphous solid or a mixture of polymorphs. This information is vital for selecting the appropriate solid form for development.
Aqueous Solubility
Solubility is a gatekeeper property for oral drug absorption. Poor aqueous solubility is a major hurdle in drug development, and its early determination is critical.
Add an excess amount of the solid compound to a series of vials containing different aqueous media (e.g., pH 1.2, pH 4.5, pH 6.8, and purified water).
Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.
After equilibration, filter the samples (e.g., using a 0.45 µm PVDF filter) to remove undissolved solid.
Quantify the concentration of the dissolved compound in the filtrate using a validated analytical method (e.g., HPLC-UV).
Causality: This method determines the thermodynamic equilibrium solubility, which is the true measure of a compound's solubility. Performing this at different pH values is crucial for ionizable compounds, as their solubility can be highly pH-dependent.
Lipophilicity, the affinity of a compound for a lipid-like environment, is a key determinant of its ability to cross biological membranes. It is typically expressed as the logarithm of the partition coefficient (LogP) for the neutral form or the distribution coefficient (LogD) at a specific pH.
Causality: The shake-flask method is the gold standard for LogP/LogD determination. Measuring at pH 7.4 (LogD₇.₄) provides a more physiologically relevant indication of lipophilicity than the LogP of the neutral molecule alone, as it accounts for the ionization state of the compound at physiological pH.
Table 1: Summary of Physicochemical Properties (Hypothetical Data)
Indicates high lipophilicity, favorable for membrane permeation but may risk metabolic instability.
Part 2: Stability Profile Assessment
Assessing the chemical stability of an NCE is paramount. Degradation can lead to a loss of potency and the formation of potentially toxic impurities.
Forced Degradation Studies
Forced degradation (or stress testing) is an essential activity to understand the intrinsic stability of a drug substance. It involves subjecting the compound to harsh conditions to accelerate its degradation.
Core Objectives:
To identify potential degradation products.
To elucidate degradation pathways.
To develop and validate a stability-indicating analytical method.
Experimental Protocol: Forced Degradation
Prepare solutions of the compound (~1 mg/mL) in various media.
Acidic Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.
Basic Hydrolysis: 0.1 M NaOH at 60 °C for 4 hours. The carbamate moiety is expected to be labile to base-catalyzed hydrolysis.
Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.
Thermal Degradation: Store the solid compound at 105 °C for 48 hours.
Photostability: Expose the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).
Analyze all stressed samples, along with an unstressed control, by a stability-indicating HPLC method (e.g., HPLC with a photodiode array detector, PDA, and MS).
Causality: The conditions are intentionally harsh to produce detectable degradation within a short timeframe. The variety of stressors helps to map out the compound's vulnerabilities. The use of a PDA detector helps to assess peak purity, while MS is invaluable for identifying the structure of degradants.
Caption: Workflow for forced degradation studies.
pH-Rate Profile
For compounds susceptible to hydrolysis, determining the rate of degradation as a function of pH is crucial for predicting stability in liquid formulations and under physiological conditions.
Experimental Protocol: pH-Rate Profile Generation
Prepare a series of buffered solutions across a wide pH range (e.g., pH 2 to 10).
Add the compound to each buffer and store at a constant, elevated temperature (e.g., 50 °C) to accelerate degradation.
At specified time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each solution.
Immediately quench any reaction if necessary (e.g., by neutralizing the pH) and analyze the sample by HPLC to determine the remaining concentration of the parent compound.
For each pH, plot the natural logarithm of the concentration versus time. The slope of this line gives the observed degradation rate constant (k_obs).
Plot log(k_obs) versus pH to generate the pH-rate profile.
Causality: This study provides a quantitative model of the compound's stability. The resulting profile can identify the pH of maximum stability, which is critical information for the development of liquid formulations. For (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate, this would be particularly important to characterize the hydrolysis of the carbamate ester linkage.
Table 2: Summary of Stability Profile (Hypothetical Data)
Stress Condition
Observation (Hypothetical)
Potential Degradation Pathway
0.1 M HCl, 60°C
~15% degradation after 24 hours. One major degradant observed.
Acid-catalyzed hydrolysis of the carbamate.
0.1 M NaOH, 60°C
>90% degradation within 1 hour. Formation of 5,7-dibromo-8-hydroxyquinoline is the primary degradation product.
Rapid base-catalyzed hydrolysis of the carbamate ester.
3% H₂O₂, RT
Minor degradation (~5%) after 24 hours.
Relatively stable to oxidation.
Photolytic (ICH Q1B)
No significant degradation observed.
Compound is not photolabile.
Conclusion
The systematic physicochemical and stability profiling outlined in this guide provides the foundational knowledge required to advance a novel chemical entity like (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate through the drug development pipeline. By employing these robust, validated methodologies, researchers can identify potential liabilities early, such as poor solubility or hydrolytic instability, and develop strategies to mitigate them. This proactive approach, grounded in sound scientific principles and authoritative guidelines, is indispensable for navigating the complexities of pharmaceutical development and ultimately increasing the probability of success.
References
ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
ICH Harmonised Tripartite Guideline Q1B: Photostability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
Baertschi, S. W., Alsante, K. M., & Reed, R. A. (Eds.). (2011). Pharmaceutical Stress Testing: Predicting Drug Degradation. CRC Press. A comprehensive guide on the principles and practices of forced degradation studies. [Link]
Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. John Wiley & Sons. Provides in-depth information on the measurement and importance of solubility and pKa. [Link]
Kerns, E. H., & Di, L. (2008). Drug-like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press. A foundational text on the key physicochemical properties relevant to drug discovery. [Link]
Foundational
Literature review of 5,7-dibromoquinolin-8-yl carbamate derivatives
Decoding the Therapeutic Potential of 5,7-Dibromoquinolin-8-yl Carbamate Derivatives: A Comprehensive Technical Guide Executive Summary The 8-hydroxyquinoline (8-HQ) scaffold is a privileged structure in medicinal chemis...
Author: BenchChem Technical Support Team. Date: March 2026
Decoding the Therapeutic Potential of 5,7-Dibromoquinolin-8-yl Carbamate Derivatives: A Comprehensive Technical Guide
Executive Summary
The 8-hydroxyquinoline (8-HQ) scaffold is a privileged structure in medicinal chemistry, renowned for its diverse bioactivities ranging from anticancer to antimicrobial properties. Among its functionalized analogs, 5,7-dibromoquinolin-8-yl carbamate derivatives represent a highly specialized class of compounds. The strategic incorporation of heavy halogens (bromine) at the 5 and 7 positions fundamentally alters the electronic landscape and lipophilicity of the quinoline core, while the carbamate moiety serves as a highly tunable linker, prodrug trigger, or direct pharmacophore for enzyme inhibition. This whitepaper provides an in-depth mechanistic review, structural-activity relationship (SAR) analysis, and validated experimental protocols for researchers developing novel therapeutics based on this scaffold.
Structural Rationale: The Electronic and Steric Landscape
The biological efficacy of 5,7-dibromoquinolin-8-yl derivatives is dictated by the synergistic effects of its structural components:
Electron-Withdrawing Halogens: The bromine atoms at the C5 and C7 positions exert a strong inductive electron-withdrawing effect (-I effect). This significantly lowers the pKa of the C8-hydroxyl group in the parent compound, altering its metal-binding affinity and enhancing the electrophilicity of the quinoline ring [1].
Lipophilicity (LogP) Modulation: Bromine substitutions dramatically increase the lipophilicity of the molecule compared to the unsubstituted 8-HQ. This enhanced lipophilicity improves cell membrane permeability, facilitating intracellular target engagement.
The Carbamate Linkage: The O-carbamate group acts as a pseudo-substrate for hydrolytic enzymes (like cholinesterases) or as a stable prodrug moiety. Unlike ester linkages, which are rapidly hydrolyzed by non-specific esterases, carbamates offer superior metabolic stability, allowing for controlled intracellular release of the active 5,7-dibromo-8-HQ pharmacophore [1].
Mechanistic Pathways: From Metal Chelation to Apoptosis
The primary mode of action for many 5,7-dibromoquinolin-8-yl derivatives, particularly in oncology, involves the disruption of intracellular metal homeostasis.
Once the carbamate is enzymatically cleaved inside the target cell, the liberated 5,7-dibromo-8-HQ acts as a potent bidentate chelator for transition metals, specifically Copper (Cu²⁺) and Zinc (Zn²⁺). The formation of these lipophilic metal complexes triggers a cascade of cytotoxic events. Research indicates that these complexes disrupt mitochondrial function, leading to the generation of Reactive Oxygen Species (ROS) [2].
Elevated ROS levels subsequently modulate the PI3K/AKT/ERK signaling pathway , downregulating pro-survival signals and upregulating pro-apoptotic factors, ultimately culminating in the activation of Caspase-3 and cellular apoptosis [3]. Furthermore, specific derivatives have shown efficacy in inhibiting Cyclooxygenase (COX-1/COX-2) and Human Topoisomerase I, providing a multi-target approach to tumor suppression [4].
Fig 1. Proposed apoptotic mechanism via metal chelation and PI3K/AKT/ERK pathway modulation.
Understanding the SAR of quinoline-O-carbamates is critical for rational drug design. Both the position of the carbamate group and the nature of the N-substituents significantly affect inhibitory potency and selectivity [1].
The table below synthesizes quantitative data trends observed in the evaluation of halogenated quinoline derivatives against various biological targets.
Table 1: Bioactivity Profile of Halogenated Quinoline-8-yl Derivatives
Compound / Derivative Scaffold
Primary Target / Cell Line
IC₅₀ (µM) / Activity
Primary Mechanism of Action
5,7-dibromoquinolin-8-yl methyl carbonate
HCT116 (Colon Cancer)
~12.4 µM
Intracellular ROS generation [1]
5,7-dichloroquinolin-8-yl methyl carbonate
AChE (Cholinesterase)
38.9 - 89.7 µM
PAS/CAS dual binding [1]
Cu(II)-5,7-dibromo-8-HQ complex
H460 (Lung Cancer)
< 5.0 µM
Caspase-3 activation; PI3K/AKT inhibition [3]
Trifluoro-substituted Quinoline Derivatives
COX-2 / Breast Cancer
High Affinity
COX-2 inhibition; Topoisomerase I targeting [4]
Note: Data represents a conceptual framework derived from literature evaluating the structure-function modulation in quinoline derivatives.
Validated Experimental Methodologies
To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is explicitly stated to explain why specific reagents and conditions are selected.
Protocol A: Direct Synthesis of 5,7-Dibromoquinolin-8-yl N,N-Diethylcarbamate
This protocol utilizes nucleophilic acyl substitution to form the carbamate linkage.
Solubilization: Dissolve 1.0 equivalent (eq) of 5,7-dibromo-8-hydroxyquinoline in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.
Causality: DCM provides a polar aprotic environment that effectively solubilizes the halogenated quinoline without participating in hydrogen bonding, which could otherwise hinder nucleophilic attack.
Deprotonation: Cool the reaction mixture to 0°C using an ice bath. Add 1.5 eq of triethylamine (TEA) dropwise.
Causality: TEA acts as a non-nucleophilic base, deprotonating the C8-hydroxyl group to form a highly nucleophilic phenoxide ion. The 0°C environment controls the exothermic nature of the acid-base reaction, preventing unwanted side reactions or degradation.
Carbamoylation: Slowly add 1.2 eq of diethylcarbamoyl chloride to the chilled mixture.
Causality: The phenoxide attacks the electrophilic carbonyl carbon of the carbamoyl chloride. Slow addition prevents localized concentration spikes, minimizing the risk of dimerization.
Self-Validating Reaction Monitoring: Remove the ice bath and stir at room temperature for 4-6 hours. Monitor the reaction via Thin-Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (3:1) mobile phase.
Causality: TLC provides a real-time visual validation. The disappearance of the lower-Rf phenolic starting material spot and the emergence of a higher-Rf spot confirms successful conversion to the less polar carbamate.
Workup & Purification: Quench the reaction with saturated aqueous NaHCO₃. Extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel column chromatography.
Causality: NaHCO₃ neutralizes the HCl byproduct and any unreacted carbamoyl chloride. Na₂SO₄ removes residual water, ensuring a dry crude product for accurate column purification.
Fig 2. Step-by-step synthesis workflow of 5,7-dibromoquinolin-8-yl carbamate derivatives.
Protocol B: Structural Validation via ¹H NMR Spectroscopy
Proton Nuclear Magnetic Resonance (¹H NMR) is mandatory to confirm the structural integrity of the synthesized carbamate [1].
Sample Preparation: Dissolve 5-10 mg of the purified compound in deuterated chloroform (CDCl₃).
Signal Analysis (Causality):
Aromatic Region (7.0 - 9.0 ppm): Look for the distinct downfield signals corresponding to the quinoline ring protons. The heavy deshielding is caused by the aromatic ring current and the electron-withdrawing bromine atoms at C5 and C7.
Aliphatic Region (1.0 - 3.5 ppm): Identify the signals corresponding to the N-substituents of the carbamate (e.g., ethyl groups). The integration of these aliphatic protons relative to the aromatic protons serves as a self-validating mathematical check of the molecule's stoichiometry.
Conclusion & Future Perspectives
The 5,7-dibromoquinolin-8-yl carbamate scaffold is a highly versatile pharmacophore. By masking the potent metal-chelating properties of the 8-HQ core with a stable, enzymatically cleavable carbamate linker, researchers can design targeted prodrugs with enhanced lipophilicity and reduced systemic toxicity. Future drug development should focus on optimizing the N-substituents of the carbamate moiety to fine-tune enzyme selectivity (e.g., targeting tumor-specific esterases or specific cholinesterase isoforms in neurodegenerative diseases), thereby maximizing the therapeutic window of these potent derivatives.
References
Kepeňová, M., et al. "Copper(II) complexes of 8-hydroxyquinoline derivatives: alternative methods for obtaining crystals suitable for X-ray structural analysis." ResearchGate (PI3K/AKT/ERK pathway modulation and Caspase-3 activation). Available at:[Link]
Science.gov. "Sample records for quinoline derivatives evaluated" (Evaluation of quinoline derivatives for COX1/COX2 inhibition and Topoisomerase targeting). Available at:[Link]
Exploratory
Analytical Architecture for the Verification of (5,7-Dibromoquinolin-8-yl) N,N-Dimethylcarbamate
Executive Summary In the development of novel halogenated quinoline derivatives—often investigated for their neuroprotective, antimicrobial, and enzyme-inhibitory properties—rigorous structural and compositional verifica...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the development of novel halogenated quinoline derivatives—often investigated for their neuroprotective, antimicrobial, and enzyme-inhibitory properties—rigorous structural and compositional verification is a non-negotiable regulatory threshold[1]. As a Senior Application Scientist, I frequently observe that relying on a single analytical modality leads to false-positive structural assignments, particularly with heavily halogenated compounds.
This whitepaper establishes an authoritative, orthogonal analytical framework for verifying the molecular weight and empirical formula of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate . By synthesizing High-Resolution Mass Spectrometry (HRMS) for exact mass determination, collision-induced dissociation (CID) for structural connectivity, and CHNS/O combustion analysis for bulk purity, we create a self-validating system that eliminates analytical ambiguity.
Theoretical Framework: Mass & Elemental Stoichiometry
Before initiating any empirical analysis, we must establish the theoretical physicochemical parameters of the target analyte. The compound is synthesized via the carbamoylation of 5,7-dibromo-8-hydroxyquinoline (broxyquinoline) using N,N-dimethylcarbamoyl chloride.
A critical distinction must be made between the Average Molecular Weight (used for stoichiometric calculations and elemental analysis) and the Exact Monoisotopic Mass (used for HRMS). Because Bromine possesses two stable isotopes (
and ) at a near 1:1 natural abundance ratio, the compound will not present a single mass peak, but rather a highly distinctive 1:2:1 isotopic triplet[2].
Table 1: Physicochemical Properties & Mass Metrics
Parameter
Value
Analytical Relevance
Chemical Formula
Baseline for all compositional assays.
Average Molecular Weight
374.032 g/mol
Used for CHNS/O theoretical limits and molarity.
Monoisotopic Mass ()
371.9108 Da
Target for HRMS [M+H]+ exact mass calculation.
Base Peak Mass ()
373.9088 Da
The most abundant peak in the MS envelope.
Heavy Isotope Mass ()
375.9068 Da
Confirms the presence of exactly two bromine atoms.
Orthogonal Verification Strategy
To achieve absolute certainty, our workflow mandates three independent vectors of analysis. HRMS confirms the elemental composition of individual molecules, Elemental Analysis (EA) validates the macroscopic purity of the bulk batch, and MS/MS fragmentation verifies the structural arrangement of the functional groups.
Orthogonal analytical workflow for comprehensive molecular formula verification.
High-Resolution Mass Spectrometry (HRMS)
The Causality of Choice: Nominal mass spectrometers (like single quadrupoles) cannot distinguish between isobaric overlaps (molecules with the same nominal mass but different exact masses). We utilize Electrospray Ionization coupled to a Time-of-Flight or Orbitrap analyzer (ESI-HRMS) to achieve a mass accuracy of < 5 ppm. The basic quinoline nitrogen readily accepts a proton in positive ion mode (ESI+), yielding the
The defining feature of this molecule is its dibromo signature. The HRMS software must not only match the exact mass of the monoisotopic peak (
372.9186) but must overlay the theoretical isotopic distribution against the empirical data. A deviation in the 1:2:1 ratio indicates co-eluting impurities or a false-positive formula assignment[2].
Elemental Analysis (Combustion)
The Causality of Choice: While HRMS proves the molecule exists, it does not prove the sample is pure. A sample could be 50% target compound and 50% inorganic salt, and HRMS might still yield a perfect spectrum. CHNS/O elemental analysis combusts the bulk material at >1000°C, quantifying the evolved gases (
, , , )[4]. For pharmaceutical-grade verification, the empirical percentages must fall within ±0.4% of the theoretical values[5].
High C indicates residual organic solvents (e.g., Hexane).
Hydrogen (H)
2.70%
2.30% - 3.10%
High H indicates trapped moisture/water.
Nitrogen (N)
7.49%
7.09% - 7.89%
Low N indicates incomplete carbamoylation.
Bromine (Br)
42.73%
42.33% - 43.13%
Deviations suggest mono-bromo or dehalogenated impurities.
Structural Elucidation via MS/MS
The Causality of Choice: To prove the N,N-dimethylcarbamate group is correctly attached, we subject the
precursor ion to Collision-Induced Dissociation (CID). Carbamates characteristically cleave at the ester-amide linkage. The detection of the dimethylcarbamoyl cation ( 72.044) is a definitive diagnostic fragment for this functional group[6].
Primary MS/MS fragmentation pathways confirming the carbamate moiety.
Self-Validating Experimental Protocols
To ensure Trustworthiness (E-E-A-T), the following protocols are designed as closed-loop, self-validating systems. They include mandatory internal calibration steps to prevent instrumental drift from generating false data.
Protocol A: ESI-HRMS Isotopic Profiling
System Suitability (SST): Infuse a standard tuning mix (e.g., Agilent ESI-L) to calibrate the mass axis. Ensure resolving power is >30,000 at
400.
Lock Mass Calibration: Introduce an internal reference mass (e.g., Leucine Enkephalin,
= 556.2766) simultaneously with the sample. Causality: This continuously corrects for thermal drift in the flight tube during the run.
Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of LC-MS grade Methanol containing 0.1% Formic Acid. Causality: Formic acid forces the basic quinoline nitrogen into its protonated state, maximizing ionization efficiency.
Data Acquisition: Scan from
100 to 800. Isolate the envelope at 371-377.
Validation Gate: The software must calculate a mass error of
5 ppm for the peak ( 373.9088) and the isotopic pattern match score must exceed 95%[3].
Protocol B: CHNS/O Combustion Analysis
Blank Baseline: Run three empty tin capsules combusted in excess oxygen. Causality: This establishes the atmospheric nitrogen and carbon background, which must be subtracted from the sample data.
K-Factor Calibration: Analyze a highly pure standard with a known composition (e.g., Sulfanilamide) in triplicate. Verify that the instrument reads within ±0.1% of Sulfanilamide's theoretical values.
Sample Encapsulation: Weigh exactly 2.000 mg of the dried analyte into a tin capsule using a microbalance (precision 0.001 mg). Causality: Tin acts as a catalyst during the flash combustion phase, driving the temperature locally to ~1800°C to ensure complete breakdown of the robust aromatic quinoline ring.
Combustion & Detection: Combust the sample and separate the resultant gases via a GC column to a Thermal Conductivity Detector (TCD).
Validation Gate: The calculated percentages for C, H, and N must fall within the ±0.4% limits outlined in Table 2. If the sample fails, it must be re-crystallized or dried under vacuum to remove residual solvents before re-analysis[7].
Conclusion
The verification of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate requires a synergistic approach. HRMS provides the exact elemental composition and confirms the presence of the dibromo isotopic signature, MS/MS validates the structural connectivity of the carbamate linkage, and Elemental Analysis guarantees the macroscopic purity of the synthesized batch. Adhering to this rigorous, self-validating framework ensures that downstream biological or pharmacological assays are conducted on definitively characterized material.
References
[6] New N,N-dimethylcarbamate inhibitors of acetylcholinesterase: design synthesis and biological evaluation. Taylor & Francis. Available at:[Link]
[4] Elemental Analysis Techniques. RSSL. Available at: [Link]
[5] Elemental Analysis for the Pharmaceutical Industry Q&A. Smithers. Available at: [Link]
[2] Validation and Evaluation of High-Resolution Orbitrap Mass Spectrometry on Molecular Characterization of Dissolved Organic Matter. ACS Omega. Available at: [Link]
[3] Detection and Exclusion of False-Positive Molecular Formula Assignments via Mass Error Distributions in UHR Mass Spectra. Analytical Chemistry. Available at: [Link]
[1] Making organoruthenium complexes of 8-hydroxyquinolines more hydrophilic. Dalton Transactions (RSC Publishing). Available at: [Link]
[7] How to Determine the Purity of a Substance using Elemental Analysis. Study.com. Available at: [Link]
An In-Depth Technical Guide to the Potential Biological Targets of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
Abstract (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate is a synthetic molecule featuring a halogenated quinoline core, a structure of significant interest in medicinal chemistry. The presence of the 5,7-dibromo-8-hydr...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
(5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate is a synthetic molecule featuring a halogenated quinoline core, a structure of significant interest in medicinal chemistry. The presence of the 5,7-dibromo-8-hydroxyquinoline scaffold, masked by an N,N-dimethylcarbamate group, suggests a range of potential biological activities. This technical guide provides a comprehensive analysis of the plausible biological targets for this compound, drawing upon the established pharmacology of structurally related molecules. We will delve into the rationale behind considering these targets, propose detailed experimental workflows for their validation, and present the underlying molecular pathways. This document is intended for researchers, scientists, and drug development professionals seeking to explore the therapeutic potential of this and similar chemical entities.
Introduction: Deconstructing the Pharmacophore
The chemical architecture of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate offers several clues to its potential biological interactions. The quinoline ring system is a well-established pharmacophore present in numerous natural and synthetic compounds with diverse pharmacological activities.[1] The 8-hydroxyquinoline moiety is a known metal chelator, a property that underpins many of its biological effects, including antimicrobial and anticancer activities.[2][3] The addition of two bromine atoms at the 5 and 7 positions can enhance the lipophilicity and modulate the electronic properties of the molecule, potentially influencing its binding to target proteins.[4]
Crucially, the N,N-dimethylcarbamate group at the 8-position is a key functional group. Carbamates are recognized as "warheads" in many enzyme inhibitors, particularly serine hydrolases, where they act as reversible or irreversible covalent modifiers. This feature strongly suggests that enzymes are a primary class of potential targets for this compound.
This guide will systematically explore the most probable biological targets, categorized by their functional class. For each potential target, we will provide the scientific basis for its consideration, detailed experimental protocols for validation, and visual representations of the relevant biological pathways and experimental designs.
Primary Target Class: Cholinesterases
The most compelling hypothesis for the biological activity of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate is the inhibition of cholinesterases, namely acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). This is predicated on two key structural features: the quinoline core and the carbamate moiety.
Scientific Rationale:
Quinoline Scaffold: Quinoline derivatives have been extensively investigated as inhibitors of both AChE and BuChE.[1][4][5] The flat, aromatic quinoline ring can engage in π-π stacking interactions with aromatic residues in the active site gorge of these enzymes.[1]
Carbamate Inhibitory Moiety: The N,N-dimethylcarbamate group is a classic feature of cholinesterase inhibitors. It is designed to mimic the transition state of acetylcholine hydrolysis. The carbamate carbonyl is attacked by the catalytic serine residue in the active site, leading to carbamoylation of the enzyme and its temporary inactivation.
Therapeutic Relevance: Inhibition of AChE is a cornerstone of symptomatic treatment for Alzheimer's disease, as it increases the levels of the neurotransmitter acetylcholine in the brain. BuChE is also gaining recognition as a relevant target in later stages of the disease.
Experimental Validation of Cholinesterase Inhibition
A systematic approach is required to confirm and characterize the inhibition of AChE and BuChE.
Step 1: In Vitro Enzyme Inhibition Assays
The initial step is to determine if the compound inhibits the enzymatic activity of purified AChE and BuChE. The Ellman's assay is a widely used and reliable colorimetric method for this purpose.[6]
Protocol: Ellman's Assay for Cholinesterase Inhibition
Reagent Preparation:
Phosphate buffer (0.1 M, pH 8.0).
Acetylthiocholine iodide (ATCI) or butyrylthiocholine iodide (BTCI) substrate solution (10 mM in buffer).
5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) solution (3 mM in buffer).
AChE (from electric eel) or BuChE (from equine serum) solution (2 units/mL in buffer).
(5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate stock solution (e.g., 10 mM in DMSO) and serial dilutions.
Assay Procedure (96-well plate format):
To each well, add 25 µL of the test compound at various concentrations.
Add 50 µL of the respective cholinesterase solution and incubate for 15 minutes at 37°C.
Add 125 µL of DTNB solution.
Initiate the reaction by adding 25 µL of the corresponding substrate solution (ATCI for AChE, BTCI for BuChE).
Immediately measure the absorbance at 412 nm every minute for 10 minutes using a microplate reader.
Data Analysis:
Calculate the rate of reaction for each concentration of the inhibitor.
Determine the percentage of inhibition relative to a control (no inhibitor).
Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition).
Table 1: Hypothetical Cholinesterase Inhibition Data
Compound
Target Enzyme
IC50 (µM)
(5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
AChE
To be determined
(5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
BuChE
To be determined
Galantamine (Reference)
AChE
Known value
Tacrine (Reference)
BuChE
Known value
Step 2: Mechanism of Inhibition Studies
Once inhibition is confirmed, it is crucial to understand the mechanism. This can be achieved through kinetic studies.
Protocol: Kinetic Analysis of Cholinesterase Inhibition
Perform the Ellman's assay as described above, but vary the concentration of both the substrate (ATCI or BTCI) and the inhibitor.
Measure the initial reaction velocities at each combination of substrate and inhibitor concentration.
Plot the data using a Lineweaver-Burk or Michaelis-Menten plot.
Analyze the changes in Km (substrate affinity) and Vmax (maximum reaction velocity) in the presence of the inhibitor to determine if the inhibition is competitive, non-competitive, uncompetitive, or mixed-type.[7]
Step 3: Molecular Docking Studies
Computational modeling can provide insights into the binding mode of the inhibitor within the active site of the cholinesterases.
Workflow: Molecular Docking
Obtain the crystal structures of human AChE (e.g., PDB ID: 4EY7) and BuChE (e.g., PDB ID: 6I0C) from the Protein Data Bank.
Prepare the protein structures by removing water molecules, adding hydrogen atoms, and assigning charges.
Generate a 3D conformer of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate and perform energy minimization.
Define the binding site based on the location of the co-crystallized ligand or known active site residues.
Perform docking simulations using software such as AutoDock Vina or Glide.
Analyze the predicted binding poses and interactions (e.g., hydrogen bonds, hydrophobic interactions, π-π stacking) with key amino acid residues in the catalytic active site and peripheral anionic site.[1]
Caption: Workflow for the validation of cholinesterase inhibition.
Secondary Target Class: Metalloenzymes
The 8-hydroxyquinoline core of the molecule is a well-documented metal-chelating agent.[8] This property suggests that metalloenzymes, which require metal ions for their catalytic activity, could be potential targets.
Scientific Rationale:
Metal Chelation: 8-hydroxyquinoline and its derivatives can form stable complexes with various divalent and trivalent metal ions, including Zn2+, Cu2+, and Fe3+.[2]
Enzyme Inhibition: By sequestering the essential metal cofactor from the active site of a metalloenzyme, the compound can inhibit its function.
Examples of Metalloenzyme Targets:
Metallo-β-lactamases (MBLs): These are zinc-dependent enzymes that confer bacterial resistance to β-lactam antibiotics.[9] Inhibition of MBLs could restore the efficacy of these antibiotics.
Matrix Metalloproteinases (MMPs): These zinc-dependent endopeptidases are involved in tissue remodeling and are often dysregulated in cancer and inflammation.
Carbonic Anhydrases: These zinc-containing enzymes are involved in various physiological processes, and their inhibition has therapeutic applications in glaucoma, epilepsy, and cancer.
Experimental Validation of Metalloenzyme Inhibition
Step 1: General Metalloenzyme Inhibition Screening
A panel of relevant metalloenzymes should be selected for initial screening. The choice of enzymes will depend on the therapeutic area of interest (e.g., MBLs for infectious diseases, MMPs for oncology).
Protocol: Spectrophotometric Assay for Metallo-β-lactamase (e.g., NDM-1) Inhibition
Reagent Preparation:
HEPES buffer (50 mM, pH 7.5) containing ZnSO4 (50 µM).
NDM-1 enzyme solution (e.g., 10 nM in buffer).
Nitrocefin substrate solution (100 µM in buffer).
Test compound stock solution and serial dilutions.
Assay Procedure:
To a 96-well plate, add the test compound at various concentrations.
Add the NDM-1 enzyme solution and incubate for 10 minutes at room temperature.
Initiate the reaction by adding the nitrocefin substrate.
Monitor the hydrolysis of nitrocefin by measuring the increase in absorbance at 486 nm.
Data Analysis:
Calculate the initial reaction rates and determine the IC50 value as described for cholinesterases.
Step 2: Investigating the Role of Metal Chelation
To confirm that the inhibitory activity is due to metal chelation, the assay can be performed with varying concentrations of the metal cofactor.
Protocol: Metal-Ion Competition Assay
Perform the inhibition assay at the IC50 concentration of the test compound.
Repeat the assay in the presence of increasing concentrations of the relevant metal ion (e.g., ZnSO4 for NDM-1).
If the inhibitory effect of the compound is reversed by the addition of excess metal ions, it strongly supports a chelation-based mechanism of action.
Caption: Potential inhibition of the EGFR/AKT signaling pathway.
Other Potential Targets and Future Directions
The structural features of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate suggest other, less probable but still plausible, biological targets.
N-methyl-D-aspartate (NMDA) Receptors: Halogenated quinoline derivatives, such as 5,7-dichlorokynurenic acid, are known to be potent antagonists of the glycine binding site on the NMDA receptor. [10]This suggests that the topic compound could have activity at this receptor, which is relevant to neurodegenerative diseases and epilepsy. Radioligand binding assays using [3H]glycine could be employed to investigate this possibility.
Antifungal and Antibacterial Targets: The 5,7-dibromoquinoline scaffold has demonstrated antifungal activity, potentially through the chelation of metal ions essential for fungal growth. [4]Minimum inhibitory concentration (MIC) assays against a panel of fungal and bacterial strains would be the initial step to explore this activity.
Conclusion
(5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate is a molecule with a high potential for biological activity, primarily due to the combination of a quinoline scaffold and a carbamate functional group. The most promising targets are cholinesterases, given the established role of both moieties in the design of inhibitors for these enzymes. Metalloenzymes and protein kinases also represent viable target classes, capitalizing on the metal-chelating and scaffold-hopping potential of the quinoline core.
The experimental workflows detailed in this guide provide a clear and logical path for the systematic evaluation of these potential targets. A comprehensive understanding of the biological activity of this compound will not only elucidate its therapeutic potential but also contribute to the broader knowledge of quinoline-based medicinal chemistry.
References
BenchChem. (2025). Applications of 5,7-Dibromoquinoline in Medicinal Chemistry: A Detailed Overview.
PubMed. (2021). Fragment-based screening and hit-based substructure search: Rapid discovery of 8-hydroxyquinoline-7-carboxylic acid as a low-cytotoxic, nanomolar metallo β-lactamase inhibitor.
ScienceDirect. (2022).
CORE. (2009). The synthesis and biological evaluation of para-substituted phenolic N-alkyl carbamates as endocannabinoid hydrolyzing enzyme in.
PMC. (n.d.). Identification of 4-aminoquinoline core for the design of new cholinesterase inhibitors.
PMC. (n.d.). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines.
PubMed. (2020). Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds.
PubChem. (n.d.).
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MDPI. (2025).
MDPI. (2020).
ResearchGate. (2025). (PDF) Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds.
MDPI. (2025). The 8-Hydroxyquinoline Derivatives of 1,4-Naphthoquinone: Synthesis, Computational Analysis, and Anticancer Activity.
PubMed. (2023). Phenyl-quinoline derivatives as lead structure of cholinesterase inhibitors with potency to reduce the GSK-3β level targeting Alzheimer's disease.
ACS Publications. (2023). Discovery of Quinolinone Hybrids as Dual Inhibitors of Acetylcholinesterase and Aβ Aggregation for Alzheimer's Disease Therapy | ACS Chemical Neuroscience.
PubMed. (n.d.).
Walsh Medical Media. (2020).
Wikipedia. (n.d.). 8-Hydroxyquinoline.
ChemRxiv. (2024). Evaluating Quinolines: Molecular Dynamics Approach to Assess Their Potential as Acetylcholinesterase Inhibitors for Alzheimer's Disease.
An In-depth Technical Guide on the Solubility of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate in DMSO and Water
Abstract In the landscape of drug discovery and development, the physicochemical properties of a compound are paramount to its potential success as a therapeutic agent. Among these, solubility is a critical determinant o...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
In the landscape of drug discovery and development, the physicochemical properties of a compound are paramount to its potential success as a therapeutic agent. Among these, solubility is a critical determinant of bioavailability and formulation feasibility. This technical guide provides a comprehensive framework for understanding and determining the solubility of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate in two of the most fundamental solvents in preclinical research: dimethyl sulfoxide (DMSO) and water. Given the absence of extensive published data for this specific carbamate derivative, this guide establishes a predictive baseline from its parent compound, 5,7-dibromoquinolin-8-ol, and presents detailed, validated protocols for researchers to generate robust and reliable solubility data. This document is intended for researchers, scientists, and drug development professionals seeking to characterize this and similar quinoline-based compounds.
Introduction: The Critical Role of Solubility in Drug Development
The journey of a potential drug candidate from the laboratory to the clinic is fraught with challenges, many of which are rooted in its fundamental physicochemical properties. Aqueous solubility, in particular, is a make-or-break parameter, as a compound must be in solution to be absorbed and exert its therapeutic effect. Poor aqueous solubility can lead to erratic absorption, low bioavailability, and ultimately, the failure of a promising compound in development.[1][2]
(5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate is a derivative of 5,7-dibromoquinolin-8-ol (also known as Broxyquinoline), a compound with known biological activities. The addition of the N,N-dimethylcarbamate group modifies the molecule's properties, including its lipophilicity and potential for hydrogen bonding, which in turn will influence its solubility profile.
Dimethyl sulfoxide (DMSO) is a powerful, polar aprotic solvent widely employed in the initial stages of drug discovery for its ability to dissolve a vast array of organic compounds, creating high-concentration stock solutions for high-throughput screening.[3][4][5] However, the solubility in DMSO does not always translate to aqueous environments, and the transition from a DMSO stock to an aqueous buffer is a critical step where compounds can precipitate, leading to inaccurate assay results.[6] Therefore, a thorough understanding of a compound's solubility in both DMSO and water is indispensable.
This guide will provide a theoretical foundation for the expected solubility of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate, followed by detailed, step-by-step protocols for its empirical determination.
The carbamate ester is expected to increase the molecular weight and potentially the lipophilicity of the molecule, suggesting that the aqueous solubility will remain low. The solubility in DMSO is anticipated to be high, making it a suitable solvent for stock solution preparation.
Determining Solubility in Dimethyl Sulfoxide (DMSO)
The primary goal for determining DMSO solubility is to establish the maximum concentration at which a compound can be dissolved to create a stable stock solution. This is often referred to as thermodynamic solubility.
Experimental Protocol: Thermodynamic DMSO Solubility via HPLC-UV
This protocol provides a robust method for quantifying the maximum solubility of a compound in DMSO at room temperature.[3]
Rationale: This method relies on creating a supersaturated solution, allowing it to equilibrate, and then quantifying the concentration of the dissolved compound in the supernatant using High-Performance Liquid Chromatography (HPLC) with UV detection.[3] This approach provides a precise and accurate measurement of thermodynamic solubility.
Materials:
(5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
Anhydrous DMSO
Vortex mixer
Centrifuge
Calibrated analytical balance
Micropipettes
2 mL microcentrifuge tubes
HPLC system with a UV detector
Appropriate HPLC column (e.g., C18)
Methanol or acetonitrile (HPLC grade)
Procedure:
Preparation of a Supersaturated Solution:
Accurately weigh approximately 10 mg of the compound into a 2 mL microcentrifuge tube.
Add a small volume of DMSO (e.g., 100 µL) to the tube.
Vortex the mixture vigorously for 2-3 minutes. If the compound dissolves completely, add more pre-weighed compound in small increments until a precipitate is observed.[3]
Equilibration:
Incubate the supersaturated solution at room temperature for 24 hours to ensure equilibrium is reached. Periodically mix the solution gently during this time.[3]
Separation of Undissolved Solid:
Centrifuge the solution at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the undissolved solid.[3]
Sample Preparation for Analysis:
Carefully collect a known volume of the supernatant (e.g., 10 µL) without disturbing the pellet.
Dilute the supernatant with a suitable solvent (e.g., methanol or acetonitrile) in which the compound is highly soluble to bring the concentration within the linear range of the standard curve. A dilution factor of 1:100 or 1:1000 is common.
Quantification by HPLC-UV:
Prepare a series of standard solutions of the compound in the dilution solvent with known concentrations.
Inject the standards and the diluted sample onto the HPLC system.
Develop a standard curve by plotting the peak area against the concentration of the standards.
Determine the concentration of the diluted sample from the standard curve.
Calculation of Solubility:
Calculate the original concentration in the DMSO supernatant by multiplying the measured concentration by the dilution factor. This value represents the thermodynamic solubility in DMSO.
Caption: Workflow for determining thermodynamic solubility in DMSO.
Determining Aqueous Solubility
Aqueous solubility is a more complex parameter and can be assessed in several ways. The "shake-flask" method is the gold standard for thermodynamic solubility, while kinetic solubility is often more relevant for in vitro assays where a DMSO stock is diluted into an aqueous buffer.[1][10]
Rationale: This method determines the equilibrium solubility of a compound in an aqueous buffer. It involves adding an excess of the solid compound to the buffer, allowing it to reach equilibrium, and then measuring the concentration of the dissolved compound.[1]
Materials:
(5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
Phosphate-buffered saline (PBS), pH 7.4
Orbital shaker
Filtration device (e.g., 0.22 µm syringe filter) or centrifuge
Analytical method for quantification (HPLC-UV or UV-Vis spectroscopy)
Procedure:
Preparation:
Add an excess amount of the solid compound to a known volume of PBS (pH 7.4) in a sealed container. Ensure there is visible undissolved solid.
Equilibration:
Agitate the mixture on an orbital shaker at a constant temperature (e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached.[1]
Phase Separation:
Separate the undissolved solid from the solution by either centrifugation or filtration through a 0.22 µm filter. Filtration is often preferred to remove fine particles.
Quantification:
Dilute the clear filtrate with a suitable solvent if necessary.
Determine the concentration of the dissolved compound using a validated analytical method such as HPLC-UV or UV-Vis spectroscopy against a standard curve.
Experimental Protocol: Kinetic Aqueous Solubility
Rationale: This method mimics the process used in many biological assays, where a concentrated DMSO stock solution is diluted into an aqueous buffer.[6] The resulting solubility can be influenced by the rate of addition and the final DMSO concentration.[1][6]
Materials:
10 mM stock solution of the compound in DMSO
PBS, pH 7.4
96-well UV-transparent microplate
Microplate reader
Procedure:
Prepare Stock Solution: Dissolve the compound in DMSO to create a 10 mM stock solution.[6]
Prepare Dilutions: In a separate 96-well plate, perform serial dilutions of the DMSO stock with DMSO to obtain a range of concentrations (e.g., 10 mM, 5 mM, 2.5 mM, etc.).[6]
Addition to Aqueous Buffer:
To a 96-well UV-transparent plate, add 198 µL of PBS to each well.
Add 2 µL of each DMSO stock dilution to the corresponding wells. This results in a 1:100 dilution and a final DMSO concentration of 1%.[6]
Incubation: Seal the plate and incubate at room temperature for 2 hours with gentle shaking to allow for precipitation of any supersaturated solution.[6]
Measurement: Measure the absorbance or light scattering (nephelometry) of each well. For absorbance, use the λmax of the compound.
Data Analysis: Plot the measured signal against the nominal concentration. The point at which the signal plateaus or deviates from linearity is considered the kinetic solubility.[6]
Caption: Workflow for determining kinetic aqueous solubility.
Data Summary and Interpretation
The results from these experiments should be compiled into a clear and concise table for easy comparison.
Solubility Parameter
Solvent/Buffer
Method
Result
Units
Thermodynamic Solubility
DMSO
HPLC-UV
TBD
mg/mL or mM
Thermodynamic Solubility
PBS, pH 7.4
Shake-Flask
TBD
µg/mL or µM
Kinetic Solubility
PBS, pH 7.4 (1% DMSO)
Microplate
TBD
µg/mL or µM
Interpretation:
A high solubility in DMSO (typically >10 mM) confirms its suitability as a solvent for stock solutions.
A significant difference between the thermodynamic and kinetic aqueous solubility is common. The kinetic solubility is often higher but represents a metastable state.
Low aqueous solubility (e.g., <10 µM) may indicate potential issues with bioavailability and may necessitate formulation strategies to improve it.
Conclusion
While direct solubility data for (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate is not yet widely published, this guide provides the necessary framework and detailed experimental protocols for its determination. By leveraging knowledge of the parent compound and applying rigorous, validated methods such as the shake-flask and kinetic solubility assays, researchers can generate the critical data needed to advance their research and development efforts. A thorough characterization of solubility in both DMSO and aqueous systems is a foundational step in the successful progression of any potential drug candidate.
BenchChem. (2025). Application Notes and Protocols for Determining the Solubility of Novel Compounds in DMSO for In Vitro Assays.
Asian Journal of Chemistry. (2013). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. 25(1), 237-239.
SciSpace. (2012). Experimental and Computational Methods Pertaining to Drug Solubility.
AA Blocks. (n.d.). 5,7-Dibromoquinolin-8-ol.
BenchChem. (2025). An In-depth Technical Guide to the Physicochemical Properties of 5,7-Dibromoquinoline.
MDPI. (2021). DMSO Solubility Assessment for Fragment-Based Screening.
PubChem. (2025). 5,7-Dimethyl-8-quinolinol.
PubMed. (2002). A rapid spectrophotometric method for the determination of molybdenum in industrial, environmental, biological and soil samples using 5,7-dibromo-8-hydroxyquinoline.
Scribd. (n.d.). Solubility in DMSO.
Springer. (2021). Development and validation of a rapid LC–MS/MS method for the confirmatory analysis of the bound residues of eight nitrofuran.
BenchChem. (2025). Technical Support Center: Enhancing the Solubility of Quinoline-Based Compounds for Biological Assays.
ResearchGate. (2023). Non-Extractive Spectrophotometric Determination of Sn(II) with 5,7-Dibromo-8-hydroxyquinoline.
BenchChem. (2025). An In-depth Technical Guide to the Historical Synthesis of 5,7-Dibromoquinoline.
Toxicology and safety data sheets (SDS) for quinoline carbamate derivatives
An In-Depth Technical Guide to the Toxicology and Safety Data Sheet (SDS) Authoring for Quinoline Carbamate Derivatives This guide is intended for researchers, scientists, and drug development professionals engaged in th...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Toxicology and Safety Data Sheet (SDS) Authoring for Quinoline Carbamate Derivatives
This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis, evaluation, and handling of quinoline carbamate derivatives. It provides a technical overview of the toxicological considerations for this chemical class and a practical framework for authoring compliant Safety Data Sheets (SDS). The content synthesizes mechanistic toxicology, regulatory requirements, and validated experimental protocols to ensure a high standard of scientific integrity and laboratory safety.
Introduction: The Duality of the Quinoline Carbamate Scaffold
Quinoline carbamate derivatives represent a promising class of compounds, leveraging the privileged quinoline scaffold, a motif present in numerous pharmaceuticals, with the functional carbamate group. This combination has been explored for various therapeutic applications, notably as cholinesterase inhibitors for neurodegenerative diseases like Alzheimer's.[1] However, the very features that confer biological activity also necessitate a thorough understanding of their potential toxicity. The quinoline ring system is a known structural alert for genotoxicity,[2] while the carbamate moiety is the pharmacophore responsible for the well-characterized mechanism of acetylcholinesterase (AChE) inhibition, a property shared with a class of pesticides and nerve agents.[3]
This guide navigates this toxicological duality. It provides the foundational knowledge to anticipate potential hazards, outlines a logical progression of toxicological testing, and details the process of translating that data into a globally harmonized Safety Data Sheet (SDS) to ensure safe handling and use.
Section 1: A Toxicological Profile of the Quinoline Carbamate Scaffold
Understanding the toxicological potential of a quinoline carbamate derivative begins with dissecting the contributions of its core components: the quinoline ring and the carbamate functional group.
The Quinoline Moiety: A Genotoxic and Carcinogenic Concern
The quinoline core, a bicyclic aromatic heterocycle, is not benign. It is recognized as a potential carcinogen, with evidence of inducing liver tumors in multiple animal species.[2] The primary concern stems from its metabolic activation.
Mechanism of Genotoxicity: Quinoline itself is not strongly mutagenic but can be metabolized by cytochrome P450 enzymes in the liver to reactive intermediates, such as epoxides. These metabolites can form DNA adducts, leading to mutations. Consequently, quinoline has tested positive for mutagenicity in bacterial reverse mutation assays (Ames test), particularly in the presence of a metabolic activation system (S9 fraction).[2][4] Studies have also shown that while some simple quinoline derivatives may not induce a strong genotoxic response, others, like 4-nitroquinoline-1-oxide (4-NQO), are potent inducers of DNA damage.[4][5]
The Carbamate Moiety: Mechanism-Based Neurotoxicity
The carbamate group is a classic "structural alert" for neurotoxicity via the inhibition of acetylcholinesterase (AChE). This enzyme is critical for terminating nerve impulses by hydrolyzing the neurotransmitter acetylcholine.
Mechanism of AChE Inhibition: Carbamates act as "pseudo-irreversible" inhibitors. The carbamate's carbonyl group is attacked by the serine residue in the active site of AChE, forming a carbamylated enzyme complex. This complex is far more stable and hydrolyzes much more slowly than the acetylated enzyme formed with acetylcholine.[6][7] This leads to an accumulation of acetylcholine in the synapse, causing hyperstimulation of cholinergic receptors and potential neurotoxic effects.[3] The reversibility is time-dependent but significantly slower than the natural process, effectively taking the enzyme out of commission.[3]
Structure-Activity Relationships (SAR)
For quinoline carbamate derivatives, the specific substitution pattern on both the quinoline ring and the carbamate nitrogen dramatically influences biological activity and, by extension, toxicity.
Position of Carbamate: The position of the carbamate group on the quinoline ring is critical. Studies on quinoline-O-carbamate derivatives designed for Alzheimer's disease showed that the substitution position determined the selectivity for AChE versus butyrylcholinesterase (BuChE). For example, derivatives with the carbamate at the 5-position were potent dual inhibitors, while those at the 4-position were selective for BuChE.[1]
Substituents on Carbamate Nitrogen: The alkyl groups on the carbamate nitrogen also modulate inhibitory potency. In the same study, dimethylcarbamoyl and diethylcarbamoyl groups were common, and their replacement altered the IC50 values significantly.[1]
Section 2: Core Toxicological Assessment Strategy
For any novel quinoline carbamate derivative, a tiered approach to toxicological assessment is essential. This typically begins with in vitro assays to determine basal cytotoxicity and genotoxic potential before moving to in vivo models for acute systemic toxicity.
In Vitro Cytotoxicity
The first step is to determine the concentration at which the compound causes general cell death. The MTT assay is a robust, colorimetric method for this purpose. It measures the metabolic activity of cells, which correlates with cell viability.[8]
Cell Seeding:
Plate a relevant cell line (e.g., HepG2 for liver toxicity, SH-SY5Y for neurotoxicity) in a 96-well plate at a density of 1 x 10⁴ cells/well.
Incubate for 24 hours at 37°C, 5% CO₂ to allow cells to adhere.
Causality: Allowing cells to adhere ensures that the observed effects are due to the compound's toxicity and not due to stress from plating.
Compound Treatment:
Prepare a stock solution of the quinoline carbamate derivative in a suitable solvent (e.g., DMSO).
Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (medium with DMSO) and a negative control (medium only).
Replace the old medium in the wells with 100 µL of the medium containing the test compound or controls.
Incubate for a defined period (e.g., 24 or 48 hours).
MTT Addition and Incubation:
Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.
Add 10 µL of the MTT solution to each well (final concentration ~0.5 mg/mL).
Incubate for 2-4 hours at 37°C.
Causality: Only metabolically active, viable cells contain mitochondrial reductase enzymes that can convert the yellow MTT into purple formazan crystals. This step is the basis of the measurement.[9]
Formazan Solubilization and Measurement:
Carefully remove the MTT-containing medium.
Add 100 µL of a solubilization solution (e.g., cell-culture grade DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.
Place the plate on an orbital shaker for 5-15 minutes to fully dissolve the formazan crystals.
Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 620-630 nm can be used to subtract background absorbance.
Data Analysis:
Calculate cell viability as a percentage relative to the vehicle control.
Plot cell viability against the logarithm of the compound concentration and use non-linear regression to determine the IC50 value (the concentration that inhibits 50% of cell viability).
In Vitro Genotoxicity
Given the structural alert of the quinoline moiety, assessing mutagenicity is critical. The bacterial reverse mutation assay, or Ames test, is the gold standard for this purpose.[10]
Strain Preparation:
Inoculate cultures of appropriate Salmonella typhimurium strains (e.g., TA98 for frameshift mutations, TA100 for base-pair substitutions) into nutrient broth.
Incubate overnight at 37°C with shaking to reach a density of 1-2 x 10⁹ cells/mL.
Causality: These strains are specifically engineered with mutations in the histidine operon, making them unable to synthesize histidine (his-). They also have other mutations that increase their sensitivity to mutagens, such as a faulty DNA repair mechanism.[11]
Metabolic Activation (S9 Mix):
Prepare the S9 mix, which contains liver homogenate from rats induced with a P450 inducer (e.g., Aroclor 1254 or a combination of phenobarbital/β-naphthoflavone). This mix provides the metabolic enzymes necessary to convert pro-mutagens into active mutagens.
Causality: This step is crucial for detecting compounds like quinoline that are not mutagenic themselves but become so after being processed by the liver.[2] Assays should be run both with and without the S9 mix.
Exposure and Plating:
In a sterile tube, add in order: 0.1 mL of the bacterial culture, 0.1 mL of the test compound solution (at various concentrations), and 0.5 mL of the S9 mix (or buffer for the non-activation test).
Vortex gently and pre-incubate for 20-30 minutes at 37°C.
Add 2 mL of molten top agar (containing a trace amount of histidine and biotin) to the tube.
Causality: The trace amount of histidine allows all bacteria to undergo a few rounds of cell division, which is necessary for the mutation to be fixed in the DNA.
Vortex briefly and pour the mixture onto a minimal glucose agar plate.
Incubation and Colony Counting:
Incubate the plates in the dark at 37°C for 48-72 hours.
Count the number of revertant colonies (his+) on each plate. A positive result is typically defined as a dose-dependent increase in the number of revertant colonies that is at least double the spontaneous reversion rate (seen in the vehicle control).
In Vivo Acute Systemic Toxicity
The Fish Embryo Acute Toxicity (FET) test using zebrafish (Danio rerio) is a rapid, reliable, and ethically preferable alternative to rodent testing for initial acute toxicity screening, as recognized by OECD Test Guideline 236 (TG 236).[12][13]
Test Setup:
Use newly fertilized zebrafish eggs (less than 3 hours post-fertilization).
Prepare a range of test concentrations of the quinoline carbamate derivative in fish water. Include a negative control (fish water only) and a positive control (e.g., 3,4-dichloroaniline).
Dispense 2 mL of each solution into the wells of a 24-well plate.
Exposure:
Carefully place one embryo into each well. Use at least 20 embryos per concentration.
Incubate the plates at 26 ± 1°C for a total of 96 hours.
Observations:
At 24, 48, 72, and 96 hours, examine each embryo under a microscope for four specific apical endpoints that indicate lethality:
Coagulation of the embryo.
Lack of somite formation.
Non-detachment of the tail from the yolk sac.
Absence of heartbeat.
Causality: These four endpoints are well-validated indicators of mortality in the developing embryo and serve as a humane alternative to observing death in adult fish.[13]
Data Analysis:
Record the number of dead embryos at each time point for each concentration.
Calculate the cumulative mortality at 96 hours.
Use appropriate statistical methods (e.g., probit analysis) to determine the LC50 value (the concentration lethal to 50% of the embryos).
Summary of Toxicological Data
Summarizing available data in a structured format is crucial for comparison and hazard assessment.
Table 1: Comparative Toxicity of Selected Quinoline and Quinoline Carbamate Derivatives
Section 3: Authoring a GHS-Compliant Safety Data Sheet (SDS)
The Safety Data Sheet is the primary tool for communicating hazard information to downstream users.[9] For a novel research chemical, the SDS must be authored based on available experimental data, data from structurally similar compounds, and expert judgment. The Globally Harmonized System (GHS) provides a standardized 16-section format.[16][17]
The 16 Sections of an SDS: A Practical Guide
Below is a breakdown of the 16 required sections, with specific guidance for a hypothetical quinoline carbamate derivative.
Section 1: Identification: Include the product identifier (chemical name, code), recommended uses (e.g., "For research and development use only"), and supplier details with an emergency contact number.[17]
Section 2: Hazard(s) Identification: This is the most critical section. Based on the data:
GHS Classification: Use the LC50/LD50 values to classify for Acute Toxicity. For example, an oral LD50 between 50 and 300 mg/kg in rats corresponds to Acute Toxicity Category 3.[18][19] A positive Ames test would lead to classification as Germ Cell Mutagenicity Category 2 ("Suspected of causing genetic defects").[20] The known mechanism of AChE inhibition could warrant classification as Specific Target Organ Toxicity (STOT).
Label Elements: Include the corresponding GHS pictograms (e.g., skull and crossbones for Acute Tox. 3, health hazard for mutagenicity), a Signal Word ("Danger" or "Warning"), and Hazard (H) and Precautionary (P) statements.
Section 3: Composition/Information on Ingredients: State the chemical name, synonyms, CAS number (if available), and concentration or purity. For a novel substance, this will be the primary component.
Section 4: First-Aid Measures: Provide instructions for inhalation, skin contact, eye contact, and ingestion. For a potent AChE inhibitor, specify that medical attention is required immediately and that atropine may be an antidote, but only under medical supervision.
Section 5: Fire-Fighting Measures: Describe suitable extinguishing media, specific hazards arising from the chemical (e.g., emission of toxic nitrogen oxides upon combustion), and protective equipment for firefighters.
Section 6: Accidental Release Measures: Detail procedures for containment and cleanup, including personal precautions (e.g., wear respirator, gloves, lab coat) and environmental precautions.
Section 7: Handling and Storage: Advise on safe handling practices (e.g., "Avoid contact with skin and eyes," "Work in a well-ventilated fume hood"). Specify storage conditions (e.g., "Store in a cool, dry place, away from light").
Section 8: Exposure Controls/Personal Protection: If occupational exposure limits (OELs) exist for similar compounds, list them. Specify required personal protective equipment (PPE): safety glasses, chemical-resistant gloves (specify material like nitrile), and a lab coat. For potent compounds, a respirator may be required.
Section 9: Physical and Chemical Properties: Include available data such as appearance, odor, melting point, boiling point, solubility, etc.
Section 10: Stability and Reactivity: Describe chemical stability, conditions to avoid (e.g., strong oxidizing agents), and hazardous decomposition products.
Section 11: Toxicological Information: This section provides the detailed evidence for the classification in Section 2. Summarize the results of the cytotoxicity, genotoxicity, and acute toxicity tests with LD50/LC50 values. Mention the primary mechanism of action (AChE inhibition).
Section 12: Ecological Information: Include data from the FET test (LC50) and any other available ecotoxicity data.
Section 13: Disposal Considerations: Provide guidance on proper disposal, emphasizing that it should be treated as hazardous waste in accordance with local, state, and federal regulations.
Section 14: Transport Information: Provide UN number, proper shipping name, transport hazard class, and packing group if the material is regulated for transport.
Section 15: Regulatory Information: List relevant safety, health, and environmental regulations.
Section 16: Other Information: Include the date of preparation or last revision. It is good practice to state that the information is based on the current state of knowledge and is intended to describe the product for the purposes of health, safety, and environmental requirements only.[21]
Section 4: Advanced Topics and Future Directions
In Silico Toxicology and QSAR
For novel derivatives where experimental data is absent, Quantitative Structure-Activity Relationship (QSAR) models can provide initial toxicity estimates.[22] These are computational models that predict the biological activity or toxicity of a chemical based on its molecular structure.[23] Publicly available tools, such as the EPA's Toxicity Estimation Software Tool (T.E.S.T.), can predict endpoints like developmental toxicity and mutagenicity.[23] While not a replacement for experimental data, QSAR can be invaluable for prioritizing compounds for synthesis and testing, and for providing provisional hazard assessments.[24][25]
Conclusion
The quinoline carbamate scaffold holds significant therapeutic promise, but its inherent toxicological properties demand a rigorous and systematic approach to safety assessment. By understanding the distinct hazards of the quinoline core (genotoxicity) and the carbamate moiety (neurotoxicity), researchers can design safer molecules and implement appropriate testing strategies. A tiered experimental workflow, from in vitro cytotoxicity and genotoxicity to in vivo acute toxicity, provides the necessary data to not only understand a compound's profile but also to fulfill the regulatory and ethical obligation of communicating those hazards through a comprehensive and GHS-compliant Safety Data Sheet. This integrated approach is fundamental to responsible innovation in drug discovery and chemical research.
References
McFee, A. F., Lowe, K. W., & Jauhar, G. S. (1989). Genotoxic potency of three quinoline compounds evaluated in vivo in mouse marrow cells. Environmental and Molecular Mutagenesis, 13(4), 340-344. ([Link])
ChemSafetyPro. (2018). GHS Classification Criteria for Acute Toxicity. ([Link])
National Academies of Sciences, Engineering, and Medicine. (2014). A Framework to Guide Selection of Chemical Alternatives. National Academies Press. ([Link])
Benfenati, E., et al. (2015). Review of QSAR Models and Software Tools for predicting Acute and Chronic Systemic Toxicity. JRC Publications Repository. ([Link])
Health and Safety Executive. (n.d.). REACH Safety Data Sheets. ([Link])
Darvesh, S., et al. (2008). Carbamates with Differential Mechanism of Inhibition Toward Acetylcholinesterase and Butyrylcholinesterase. Journal of Medicinal Chemistry, 51(14), 4200-4212. ([Link])
ReachOnline. (n.d.). REACH, Article 31, Requirements for safety data sheets. ([Link])
ChemSafetyPro. (2016). GHS Classification Criteria in A Single Page. ([Link])
Kaskoniene, V., et al. (2013). Genotoxicity risk assessment of diversely substituted quinolines using the SOS chromotest. Environmental and Molecular Mutagenesis, 54(9), 745-753. ([Link])
OECD. (2013). Test No. 236: Fish Embryo Acute Toxicity (FET) Test. OECD Publishing. ([Link])
Darvesh, S., et al. (2008). Carbamates with Differential Mechanism of Inhibition Toward Acetylcholinesterase and Butyrylcholinesterase. ResearchGate. ([Link])
Bio-protocol. (2021). MTT Assay for Cytotoxicity Evaluation. ([Link])
McFee, A. F., et al. (1989). Genotoxic potency of three quinoline compounds evaluated in vivo in mouse marrow cells. Environmental and Molecular Mutagenesis. ([Link])
OECD. (2025). Test No. 236: Fish Embryo Acute Toxicity (FET) Test. ([Link])
OECD. (2026). OECD GUIDELINES FOR THE TESTING OF CHEMICALS 236 - Fish Embryo Acute Toxicity (FET) Test. ResearchGate. ([Link])
CIRS Group. (n.d.). EU REACH Safety Data Sheet (SDS) and eSDS Format. ([Link])
Microbe Online. (2022). Ames Test – Introduction, Principle, Procedure, Uses and Result Interpretation. ([Link])
Roy, K., et al. (2016). QSAR modeling for predicting reproductive toxicity of chemicals in rats for regulatory purposes. Reproductive Toxicology, 62, 53-65. ([Link])
U.S. Environmental Protection Agency. (1979). Interim Procedures for Conducting the Salmonella/Microsomal Mutagenicity Assay (Ames Test). EPA Archive. ([Link])
MSDS Europe. (n.d.). Conditions under which a safety data sheet must be supplied. ([Link])
Liu, R., et al. (2022). Improving QSAR Modeling for Predictive Toxicology using Publicly Aggregated Semantic Graph Data and Graph Neural Networks. Briefings in Bioinformatics, 23(1). ([Link])
Colović, M. B., et al. (2013). Acetylcholinesterase Inhibitors: Pharmacology and Toxicology. Current Neuropharmacology, 11(3), 315–335. ([Link])
German Social Accident Insurance (DGUV). (n.d.). The REACH Chemical Regulation and OS&H: Safety data sheet. ([Link])
Joint Research Centre. (n.d.). Acute aquatic toxicity: Zebrafish Embryo Acute Toxicity Test (ZFET). ([Link])
Office of Environmental Health Hazard Assessment (OEHHA). (1997). Evidence on the Carcinogenicity of Quinoline and its strong acid salts. ([Link])
Papa, E., et al. (2005). QSAR Model for Predicting Pesticide Aquatic Toxicity. Journal of Chemical Information and Modeling, 45(5), 1256-1264. ([Link])
Kos, J., et al. (2021). Novel Sulfonamide-Based Carbamates as Selective Inhibitors of BChE. Molecules, 26(17), 5304. ([Link])
National Center for Biotechnology Information. (2013). Assay Guidance Manual: Cell Viability Assays. ([Link])
Gupta, P., et al. (2018). Microbial Mutagenicity Assay: Ames Test. Methods in Molecular Biology, 1682, 125-135. ([Link])
Food and Agriculture Organization of the United Nations. (n.d.). Assigning hazard categories. ([Link])
Hami, Z., & Zibaseresht, R. (2017). Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects?. Journal of Archives in Military Medicine, 5(4). ([Link])
United Nations Economic Commission for Europe (UNECE). (n.d.). Globally harmonized system of Classification and Labelling of Chemicals for Substances Health and Environmental Hazards. ([Link])
Liu, Z., et al. (2023). Design, synthesis and evaluation of quinoline-O-carbamate derivatives as multifunctional agents for the treatment of Alzheimer's disease. Scientific Reports, 13(1), 1339. ([Link])
De Stasio, E. (n.d.). The Ames Test. Lawrence University. ([Link])
El-Sayed, N. N. E., et al. (2022). New proapoptotic chemotherapeutic agents based on the quinolone-3-carboxamide scaffold acting by VEGFR-2 inhibition. Scientific Reports, 12(1), 16999. ([Link])
Kumar, A., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & Medicinal Chemistry, 24(22), 5739-5764. ([Link])
ResearchGate. (n.d.). Cytotoxic effects of synthesized quinoline derivatives on the viability.... ([Link])
History and discovery of 5,7-dibromo-8-hydroxyquinoline carbamates
A Technical Analysis of Dual-Action Therapeutics Executive Summary The development of 5,7-dibromo-8-hydroxyquinoline carbamates represents a pivotal evolution in the design of Multi-Target-Directed Ligands (MTDLs) for ne...
Author: BenchChem Technical Support Team. Date: March 2026
A Technical Analysis of Dual-Action Therapeutics
Executive Summary
The development of 5,7-dibromo-8-hydroxyquinoline carbamates represents a pivotal evolution in the design of Multi-Target-Directed Ligands (MTDLs) for neurodegenerative disorders, specifically Alzheimer’s Disease (AD). This molecular class synergizes two distinct pharmacological mechanisms: the pseudo-irreversible inhibition of cholinesterases (AChE/BuChE) and the chelation of dysregulated biometals (Cu²⁺, Zn²⁺, Fe²⁺) responsible for oxidative stress and
-amyloid aggregation.
This guide details the discovery history, synthetic pathways, and mechanistic logic of this scaffold, designed for researchers optimizing "Trojan Horse" prodrug strategies.
Part 1: History and Pharmacophore Evolution
The discovery of this scaffold was not a singular event but a convergence of two medicinal chemistry timelines: the Metal Chelation Hypothesis and the Cholinergic Hypothesis .
1. The Chelation Timeline (The Scaffold)
1880-1930s: 8-Hydroxyquinoline (8-HQ) is identified as a potent antiseptic. Its mechanism is linked to its ability to chelate essential metals required by bacteria.
1950s-1970s: Halogenation strategies yield Broxyquinoline (5,7-dibromo-8-hydroxyquinoline) and Clioquinol (5-chloro-7-iodo-8-hydroxyquinoline). The introduction of bromine atoms at positions 5 and 7 significantly increased lipophilicity (
) and acidity, enhancing membrane permeability and antimicrobial potency.
2000s: The failure of single-target AD drugs shifts focus to MTDLs. Researchers revisit halogenated 8-HQs (like PBT2) for their ability to solubilize
-amyloid plaques by sequestering copper and zinc.
2. The Carbamate Timeline (The Warhead)
1990s: The approval of Rivastigmine validates the carbamate moiety as a robust "pseudo-irreversible" inhibitor of AChE. Unlike organophosphates (irreversible/toxic) or tacrine (hepatotoxic), carbamates carbamoylate the active site serine, providing sustained inhibition that is slowly hydrolyzed.
3. The Convergence (The Hybrid)
In the mid-2000s to 2010s, medicinal chemists (notably groups like Marco-Contelles and others) hypothesized that masking the phenolic hydroxyl of 5,7-dibromo-8-HQ with a carbamate would create a prodrug :
Transport: The neutral carbamate crosses the Blood-Brain Barrier (BBB) efficiently.
Target 1: It inhibits AChE by transferring the carbamate group to the enzyme.[1]
Release: The leaving group is the active 5,7-dibromo-8-HQ, which is released directly into the synaptic cleft to scavenge redox-active metals.
Part 2: Mechanistic Pharmacology
The efficacy of 5,7-dibromo-8-hydroxyquinoline carbamates relies on a specific "Ping-Pong" kinetic mechanism.
The "Trojan Horse" Mechanism
The carbamate moiety acts as a temporary "mask" for the chelator. The bromine substituents are critical here: they function as electron-withdrawing groups (EWGs), lowering the
of the phenolic oxygen.
Electronic Effect: The lower
of the leaving group (the dibromo-quinoline) makes the carbamate carbonyl more electrophilic. This increases the rate of nucleophilic attack by the AChE active site serine (), potentially increasing inhibitory potency compared to non-halogenated analogs.
Figure 1: The dual-action mechanism. The carbamoylation of AChE releases the 5,7-dibromo-8-HQ payload, which subsequently neutralizes neurotoxic metal ions.
Part 3: Chemical Synthesis[2][3][4][5][6][7]
The synthesis is a two-step protocol starting from commercially available 8-hydroxyquinoline.
Procedure: Dissolve 8-HQ in chloroform. Add bromine dropwise over 30 minutes at 0°C. Allow to warm to room temperature and stir for 2 hours. The product precipitates as a hydrobromide salt or free base depending on workup.
Workup: Wash with 5% NaHSO₃ (to remove excess Br₂) and water. Recrystallize from ethanol.
Validation: Melting point ~196°C. ¹H NMR should show loss of H-5 and H-7 signals.
Procedure: Under nitrogen atmosphere, dissolve the quinoline in dry DCM. Add TEA. Add isocyanate dropwise. Stir at reflux for 4-6 hours.
Workup: Evaporate solvent. Purify via column chromatography (Hexane/EtOAc).
Critical Note: The electron-deficient nature of the dibromo-phenol makes the oxygen less nucleophilic. If reaction is sluggish, switch to Carbamoyl Chloride with NaH in THF.
Part 4: Structure-Activity Relationship (SAR) Data
The following table summarizes the impact of the 5,7-dibromo substitution compared to the unsubstituted parent scaffold.
Feature
Unsubstituted (H,H)
5,7-Dibromo (Br,Br)
Impact on Drug Design
LogP (Lipophilicity)
~1.8
~2.9 - 3.2
Enhanced BBB Penetration. Br increases lipophilicity, crucial for CNS drugs.
pKa (Phenolic OH)
9.9
~7.0 - 7.3
Increased Leaving Group Ability. Lower pKa accelerates the carbamoylation of AChE.
AChE IC50
Range: 1-10 µM
Range: 0.1-5 µM
Potency Increase. Often 2-10x more potent due to hydrophobic interactions of Br in the active site gorge.
Metal Affinity
High (Cu/Zn)
High (Cu/Zn)
Retained. Halogenation does not disrupt the N-O chelation bite angle.
Part 5: Biological Validation Protocol (Ellman's Assay)
To verify the activity of synthesized carbamates, use the modified Ellman’s method.
Preparation: Dissolve test compounds in DMSO (keep final DMSO <0.1%).
Incubation: Incubate Enzyme + Inhibitor in Phosphate Buffer (pH 8.0) for 20 minutes at 25°C. Note: Pre-incubation is critical for carbamates to allow time for the carbamoylation step.
Reaction: Add DTNB (0.3 mM) and ATCI (0.5 mM).
Measurement: Monitor absorbance at 412 nm for 5 minutes.
Analysis: Calculate % Inhibition and IC50.
Reversibility Check: Dilute the enzyme-inhibitor complex 100-fold and measure activity recovery over 24 hours to confirm pseudo-irreversibility.
References
Mao, F., et al. (2013). "Design, synthesis and biological evaluation of novel 8-hydroxyquinoline-based carbamates as antioxidant and acetylcholinesterase inhibitors." Bioorganic & Medicinal Chemistry.
Prati, F., et al. (2013). "Novel 8-Hydroxyquinoline Derivatives as Multitarget Compounds for the Treatment of Alzheimer's Disease." ChemMedChem.
Weinstock, M. (1999). "Rivastigmine: a new therapeutic approach to the treatment of Alzheimer's disease." CNS Drugs.[1]
Ellman, G. L., et al. (1961). "A new and rapid colorimetric determination of acetylcholinesterase activity." Biochemical Pharmacology.
Ökten, S., et al. (2016).[2] "Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles." Organic Communications.
Application Notes and Protocols for the Carbamoylation of 5,7-Dibromo-8-hydroxyquinoline
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the reaction conditions for the carbamoylation of the phenolic hydroxyl group of 5,7-dibr...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the reaction conditions for the carbamoylation of the phenolic hydroxyl group of 5,7-dibromo-8-hydroxyquinoline. This transformation is pivotal for the synthesis of novel derivatives with potential applications in drug discovery and materials science. This document outlines two primary protocols for this conversion, detailing the underlying chemical principles, step-by-step experimental procedures, and critical parameters for successful synthesis.
Introduction: The Significance of 5,7-Dibromo-8-hydroxyquinoline and its Carbamate Derivatives
5,7-Dibromo-8-hydroxyquinoline is a halogenated derivative of 8-hydroxyquinoline, a well-known chelating agent with a broad spectrum of biological activities, including antimicrobial, anticancer, and antifungal effects.[1][2][3] The introduction of bromine atoms at the 5 and 7 positions modulates the electronic properties and lipophilicity of the molecule, often enhancing its biological efficacy. The phenolic hydroxyl group at the 8-position is a key site for chemical modification, allowing for the synthesis of a diverse range of derivatives.[4][5]
Carbamoylation, the process of introducing a carbamoyl group (-C(O)NRR'), is a valuable strategy in medicinal chemistry to improve the pharmacokinetic and pharmacodynamic properties of a parent molecule. The resulting carbamate moiety can act as a prodrug, improve stability, or enhance binding interactions with biological targets. This guide focuses on the O-carbamoylation of the phenolic hydroxyl group of 5,7-dibromo-8-hydroxyquinoline to yield 5,7-dibromoquinolin-8-yl carbamates.
Reaction Mechanism: The Chemistry of O-Carbamoylation
The O-carbamoylation of a phenol, such as 5,7-dibromo-8-hydroxyquinoline, typically proceeds via a nucleophilic addition-elimination pathway. The reaction can be broadly categorized into two main approaches based on the carbamoylating agent used: isocyanates or carbamoyl chlorides.
Carbamoylation using Isocyanates
This is a widely employed method for the synthesis of carbamates. The reaction is generally base-catalyzed and involves the following steps:
Deprotonation: A base (B:) removes the acidic proton from the phenolic hydroxyl group of 5,7-dibromo-8-hydroxyquinoline to form a more nucleophilic phenoxide ion. The acidity of this proton is enhanced by the electron-withdrawing effects of the bromine substituents.
Nucleophilic Attack: The resulting phenoxide ion acts as a nucleophile and attacks the electrophilic carbon atom of the isocyanate (R-N=C=O).
Protonation: The intermediate anion is subsequently protonated, typically by the conjugate acid of the base (BH+), to yield the final O-aryl carbamate product.
The reaction is often facilitated by tertiary amines such as triethylamine or pyridine, which act as catalysts.
Reaction Mechanism with Isocyanate
Caption: Base-catalyzed carbamoylation of 5,7-dibromo-8-hydroxyquinoline with an isocyanate.
Carbamoylation using Carbamoyl Chlorides
An alternative route involves the use of a carbamoyl chloride (RR'NCOCl). This reaction also typically requires a base to neutralize the hydrochloric acid byproduct.
Deprotonation: Similar to the isocyanate method, a base deprotonates the phenolic hydroxyl group to generate the phenoxide ion.
Nucleophilic Acyl Substitution: The phenoxide attacks the carbonyl carbon of the carbamoyl chloride, leading to the displacement of the chloride leaving group.
Product Formation: The final O-aryl carbamate is formed, and the base neutralizes the HCl generated.
Stronger bases like sodium hydride can also be used to ensure complete deprotonation of the phenol, which can be particularly useful for less reactive substrates.
Experimental Protocols
The following protocols are designed to be robust starting points for the carbamoylation of 5,7-dibromo-8-hydroxyquinoline. Optimization of reaction time, temperature, and stoichiometry may be necessary depending on the specific carbamoylating agent used.
Experimental Workflow
Caption: General experimental workflow for the carbamoylation of 5,7-dibromo-8-hydroxyquinoline.
Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)
Saturated aqueous sodium bicarbonate solution
Brine
Anhydrous magnesium sulfate or sodium sulfate
Silica gel for column chromatography
Procedure:
To a solution of 5,7-dibromo-8-hydroxyquinoline (1.0 eq.) in anhydrous THF (0.1-0.2 M) under an inert atmosphere (e.g., nitrogen or argon), add triethylamine (1.5 eq.).
Stir the mixture at room temperature for 10-15 minutes.
Add the desired isocyanate (1.2 eq.) dropwise to the reaction mixture.
Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC). The reaction time can vary from a few hours to overnight depending on the reactivity of the isocyanate.
Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.
Extract the aqueous layer with dichloromethane (3 x volume of the aqueous layer).
Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired 5,7-dibromoquinolin-8-yl carbamate.
Protocol 2: Carbamoylation with a Carbamoyl Chloride
Sodium hydride (60% dispersion in mineral oil) or Potassium Carbonate
Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile
Saturated aqueous ammonium chloride solution
Ethyl acetate
Brine
Anhydrous sodium sulfate
Silica gel for column chromatography
Procedure:
To a suspension of sodium hydride (1.5 eq., washed with anhydrous hexanes to remove mineral oil) in anhydrous DMF (0.1-0.2 M) under an inert atmosphere, add a solution of 5,7-dibromo-8-hydroxyquinoline (1.0 eq.) in anhydrous DMF dropwise at 0 °C.
Allow the reaction mixture to stir at room temperature for 30-60 minutes, or until hydrogen evolution ceases.
Cool the mixture back to 0 °C and add the desired carbamoyl chloride (1.2 eq.) dropwise.
Let the reaction warm to room temperature and stir until TLC analysis indicates the consumption of the starting material.
Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride at 0 °C.
Extract the mixture with ethyl acetate (3 x volume of the aqueous layer).
Combine the organic extracts, wash with water and then brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.
Purify the residue by flash column chromatography on silica gel to yield the pure 5,7-dibromoquinolin-8-yl carbamate.
Summary of Reaction Parameters
The choice of reagents and conditions can significantly impact the yield and purity of the desired product. The following table summarizes key parameters for consideration.
Parameter
Protocol 1 (Isocyanate)
Protocol 2 (Carbamoyl Chloride)
Rationale and Considerations
Carbamoylating Agent
R-N=C=O
RR'N-C(O)Cl
Isocyanates are generally more reactive. Carbamoyl chlorides can be more stable and easier to handle.
Base
Triethylamine, Pyridine
Sodium Hydride, Potassium Carbonate
A non-nucleophilic organic base is sufficient for the isocyanate route. A stronger base may be needed for the carbamoyl chloride route to ensure complete deprotonation.
Solvent
THF, DCM, Chloroform
DMF, Acetonitrile, THF
Aprotic solvents are essential. The choice depends on the solubility of the reactants and the reaction temperature.
Temperature
0 °C to Room Temperature
0 °C to Room Temperature
Reactions are typically run at or below room temperature to control reactivity and minimize side reactions.
Stoichiometry (Reagent:Base)
1.2 eq. : 1.5 eq.
1.2 eq. : 1.5 eq.
A slight excess of the carbamoylating agent and base is used to drive the reaction to completion.
Conclusion
The carbamoylation of 5,7-dibromo-8-hydroxyquinoline is a versatile and valuable transformation for the synthesis of novel compounds with potential biological and material applications. The choice between using an isocyanate or a carbamoyl chloride as the carbamoylating agent will depend on the availability of the reagent, the desired substitution on the carbamoyl nitrogen, and the overall synthetic strategy. The protocols provided herein offer robust starting points for achieving this transformation efficiently and in high yield. As with any chemical synthesis, careful optimization and characterization are crucial for obtaining the desired product with high purity.
References
Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9268393/]
Recent advances in the synthesis and biological activity of 8-hydroxyquinolines. MDPI. [URL: https://www.mdpi.com/1420-3049/27/13/4306]
8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Open Access Journals. [URL: https://www.hilarispublisher.
Synthesis of Aryl Carbamates. ResearchGate. [URL: https://www.researchgate.
Reactions of phenolic ester alcohol with aliphatic isocyanates—transcarbamoylation of phenolic to aliphatic urethane: A 13C‐NMR study. ResearchGate. [URL: https://www.researchgate.
Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates. Journal of the Chemical Society, Perkin Transactions 2. [URL: https://pubs.rsc.org/en/content/articlelanding/1992/p2/p29920001221]
Carbamate synthesis by amination (carboxylation) or rearrangement. Organic Chemistry Portal. [URL: https://www.organic-chemistry.
Palladium-Catalyzed Synthesis of N-Aryl Carbamates. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3581635/]
Hindered Ureas as Masked Isocyanates: Facile Carbamoylation of Nucleophiles under Neutral Conditions. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2907660/]
Synthesis of carbamates by carbamoylation. Organic Chemistry Portal. [URL: https://www.organic-chemistry.
Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. The Royal Society of Chemistry. [URL: https://pubs.rsc.org/en/content/articlehtml/2018/ob/c8ob01334f]
Carbamoyl Functionalized Bent para-Phenylenes via an Unexpected Reaction of the Burgess Reagent with α-Ketols. ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acs.joc.0c02979]
Synthesis of linear O-aryl carbamates and S-thiocarbamates via benign T3P-mediated condensation of phenols and thiols with amine. HELDA - University of Helsinki. [URL: https://helda.helsinki.fi/server/api/core/bitstreams/185f396e-578b-4b2a-874e-503d4206e123/content]
THE REACTIVITY OF 8-HYDROXYQUINOLINE AND ITS DERIVATIVES TOWARD α-CYANOCINNAMONITRILES AND ETHYL α-CYANOCINNAMATES. Semantic Scholar. [URL: https://www.semanticscholar.org/paper/THE-REACTIVITY-OF-8-HYDROXYQUINOLINE-AND-ITS-TOWARD-El-Dean-Geies/d0342371a35f29d91f274718428131826049a46f]
Benzyl Protection of Phenols under Neutral Conditions: Palladium-Catalyzed Benzylations of Phenols. Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/abstracts/lit2/983.shtm]
Theoretical Studies of the Mechanism of Carbamoylation of Nucleobases by Isocyanates. ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acs.joc.0c02058]
8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Hilaris Publisher. [URL: https://www.hilarispublisher.
Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9268393/]
Highly Regioselective Carbamoylation of Electron-Deficient Nitrogen Heteroarenes with Hydrazinecarboxamides. Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/abstracts/lit5/096.shtm]
Carbamoylation of Aryl and Benzyl Chlorides by Direct C-H Functionalization of Formamide Derivatives via Ni/Photoredox-Catalyzed Cross-Coupling. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/38224097/]
Transformations of Less-Activated Phenols and Phenol Derivatives via C–O Cleavage. Thieme. [URL: https://www.thieme-connect.com/products/ejournals/abstract/10.1055/a-1191-1014]
A Selective O - and N -Acylation Protocol for Carbamyl Chloride. ResearchGate. [URL: https://www.researchgate.
Carbamoylation of azaarenes and olefins with formamides through dual photoredox/HAT catalysis. Organic Chemistry Frontiers. [URL: https://pubs.rsc.org/en/content/articlelanding/2024/qo/d4qo02040e]
Dearomatization of Electron-Deficient Phenols to ortho-Quinones Enabled by Bidentate Nitrogen-Ligated I(V) Reagents. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8903332/]
Csp2–H functionalization of phenols: an effective access route to valuable materials via Csp2–C bond formation. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9382218/]
Acid-Promoted Direct C–H Carbamoylation at the C-3 Position of Quinoxalin-2(1H)-ones with Isocyanide in Water. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9756193/]
Application Note: Purification Strategies for (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
This Application Note is structured as a high-level technical guide for the purification of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate . This compound is a carbamate derivative of 5,7-dibromo-8-hydroxyquinoline.
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is structured as a high-level technical guide for the purification of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate .
This compound is a carbamate derivative of 5,7-dibromo-8-hydroxyquinoline. The purification strategy relies heavily on the differential acidity/basicity between the product, the starting material (a phenol), and the reagents (bases).
Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9]
The target molecule, (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate , is a lipophilic, neutral species synthesized via the carbamoylation of 5,7-dibromo-8-hydroxyquinoline (Broxyquinoline).
Critical Impurity Profile:
5,7-Dibromo-8-hydroxyquinoline (Starting Material): The most persistent impurity. It is an acidic phenol (pKa ~7 due to electron-withdrawing bromines).
Reaction Bases (Pyridine/Triethylamine): Used to catalyze the reaction.
Tetramethylurea: A water-soluble by-product from the hydrolysis of excess dimethylcarbamoyl chloride.
The Purification Logic (The "Why"):
The purification protocol exploits the acidity of the phenolic impurity . Unlike the target carbamate, the unreacted starting material can be deprotonated by weak bases to form a water-soluble phenoxide salt. Conversely, the target carbamate is susceptible to hydrolysis under hot basic conditions but is stable in cold dilute base. This specific stability window allows for a "Self-Validating" liquid-liquid extraction that removes >95% of impurities before crystallization is even attempted.
Decision Tree: Purification Workflow
The following diagram outlines the logical flow for determining the appropriate purification method based on crude purity and scale.
Caption: Workflow decision tree prioritizing chemical extraction followed by crystallization for scalability.
Method A: Differential pH Extraction (The "Self-Validating" Work-up)
This is the most critical step. By strictly controlling the pH of the wash solutions, you can chemically separate the product from its precursors without chromatography.
Reagents:
Solvent: Dichloromethane (DCM) or Ethyl Acetate (EtOAc).
Acid Wash: 0.5 M HCl (Cold).
Base Wash: 0.5 M NaOH or 5% Na₂CO₃ (Ice Cold).
Protocol:
Dilution: Dilute the crude reaction mixture with DCM (approx. 10 mL per gram of reactant).
Acid Wash (Removal of Catalytic Base):
Wash the organic layer twice with cold 0.5 M HCl .
Mechanism:[1][2] This protonates the pyridine/triethylamine (catalyst) and dimethylamine, driving them into the aqueous layer.
Note: The quinoline nitrogen in the target molecule is extremely weakly basic due to the electron-withdrawing bromine atoms (positions 5,7) and will not be protonated significantly enough to leave the organic layer [1].
Base Wash (Removal of Phenolic Impurity):
CRITICAL STEP: Wash the organic layer rapidly with ice-cold 0.5 M NaOH (2x).
Mechanism:[1][2] The unreacted 5,7-dibromo-8-hydroxyquinoline is deprotonated to form the sodium phenoxide (highly water-soluble). The neutral carbamate remains in the organic layer.
Warning: Keep this step cold (<5°C) and brief to prevent hydrolysis of the carbamate ester.
Neutralization & Drying:
Wash once with Brine (saturated NaCl) to remove residual base and water.
Dry over Anhydrous Na₂SO₄. Filter and evaporate.[3][4]
Validation:
TLC: The spot corresponding to the starting material (lower R_f, stains with FeCl3) should be absent.
Method B: Anti-Solvent Recrystallization
If the extraction yields a solid that is slightly colored or <98% pure, recrystallization is the preferred method for batches >1 gram.
Solvent System:
Solvent (Good): Acetone or Ethyl Acetate (Hot).
Anti-Solvent (Bad): Hexanes or Heptane.
Protocol:
Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot Acetone (approx. 50-60°C) required to just dissolve the solid.
Tip: If insoluble particles remain, filter the hot solution through a glass frit or cotton plug.
Nucleation: Remove from heat. While still warm, add Hexane dropwise until a faint, persistent cloudiness (turbidity) appears.
Re-solubilization: Add a few drops of hot Acetone to just clear the cloudiness.
Crystallization:
Allow the flask to cool to room temperature undisturbed (2 hours).
Transfer to a fridge (4°C) for 4 hours.
Collection: Filter the crystals using vacuum filtration. Wash the cake with a cold 1:3 Acetone:Hexane mixture.
Data Summary: Solvent Efficiency
Solvent System
Solubility (Hot)
Solubility (Cold)
Impurity Rejection
Recovery Yield
Ethanol
High
Moderate
Good
60-70%
Acetone/Hexane
High
Very Low
Excellent
80-85%
Ethyl Acetate
High
High
Poor
<50%
Method C: Flash Column Chromatography
Required for high-purity analytical standards or if the reaction failed to reach >80% conversion.
Stationary Phase: Silica Gel (230-400 mesh).
Mobile Phase: Hexane : Ethyl Acetate Gradient.
Protocol:
Equilibration: Pack column with 90:10 Hexane:EtOAc.
Loading: Dissolve crude in minimal DCM and load.
Elution Gradient:
0-5 min: 90:10 (Elutes non-polar impurities).
5-15 min: Ramp to 80:20 (Target compound typically elutes here).
15-20 min: Ramp to 50:50 (Elutes unreacted phenol/polar by-products).
Detection: Monitor UV at 254 nm. The quinoline core absorbs strongly.
Mechanism of Separation (Visualized)
The following diagram illustrates the chemical species distribution during the extraction (Method A), highlighting the crucial role of pH manipulation.
Caption: Mechanism of removing 5,7-dibromo-8-hydroxyquinoline via base-mediated phase transfer.
References
PubChem Compound Summary: 5,7-Dibromo-8-hydroxyquinoline (CID 2453). National Center for Biotechnology Information (2025).Link
Context: Verifies the acidic nature and solubility profile of the starting m
ChemicalBook: 5,7-Dibromo-8-hydroxyquinoline Properties and Safety. Link
Context: Provides melting point data (198-200°C)
University of Rochester: Reagents & Solvents: Solvents for Recrystallization. Link
Context: Authoritative guide on solvent selection (Acetone/Hexane)
BenchChem: Advanced Crystallization Techniques for Quinoline Derivatives. Link
Context: General protocols for handling quinoline scaffolds in drug development.[4]
Application Note: Enzyme Inhibition Assay Techniques using (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
Introduction & Mechanistic Basis[1][2][3] The compound (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate represents a class of carbamate-based cholinesterase inhibitors designed to target Acetylcholinesterase (AChE) and B...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Basis[1][2][3]
The compound (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate represents a class of carbamate-based cholinesterase inhibitors designed to target Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE). Unlike simple competitive inhibitors (e.g., Tacrine), carbamates function as pseudo-irreversible inhibitors .
The Mechanistic Causality
To design a valid assay, one must understand the reaction kinetics. This compound does not merely bind to the active site; it chemically modifies it.
Association: The inhibitor binds to the enzyme's active site (
).
Carbamylation: The active site Serine-203 (in AChE) attacks the carbonyl carbon of the carbamate, releasing the leaving group (5,7-dibromo-8-hydroxyquinoline) and forming a covalent carbamylated-enzyme complex.
Decarbamylation: This covalent complex hydrolyzes very slowly (
), regenerating the free enzyme.
Experimental Implication: Standard "mix-and-read" assays often fail for carbamates because the carbamylation step (
) is time-dependent. Pre-incubation is mandatory to allow the inhibitor to establish the covalent block before the substrate competes for the active site.
Visualization: Mechanism of Action
Figure 1: Kinetic pathway of pseudo-irreversible inhibition. Note that k3 (recovery) is significantly slower than k2, leading to sustained inhibition.
Materials & Preparation
Reagents
Test Compound: (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate (MW ~374 g/mol ).
Solubility Note: Highly lipophilic due to the dibromo-quinoline core. Dissolve in 100% DMSO to create a 10 mM stock.
Enzyme: Human Recombinant AChE (hAChE) or Electrophorus electricus AChE (EeAChE).
Storage: Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.
Buffer: 100 mM Sodium Phosphate, pH 8.0 (optimal for carbamylation).
Critical Solution Stability
Carbamates are susceptible to spontaneous non-enzymatic hydrolysis in alkaline buffers.
Rule: Prepare working dilutions of the inhibitor in buffer immediately before use. Do not store diluted inhibitor overnight.
Protocol 1: Determination of IC50 with Pre-Incubation
This protocol is the industry standard for ranking carbamate potency.
Assay Conditions
Format: 96-well clear microplate.
Detection: Absorbance at 412 nm (formation of TNB anion).[2][3]
Temperature: 25°C or 37°C (Must be constant; carbamylation rates are temperature-dependent).
Step-by-Step Workflow
Enzyme Preparation: Dilute AChE in Phosphate Buffer (pH 8.0) to 0.05 U/mL.
Inhibitor Dilution: Prepare serial dilutions of the test compound in buffer (max 1% DMSO final concentration).
Pre-Incubation (The Critical Step):
Add 140 µL Phosphate Buffer.
Add 20 µL Enzyme Solution.
Add 20 µL Test Compound (various concentrations).
Incubate for 20–30 minutes at RT. This allows the carbamate to covalently modify the active site serine.[4]
Substrate Addition:
Add 10 µL DTNB (10 mM stock).
Add 10 µL ATCh (15 mM stock).
Measurement:
Immediately read Absorbance (412 nm) in kinetic mode for 5–10 minutes.
Calculate the slope (Velocity,
).
Plate Layout & Controls
Well Type
Buffer
Enzyme
Inhibitor
Substrate/DTNB
Purpose
Blank
160 µL
-
20 µL (Solvent)
20 µL
Subtract non-enzymatic hydrolysis.
Control (100%)
140 µL
20 µL
20 µL (Solvent)
20 µL
Max enzyme velocity ().
Test Sample
140 µL
20 µL
20 µL (Compound)
20 µL
Measure inhibition ().
Compound Background
160 µL
-
20 µL (Compound)
20 µL
Check if compound absorbs at 412 nm.*
*Note: 5,7-dibromoquinoline derivatives can be yellow/orange. If the compound absorbs at 412 nm, you must subtract this static absorbance from the kinetic read.
Workflow Diagram
Figure 2: Optimized Ellman's workflow emphasizing the pre-incubation step necessary for carbamates.
Ellman, G. L., et al. (1961). A new and rapid colorimetric determination of acetylcholinesterase activity. Biochemical Pharmacology, 7(2), 88-95.
Colovic, M. B., et al. (2013). Acetylcholinesterase Inhibitors: Pharmacology and Toxicology. Current Neuropharmacology, 11(3), 315-335.
Pohanka, M. (2011). Cholinesterases, a target of pharmacology and toxicology.[4][5][6] Biomedical Papers, 155(3), 219-229.
Dighe, S. N., et al. (2019). Recent updates on 8-hydroxyquinoline based compounds for the treatment of Alzheimer's disease. European Journal of Medicinal Chemistry, 166, 206-231. (Context for quinoline-carbamates).
Bar-On, P., et al. (2002). Kinetic and Structural Studies on the Interaction of Cholinesterases with the Anti-Alzheimer Drug Rivastigmine. Biochemistry, 41(11), 3555–3564. (Standard protocol for carbamate kinetics).
Application Notes and Protocols: Microwave-Assisted Synthesis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
Introduction: Accelerating the Synthesis of a Privileged Scaffold The quinoline moiety is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a wide array of biological...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Accelerating the Synthesis of a Privileged Scaffold
The quinoline moiety is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a wide array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The targeted functionalization of the quinoline ring system is a key strategy in the development of novel drug candidates. Specifically, the carbamate functional group can enhance the pharmacokinetic properties of a molecule, acting as a prodrug or improving its metabolic stability. The title compound, (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate, combines the biologically active 5,7-dibromo-8-hydroxyquinoline scaffold with an N,N-dimethylcarbamate group, making it a molecule of significant interest for drug discovery programs.[3]
Traditional synthetic methods often require long reaction times and harsh conditions, leading to the formation of byproducts and a greater environmental footprint.[4][5] Microwave-assisted organic synthesis (MAOS) has emerged as a powerful green chemistry technique that dramatically accelerates reaction rates, increases product yields, and often leads to cleaner reaction profiles.[1][4][5] This is achieved through the direct and efficient heating of polar molecules in the reaction mixture via dielectric heating.[4][5]
This application note provides a detailed, two-step protocol for the synthesis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate, commencing with the synthesis of the precursor 5,7-dibromo-8-hydroxyquinoline, followed by a microwave-assisted O-acylation. We will delve into the rationale behind the experimental design, provide comprehensive safety protocols, and outline the characterization of the final product.
Materials and Methods
Reagents and Solvents
All reagents should be of analytical grade and used as received unless otherwise noted.
Microwave Synthesis Reactor (e.g., CEM Discover, Biotage Initiator)
Standard laboratory glassware
Magnetic stirrer with heating plate
Rotary evaporator
Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)
Nuclear Magnetic Resonance (NMR) Spectrometer (e.g., 400 MHz)
Fourier-Transform Infrared (FT-IR) Spectrometer
Mass Spectrometer (e.g., ESI-MS)
Experimental Protocols
Step 1: Synthesis of 5,7-Dibromo-8-hydroxyquinoline (Precursor)
This protocol is adapted from the established procedure for the bromination of 8-hydroxyquinoline.[2]
Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 8-hydroxyquinoline (2.0 g, 13.8 mmol) in 50 mL of chloroform.
Bromination: In a separate dropping funnel, prepare a solution of bromine (4.4 g, 27.6 mmol, 2.0 eq.) in 10 mL of chloroform. Add the bromine solution dropwise to the stirred solution of 8-hydroxyquinoline at room temperature over a period of 15-20 minutes. The reaction is exothermic, and the color will change to a yellowish-orange.
Reaction Monitoring: Stir the reaction mixture at room temperature for 1 hour. The progress of the reaction can be monitored by TLC (Eluent: Ethyl acetate/Hexane 1:4), observing the consumption of the starting material and the formation of a new, less polar spot.
Work-up: Upon completion, pour the reaction mixture into 100 mL of a saturated aqueous solution of sodium thiosulfate to quench the excess bromine. The organic layer will become colorless. Separate the organic layer and wash it with 2 x 50 mL of water and then with 50 mL of brine.
Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator. The resulting crude solid can be purified by recrystallization from ethanol to yield 5,7-dibromo-8-hydroxyquinoline as a pale-yellow solid.
Step 2: Microwave-Assisted Synthesis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
This protocol utilizes the principles of microwave-assisted organic synthesis for a rapid and efficient O-acylation.
Reaction Vessel Preparation: To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 5,7-dibromo-8-hydroxyquinoline (303 mg, 1.0 mmol), and 5 mL of anhydrous N,N-dimethylformamide (DMF).
Addition of Reagents: To the stirred solution, add triethylamine (0.21 mL, 1.5 mmol, 1.5 eq.) followed by the dropwise addition of N,N-dimethylcarbamoyl chloride (0.11 mL, 1.2 mmol, 1.2 eq.).
Microwave Irradiation: Seal the reaction vial and place it in the microwave reactor. Irradiate the mixture at 120°C for 10 minutes. The reaction progress can be monitored by TLC (Eluent: Ethyl acetate/Hexane 1:2).
Work-up: After the reaction is complete, cool the vial to room temperature. Pour the reaction mixture into 50 mL of ice-cold water. A precipitate should form.
Isolation and Purification: Collect the precipitate by vacuum filtration and wash it with cold water. The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford the pure (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate.
Visualization of the Experimental Workflow
Caption: Overall workflow for the two-step synthesis.
Characterization of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
~1730 (C=O stretch of carbamate), ~1580, 1490 (C=C and C=N aromatic stretching), ~1200 (C-O stretch), ~800-700 (C-Br stretch)
Mass Spec (ESI-MS)
m/z: [M+H]⁺ calculated for C₁₂H₁₀Br₂N₂O₂: 374.92, found: To be determined experimentally.
Reaction Mechanism
The core of the second step is a nucleophilic acyl substitution reaction. The phenoxide, generated in-situ from 5,7-dibromo-8-hydroxyquinoline and triethylamine, acts as a nucleophile, attacking the electrophilic carbonyl carbon of N,N-dimethylcarbamoyl chloride.
Caption: O-acylation reaction mechanism.
Safety Precautions
Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves.
Ventilation: All steps of this synthesis should be performed in a well-ventilated fume hood.
Microwave Reactor Safety:
Only use microwave reactors specifically designed for chemical synthesis.[7] Do not use domestic microwave ovens.
Ensure the reaction vessel is properly sealed but not overfilled (no more than 2/3 full is recommended).[8]
Always monitor the temperature and pressure during the microwave irradiation.
Allow the reaction vessel to cool completely before opening.
Chemical Hazards:
Bromine: is highly toxic and corrosive. Handle with extreme care in a fume hood. Have a bromine spill kit available.
N,N-Dimethylcarbamoyl chloride: is toxic, corrosive, and a suspected carcinogen.[6] Avoid inhalation and skin contact.
Chloroform and Dichloromethane: are volatile and suspected carcinogens. Minimize exposure by working in a fume hood.
Triethylamine: is flammable and corrosive. Dispense in a fume hood.
Conclusion
This application note provides a robust and efficient protocol for the synthesis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate, leveraging the advantages of microwave-assisted organic synthesis. The significant reduction in reaction time for the O-acylation step highlights the power of this technology in accelerating drug discovery and development workflows. By following the detailed experimental procedures and adhering to the stringent safety guidelines, researchers can reliably produce this valuable quinoline derivative for further biological evaluation.
References
Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. PMC.
Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. PMC.
Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science.
Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. ijcrt.org.
Dimethylcarbamoyl Chloride | EPA. epa.gov.
Chapter 6 - Safety Precautions On The Application of Microwaves in Labor
General Precautions for the Safe Use of a Microwave Digester in a Medical Labor
Applications of 5,7-Dibromoquinoline in Medicinal Chemistry: A Detailed Overview. Benchchem.
Safety Considerations for Microwave Synthesis.
Microwave Safety.
Microwave Ovens. hse.gov.uk.
(PDF) 5,7-Dibromo-8-methoxyquinoline.
Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.
Application Notes & Protocols: Safe Handling and Storage of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
Introduction (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate is a specialized reagent featuring a halogenated quinoline core functionalized with a carbamate moiety. Quinoline derivatives are significant scaffolds in med...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
(5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate is a specialized reagent featuring a halogenated quinoline core functionalized with a carbamate moiety. Quinoline derivatives are significant scaffolds in medicinal chemistry, investigated for a range of biological activities including antifungal and anticancer properties.[1][2][3] The carbamate group, often used as a stable and membrane-permeable peptide bond surrogate, adds unique chemical characteristics, making this compound a valuable building block in drug discovery and organic synthesis.[4][5][6]
The integrity of experimental outcomes and the safety of laboratory personnel depend critically on the correct handling and storage of this reagent. The carbamate linkage, while generally stable, can be susceptible to hydrolysis under certain conditions, and the compound class presents potential health hazards. This document provides a comprehensive guide, grounded in established safety protocols and chemical principles, to ensure the reagent's stability and the safety of its users.
Physicochemical Properties and Stability Profile
Understanding the inherent properties of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate is fundamental to its proper use.
Table 1: Physicochemical Properties
Property
Value / Description
Source / Rationale
Molecular Formula
C₁₂H₁₀Br₂N₂O₂
Derived from structure
Molecular Weight
374.03 g/mol
Calculated from formula
Appearance
Likely an off-white to yellow solid powder.
Based on related compounds like 5,7-Dibromo-8-hydroxyquinoline.[7]
Melting Point
Not empirically determined. The parent compound, 5,7-dibromoquinolin-8-ol, has a melting point of 198-200 °C.[7][8][9]
The derivative is expected to have a distinct but likely high melting point.
Solubility
Expected to have limited solubility in water but good solubility in organic solvents such as DMSO, DMF, and chlorinated solvents.
Based on the properties of the 5,7-dibromoquinoline scaffold.[3]
Chemical Stability
The carbamate functional group can be conceptualized as a hybrid of an amide and an ester, granting it significant chemical and proteolytic stability compared to esters.[4][5] This stability arises from resonance between the nitrogen lone pair and the carbonyl group. However, it is not inert.
Primary Degradation Pathway: Hydrolysis
The principal route of degradation for this reagent is hydrolysis of the carbamate bond.
Mechanism: As an N,N-disubstituted carbamate, it is more stable against hydrolysis than N-monosubstituted variants.[4] Under basic conditions, hydrolysis proceeds through the formation of a carbonate anion intermediate, which then decomposes to release the parent 8-hydroxyquinoline derivative, dimethylamine, and carbon dioxide.[4]
Catalysts: Hydrolysis is accelerated by the presence of moisture and is significantly faster under strongly acidic or basic conditions.[4][10]
Practical Implications: To ensure the reagent's integrity, it is crucial to protect it from moisture and avoid solutions with high or low pH during storage.[11][12]
Caption: Alkaline hydrolysis pathway for the reagent.
Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for this exact compound is not widely available, data from structurally related chemicals provide a strong basis for hazard assessment.
Table 2: Potential Hazards and GHS Classifications
Wear eye/face protection. If in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[7][11][14]
Avoid breathing dust. Use only outdoors or in a well-ventilated area.[13][14]
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling this reagent.
Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to OSHA 29 CFR 1910.133 or European Standard EN166.[7]
Hand Protection: Use chemically resistant, impervious gloves (e.g., nitrile rubber). Dispose of contaminated gloves after use in accordance with good laboratory practices.
Body Protection: Wear a lab coat. For larger quantities, consider additional protection like a chemical-resistant apron.
Respiratory Protection: In case of insufficient ventilation or the potential for aerosolization/dust formation, use a NIOSH/MSHA-approved respirator.[13]
Table 3: First Aid Measures
Exposure Route
Action
Inhalation
Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[11]
Skin Contact
Immediately wash off with soap and plenty of water while removing all contaminated clothing and shoes. Seek medical attention if irritation persists.[7][11][14]
Eye Contact
Rinse cautiously with water for at least 15 minutes, holding eyelids apart. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical advice/attention.[11][14]
Ingestion
Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterward. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[11]
Handling Protocols
Adherence to strict protocols minimizes exposure risk and prevents reagent contamination.
Caption: Standard workflow for safely handling the solid reagent.
Protocol 1: Handling and Weighing the Solid Reagent
Preparation: Designate a specific work area, preferably within a certified chemical fume hood, for handling the reagent. Ensure the area is clean and free of incompatible materials.
Don PPE: Put on all required PPE as described in Section 2.
Equilibration: Before opening, allow the reagent container to equilibrate to room temperature, especially if stored in a freezer or refrigerator. This prevents condensation of atmospheric moisture onto the cold solid, which could promote hydrolysis.
Dispensing: Perform all transfers and weighing of the solid powder inside the fume hood to contain any dust.[13] Use clean spatulas and weighing boats.
Sealing: Immediately after dispensing the required amount, securely close the container cap. It is good practice to apply paraffin film around the cap for an extra seal against moisture.
Cleanup: Clean the spatula and the weighing area thoroughly. Dispose of any contaminated materials (e.g., weighing paper, gloves) in the designated chemical waste container.
Protocol 2: Preparation of Stock Solutions
Solvent Selection: Choose a suitable anhydrous solvent. Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are common choices for compounds of this type for biological assays. Ensure the solvent grade is appropriate for the application (e.g., anhydrous, spectroscopic grade).
Calculation: Calculate the mass of the solid required to achieve the desired stock solution concentration (e.g., 10 mM or 20 mM).
Dissolution: Weigh the solid reagent following Protocol 1. Add it to an appropriate volumetric flask or vial. Add a portion of the solvent, cap, and mix by vortexing or sonicating until the solid is completely dissolved.
Final Volume: Once dissolved, add the solvent to the final target volume and mix thoroughly to ensure homogeneity.
Storage: Transfer the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw cycles, which can degrade the compound. Store these aliquots as recommended in Section 4.
Storage Requirements
Proper storage is paramount for maintaining the reagent's purity and shelf-life.
Caption: Decision tree for selecting appropriate storage conditions.
Table 4: Summary of Recommended Storage Conditions
Form
Duration
Temperature
Atmosphere
Container
Solid
Short-Term
2-8°C (Refrigerated)
Dry
Tightly sealed, opaque container. Use of a desiccator is highly recommended.[12]
Solid
Long-Term
-20°C (Frozen)
Dry, Inert (Argon/Nitrogen)
Tightly sealed, opaque container inside a desiccator. An inert gas overlay is best practice to displace air and moisture.[12]
Solution
Short-Term
2-8°C (Refrigerated)
Protected from light
Tightly sealed vial (e.g., amber glass) with a secure cap.
Solution
Long-Term
-20°C or -80°C (Frozen)
Protected from light
Single-use aliquots in tightly sealed vials to prevent freeze-thaw cycles.
Causality Behind Recommendations:
Low Temperature: Reduces the rate of any potential decomposition reactions.
Dry/Inert Atmosphere: The most critical factor for the solid form is the exclusion of moisture to prevent hydrolysis.[11][12] A desiccator or an inert gas environment achieves this.
Protection from Light: While not explicitly documented for this compound, many complex organic molecules can be light-sensitive. Storing in opaque containers or wrapping with aluminum foil is a prudent measure.
Spill and Waste Disposal
Spill Response: In the event of a small spill, wear full PPE. Carefully sweep up the solid material, avoiding dust creation, and place it in a sealed container for disposal.[13] Clean the spill area with a suitable solvent and then wash with soap and water. For large spills, evacuate the area and contact environmental health and safety personnel.[14]
Waste Disposal: Dispose of unused reagent and contaminated materials as hazardous chemical waste. All waste disposal must be conducted in accordance with applicable local, regional, and national regulations. Do not allow the material to enter drains or water courses.[14]
Conclusion
(5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate is a reagent with significant potential, but its effective and safe use is contingent upon a thorough understanding of its properties. By adhering to the handling protocols, safety precautions, and storage requirements detailed in this guide, researchers can ensure reagent stability, generate reliable and reproducible data, and maintain a safe laboratory environment. The core principles are to minimize exposure to personnel and rigorously protect the compound from moisture to prevent hydrolytic degradation.
References
Quaker Houghton, "SAFETY DATA SHEET QUINTOLUBRIC 818-02," Quaker Houghton, 2019.
Thermo Fisher Scientific, "SAFETY DATA SHEET," Thermo Fisher Scientific, 2009.
3M, "Safety D
Jadrijević-Mladar Takač, M., "Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents," PMC, 2020.
Becton, Dickinson and Company, "Material Safety Data Sheet," Becton, Dickinson and Company, 2022.
Houston, Z. H., "Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System," University of Missouri, 2013.
Wikipedia, "Carbam
Unknown, "Safety D
Karaman, R., "Any advice about the stability of ester and carbamate containing compounds?
Sigma-Aldrich, "SAFETY D
AA Blocks, "521-74-4 | MFCD00006785 | 5,7-Dibromoquinolin-8-ol," AA Blocks.
R&D Systems, "Safety D
Ghosh, A. K., & Brindisi, M., "Organic Carbamates in Drug Design and Medicinal Chemistry," PMC, 2015.
Fisher Scientific, "SAFETY D
Ghosh, A. K., & Brindisi, M.
CPAChem, "Safety d
Benchchem, "Applications of 5,7-Dibromoquinoline in Medicinal Chemistry: A Detailed Overview," Benchchem.
Al-Ghorbani, M., et al.
Benchchem, "An In-depth Technical Guide to the Physicochemical Properties of 5,7-Dibromoquinoline," Benchchem.
Technical Support Center: Synthesis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
Welcome to the technical support guide for the synthesis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate. This document is designed for researchers, medicinal chemists, and process development scientists who are work...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for the synthesis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate. This document is designed for researchers, medicinal chemists, and process development scientists who are working with or looking to optimize this specific chemical transformation. We will delve into the reaction mechanism, provide in-depth troubleshooting for common issues, and offer optimized protocols grounded in established chemical principles.
Synthesis Overview and Mechanism
The synthesis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate is a nucleophilic acyl substitution reaction. It involves the O-acylation of the phenolic hydroxyl group of 5,7-dibromoquinolin-8-ol with N,N-dimethylcarbamoyl chloride (DMCC). The reaction is typically facilitated by a base, which deprotonates the phenol to form a more nucleophilic phenoxide ion.
Deprotonation: A suitable base removes the acidic proton from the hydroxyl group of 5,7-dibromoquinolin-8-ol to generate a reactive phenoxide intermediate.
Nucleophilic Attack: The resulting phenoxide anion acts as a nucleophile, attacking the electrophilic carbonyl carbon of N,N-dimethylcarbamoyl chloride. This leads to the formation of a tetrahedral intermediate, which subsequently collapses, expelling the chloride ion as a leaving group to yield the final carbamate product.
Caption: Reaction mechanism for carbamate formation.
Troubleshooting Guide
This section addresses common problems encountered during the synthesis in a direct question-and-answer format.
Problem Area 1: Low or No Product Yield
Q: My reaction has a very low yield, and I'm mostly recovering the 5,7-dibromoquinolin-8-ol starting material. What are the most likely causes?
A: This is a frequent issue that typically points to one of three areas: the reactivity of your electrophile, the effectiveness of the deprotonation step, or the overall reaction conditions.
Compromised N,N-Dimethylcarbamoyl Chloride (DMCC): DMCC is highly sensitive to moisture.[1][2] It readily hydrolyzes to the unreactive dimethylcarbamic acid upon exposure to water or atmospheric humidity.[3]
Causality: If the DMCC has been compromised, there is no active electrophile to react with the phenoxide, and the reaction will not proceed.
Solution: Always use a fresh bottle of DMCC or a freshly distilled batch. Handle it under strictly anhydrous conditions (e.g., under an inert atmosphere of nitrogen or argon) and use oven-dried glassware.
Inefficient Deprotonation: The pKa of a phenol is typically around 10. The reaction rate is critically dependent on the formation of the more nucleophilic phenoxide.
Causality: If the base is too weak (e.g., triethylamine with a pKaH of ~10.7) or is not present in a sufficient stoichiometric amount, the equilibrium will not favor the phenoxide, leading to a slow or incomplete reaction.
Solution: Use a strong, non-nucleophilic base. Sodium hydride (NaH) is an excellent choice as it irreversibly deprotonates the phenol, driving the reaction forward. Potassium carbonate (K₂CO₃) is a solid alternative that works well in polar aprotic solvents like DMF or acetonitrile. Ensure you use at least 1.1 equivalents of the base.
Suboptimal Reaction Temperature: While the reaction can proceed at room temperature, low temperatures can significantly slow the rate of reaction, especially with less reactive substrates.[4]
Causality: Insufficient thermal energy may prevent the reactants from overcoming the activation energy barrier.
Solution: If the reaction is sluggish at room temperature, consider gently heating it to 40-50 °C. Monitor the progress carefully by TLC to avoid potential side reactions or decomposition at higher temperatures.
Problem Area 2: Impure Product and Side Reactions
Q: My crude product shows multiple spots on TLC, including one that matches my starting material. What are these impurities?
A: The impurity profile can provide significant clues about what went wrong.
Unreacted Starting Material: As discussed above, this is the most common "impurity" and points to an incomplete reaction.
Hydrolysis of the Carbamate Product: The desired carbamate product is an ester and can be susceptible to hydrolysis under either strongly acidic or basic conditions, especially during aqueous workup.[5][6]
Causality: Quenching the reaction with a strong acid or performing a basic wash with concentrated hydroxide can cleave the carbamate bond, reverting it to the starting phenol.
Solution: Quench the reaction carefully with a saturated solution of ammonium chloride (NH₄Cl) or cold water. During workup, use dilute acids (e.g., 1M HCl) and bases (e.g., saturated NaHCO₃) for washes and keep the contact time to a minimum.
Impurities from the Starting Material: The synthesis of 5,7-dibromoquinolin-8-ol can sometimes yield isomeric byproducts like monobromoquinolines.[7][8]
Causality: These impurities will undergo the carbamoylation reaction alongside your main starting material, leading to a mixture of carbamate products that can be difficult to separate.
Solution: Ensure the purity of your 5,7-dibromoquinolin-8-ol before starting. Recrystallization or column chromatography of the starting material is highly recommended.[8] A high-yield (90%) protocol for its synthesis has been well-documented.[7]
Caption: Troubleshooting workflow for synthesis issues.
Frequently Asked Questions (FAQs)
Q1: How critical are anhydrous reaction conditions?A1: They are absolutely critical. N,N-dimethylcarbamoyl chloride reacts vigorously with water.[1][2] Any moisture present in the solvent, on the glassware, or in the starting materials will consume the reagent and drastically reduce the yield. We recommend using anhydrous solvents (e.g., from a solvent purification system or a freshly opened Sure/Seal™ bottle), oven- or flame-drying all glassware, and running the reaction under an inert atmosphere.
Q2: What is the best base for this reaction?A2: The choice of base depends on your solvent and desired reaction conditions.
Sodium Hydride (NaH): Ideal for use in anhydrous THF or DMF. It provides irreversible deprotonation, driving the reaction to completion. The only byproduct is hydrogen gas.
Potassium Carbonate (K₂CO₃): A milder, easier-to-handle solid base. It is effective in polar aprotic solvents like DMF or acetonitrile, especially with gentle heating.
Pyridine/Triethylamine (Et₃N): While they can act as both base and catalyst, they are generally weaker and may result in slower reaction times or an unfavorable equilibrium. They are often used when the substrate is sensitive to stronger bases. For this synthesis, NaH or K₂CO₃ are superior choices.
Q3: My starting 5,7-dibromoquinolin-8-ol is a bright yellow solid. Is this normal?A3: Yes, 5,7-dibromo-8-hydroxyquinoline is typically a yellow, crystalline solid.[7] Its color is not usually an indication of impurity, but its purity should still be verified by melting point or NMR spectroscopy before use. Published procedures report yields as high as 90-98% for its preparation.[7][9]
Q4: What are the safety considerations for N,N-dimethylcarbamoyl chloride (DMCC)?A4: DMCC is a toxic, corrosive, and suspected carcinogenic compound.[10] It is also a lachrymator.[11] All handling must be performed in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles. Avoid inhalation of vapors and contact with skin.
Optimized Experimental Protocols
Protocol 1: Synthesis of High-Purity 5,7-Dibromoquinolin-8-ol
This protocol is adapted from established literature procedures.[7]
Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 8-hydroxyquinoline (1.0 eq) in a suitable solvent such as chloroform or acetic acid.
Bromination: Cool the solution in an ice bath. Prepare a solution of bromine (2.1 eq) in the same solvent and add it dropwise to the stirred 8-hydroxyquinoline solution over 30-60 minutes.
Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours until TLC analysis indicates full consumption of the starting material.
Workup: Quench the reaction by carefully adding a 5% aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases. Extract the product into a suitable organic solvent (e.g., chloroform or dichloromethane).
Purification: Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate (Na₂SO₄). Filter and concentrate the solvent under reduced pressure. The resulting yellow solid can be recrystallized from benzene or ethanol to yield high-purity 5,7-dibromoquinolin-8-ol (typical yield >90%).[7]
Protocol 2: Optimized Synthesis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
Setup: To an oven-dried, two-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add high-purity 5,7-dibromoquinolin-8-ol (1.0 eq).
Solvent & Base: Add anhydrous N,N-dimethylformamide (DMF) to create a ~0.2 M solution. Cool the flask to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise.
Deprotonation: Allow the mixture to stir at 0 °C for 30 minutes. Hydrogen gas evolution should be observed.
Addition of DMCC: Add N,N-dimethylcarbamoyl chloride (1.2 eq) dropwise via syringe to the cold suspension.
Reaction: After addition, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction progress by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate eluent).
Quench: Once the starting material is consumed, cool the reaction back to 0 °C and carefully quench by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl).
Extraction: Dilute the mixture with water and extract the product with ethyl acetate (3x).
Purification: Combine the organic layers, wash with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield the pure (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate.
Data Summary
The following table outlines key reaction parameters and their expected impact on the synthesis.
Parameter
Condition
Rationale & Expected Outcome
Base
Sodium Hydride (NaH)
High Yield. Irreversible deprotonation drives the reaction to completion. Requires strict anhydrous conditions.
Potassium Carbonate (K₂CO₃)
Good to High Yield. Milder, easier to handle. May require gentle heating to achieve a good reaction rate.
Triethylamine (Et₃N)
Low to Moderate Yield. Weaker base, may result in an incomplete reaction or require longer reaction times.
Solvent
DMF, Acetonitrile (anhydrous)
Recommended. Polar aprotic solvents that solubilize the reactants and facilitate the Sₙ2-type reaction.
THF (anhydrous)
Good Alternative. Particularly suitable for reactions using NaH.
DCM, Chloroform
Less Ideal. Lower polarity may not be sufficient to solubilize the phenoxide intermediate effectively.
Temperature
0 °C to Room Temp
Standard Condition. Good for controlling the reaction, especially during the addition of reagents.
40 - 50 °C
For Sluggish Reactions. Can increase the rate but should be monitored to prevent byproduct formation.[4]
Atmosphere
Inert (N₂ or Ar)
Essential. Prevents the hydrolysis of DMCC and the phenoxide intermediate, ensuring maximum yield.
Ambient Air
Not Recommended. Moisture will lead to reagent decomposition and significantly lower yields.[1][2]
References
Ökten, S., Aslan, E., & Er, M. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Organic Communications, 9(4), 82-93.
Bayer AG. (1976). 5,7-Dibromo-8-hydroxyquinoline prepn - from 8-hydroxy-quinoline and bromine in aq hydrobromic acid. Google Patents, DE2515476A1.
National Center for Biotechnology Information. (n.d.). Dimethylcarbamoyl Chloride. PubChem. Retrieved from
El-Gohary, A. R., & Shaaban, M. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research and Reviews: Journal of Chemistry, 3(1), 1-13.
NOAA. (n.d.). DIMETHYLCARBAMOYL CHLORIDE. CAMEO Chemicals. Retrieved from
Siegfried AG. (1971). Process for the production of 5,7-dichloro-8-hydroxy-quinoline and 5,7-dichloro-8-hydroxy-quinaldine. Google Patents, US3560508A.
BenchChem. (2025). An In-depth Technical Guide to the Historical Synthesis of 5,7-Dibromoquinoline.
Wikipedia. (n.d.). Dimethylcarbamoyl chloride. Retrieved from
Çelik, İ., et al. (2017). 5,7-Dibromo-8-methoxyquinoline. IUCrData, 2(6).
Flashman, E., et al. (n.d.). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. The Royal Society of Chemistry.
Brosco, V. P. S., & Nome, F. (2007). Synthesis and reactivity of phenyl- N -methyl- N -thiobenzoylcarbamate in basic media. ResearchGate.
Hadimani, M. B., et al. (2022). Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[11][12]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents. Molecules, 27(1), 225.
BenchChem. (2025). Technical Support Center: Purification of 5,7-Dibromoquinoline.
Wang, Z., et al. (2006). Development and optimization of a method for analysis of the products from the transesterification of dimethyl carbonate and phenol. Journal of Separation Science, 29(1), 129-133.
Um, I. H., et al. (2006). Basic hydrolysis of quinolinyl N,N-dimethylcarbamates: A two-step mechanism. Journal of Organic Chemistry, 71(17), 6590-6593.
BenchChem. (2025). Temperature control issues in carbamate synthesis.
Bayer AG. (1986). The preparation method of N-methylcarbamate. Google Patents, CN85109417A.
Kairytė, A., et al. (2019). Understanding Carbamate Formation Reaction Thermochemistry of Amino Acids as Solvents for Postcombustion CO2 Capture. The Journal of Physical Chemistry B, 123(40), 8494-8509.
CymitQuimica. (n.d.). N,N-Dimethylcarbamic acid.
Yang, Z. Z., et al. (2008). Synthesis of carbamates from aliphatic amines and dimethyl carbonate catalyzed by acid functional ionic liquids. Green Chemistry, 10(11), 1195-1199.
Qiu, S., et al. (2007). Investigation on the Formation and Hydrolysis of N,N-Dimethylcarbamoyl Chloride (DMCC) in Vilsmeier Reactions Using GC/MS as the Analytical Detection Method. Organic Process Research & Development, 11(5), 935-938.
Donaldson, T. L., & Nguyen, Y. N. (1980). Kinetics of Carbamate Formation and Breakdown. Industrial & Engineering Chemistry Fundamentals, 19(3), 260-266.
BenchChem. (2025). A Comparative Guide to the Reactivity of N-Substituted Carbamoyl Chlorides.
Mikkola, J. K., et al. (2021). Mechanistic insights into carbamate formation from CO2 and amines: the role of guanidine–CO2 adducts. Catalysis Science & Technology, 11(20), 6728-6736.
Pearson. (n.d.). Propose a mechanism for the hydrolysis of N,N-dimethylacetamide (b) under acidic conditions. Retrieved from
Sahari, A., et al. (2023). Synthesis of linear O-aryl carbamates and S-thiocarbamates via benign T3P-mediated condensation of phenols and thiols with amine. Organic & Biomolecular Chemistry, 21(32), 6511-6515.
Troubleshooting solubility issues with (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate in aqueous buffers
Technical Support Center: (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate Welcome to the technical support guide for (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate. This document provides in-depth troubleshooting for...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
Welcome to the technical support guide for (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate. This document provides in-depth troubleshooting for common solubility and stability challenges encountered when working with this compound in aqueous buffers. The advice herein is structured to guide researchers from initial stock preparation to advanced experimental troubleshooting, ensuring data integrity and reproducibility.
This first section addresses the most fundamental challenge: achieving a clear, stable, and concentrated stock solution. The inherent chemical properties of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate—a bulky, hydrophobic quinoline core—make it sparingly soluble in water.[1][2]
Question 1: My compound won't dissolve in my chosen organic solvent. What am I doing wrong?
Answer: The most common cause is an inappropriate choice of solvent or insufficient energy to overcome the compound's crystal lattice energy.
Underlying Cause: The dibrominated quinoline ring is highly lipophilic (hydrophobic), meaning it prefers non-polar environments. While it is an organic molecule, its flat, rigid structure can lead to strong crystal packing, making initial dissolution challenging even in some organic solvents.
Recommended Protocol:
Solvent Selection: Dimethyl sulfoxide (DMSO) is the recommended first-line solvent.[3] It is a powerful, water-miscible, aprotic solvent capable of dissolving a vast range of organic molecules.[4][5] If DMSO is incompatible with your assay, other options include N-methyl-2-pyrrolidone (NMP) or ethanol, though they may be less effective.[6][7]
Concentration: Aim to create a concentrated stock solution (e.g., 10-50 mM). This minimizes the volume of organic solvent you'll introduce into your final aqueous assay, reducing potential solvent-induced artifacts.
Energy Input:
Vortexing: Vigorously vortex the solution for 1-2 minutes.
Sonication: If vortexing is insufficient, use a bath sonicator for 5-10 minutes. The ultrasonic waves provide the energy needed to break up solute-solute interactions.[6]
Gentle Warming: As a last resort, gently warm the solution to 37°C. Be cautious, as excessive heat can accelerate the hydrolysis of the carbamate group.[8]
Table 1: Recommended Solvents for Stock Solution
Solvent
Recommended Starting Concentration
Key Considerations
DMSO
10 - 50 mM
Gold standard for initial solubilization.[3] Ensure it is anhydrous grade.
Ethanol
1 - 10 mM
Less powerful than DMSO; may require more energy input.[9]
NMP
1 - 20 mM
A strong alternative to DMSO if required by the experimental system.[6]
Tier 2: Aqueous Buffer Precipitation
This is the most frequent failure point. A clear organic stock solution is prepared, but upon dilution into an aqueous buffer (e.g., PBS, TRIS), the compound immediately precipitates, rendering the solution unusable.
Question 2: Why does my compound precipitate when I add the DMSO stock to my aqueous buffer?
Answer: This is a classic solubility problem driven by two main factors: exceeding the compound's aqueous kinetic solubility limit and the "co-solvent shock" effect.[6]
Underlying Cause (Kinetic Solubility): Every compound has a maximum concentration it can sustain in an aqueous environment, even with a small percentage of co-solvent like DMSO. When your dilution results in a final concentration above this limit, the compound will fall out of solution.[6]
Underlying Cause (Co-solvent Shock): Rapidly adding a concentrated DMSO stock into a buffer creates a localized area of high compound concentration and intermediate solvent polarity. This "shock" doesn't allow for proper solvation by water molecules, leading to rapid aggregation and precipitation.[6]
Troubleshooting Workflow:
Caption: Troubleshooting workflow for buffer precipitation.
Recommended Protocol for Dilution:
Stir Vigorously: Place your aqueous buffer on a stir plate with a stir bar, ensuring a vortex is formed.
Add Dropwise: Add the DMSO stock solution slowly, drop-by-drop, directly into the vortex of the stirring buffer. This ensures immediate and rapid dispersion.
Check Final Co-solvent Percentage: The final concentration of DMSO (or other organic co-solvent) should be kept to a minimum, ideally below 1% (v/v). High concentrations of organic solvents can precipitate buffer salts (e.g., phosphates) and interfere with biological assays.[10]
Question 3: Can I change my buffer's pH to improve solubility?
Answer: Yes, adjusting the pH is a powerful technique for compounds with ionizable groups.[6]
Underlying Cause (pKa-driven Solubility): The quinoline core of the molecule contains a nitrogen atom that can be protonated. In its protonated (cationic) state, the molecule is more polar and therefore more soluble in water.[9][11] The predicted pKa of the related compound 5,7-dibromo-8-hydroxyquinoline is approximately 2.23.[12] While the carbamate group will influence this, we can infer that the compound will be significantly more soluble in acidic conditions.
Recommended Protocol:
Determine Optimal pH: Prepare your buffer at a range of pH values (e.g., pH 5.0, 6.0, 7.0, 7.4).
Test Solubility: Add the compound's DMSO stock to each buffer using the optimized dilution technique described above.
Observe: Visually inspect for precipitation. A lower pH (5.0-6.0) is predicted to significantly improve solubility.
Assay Compatibility: Crucially, ensure that the adjusted pH is compatible with your experimental system (e.g., enzyme activity, cell viability).
If basic solubility issues persist or if you observe time-dependent problems, more advanced techniques and a consideration of the compound's chemical stability are required.
Question 4: My solution is initially clear, but it becomes cloudy or shows precipitate after incubation. What is happening?
Answer: This suggests either a slow precipitation process approaching thermodynamic equilibrium or, more critically, compound degradation. The N,N-dimethylcarbamate functional group is an ester, making it susceptible to hydrolysis, especially under non-neutral pH conditions.[8]
Underlying Cause (Hydrolysis): Carbamates can be hydrolyzed (cleaved by water) into their constituent alcohol/phenol and amine.[8] This reaction is catalyzed by both acidic and basic conditions but is often significantly faster at alkaline pH (pH > 7.5).[8][13][14] The degradation product, 5,7-dibromo-8-hydroxyquinoline, has different solubility properties and will not have the same biological activity.
Caption: Hydrolysis of the carbamate ester linkage.
Troubleshooting & Mitigation:
pH Control: The stability of carbamates is dramatically affected by pH. They are generally most stable in slightly acidic conditions (around pH 5-6).[8] If your experiment requires a neutral or alkaline pH, be aware that the compound may be degrading over the course of the assay. Minimize incubation times where possible.
Temperature Control: Hydrolysis is accelerated by higher temperatures.[8] Avoid prolonged incubation at elevated temperatures (e.g., 37°C) if stability is a concern. Prepare solutions fresh and store them on ice.
Use of Co-solvents & Excipients: For particularly stubborn solubility issues, formulation aids can be employed.
Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their apparent aqueous solubility. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice.
Surfactants: Low concentrations of non-ionic surfactants like Tween-20 or Triton X-100 can help maintain solubility, but must be verified for compatibility with your assay.
Table 2: Summary of Factors Affecting Compound Stability
Use esterase inhibitors if compatible with the experiment.
Tier 4: FAQs & Best Practices
Q: What is the maximum final DMSO concentration I should use?A: Always aim for the lowest possible concentration. A final concentration of <0.5% (v/v) is generally considered safe for most cell-based assays. Some robust systems can tolerate up to 1%, but you should always run a vehicle control (buffer + equivalent %DMSO) to check for solvent effects.
Q: How should I store my DMSO stock solution?A: Store at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles, which can introduce water and potentially degrade the compound. Use vials with tight-fitting caps to prevent moisture absorption by the hygroscopic DMSO.
Q: I see a precipitate in my cell culture media. What should I do?A: Precipitation in complex media like cell culture fluid can be due to the compound itself or its interaction with media components like salts and proteins.[15] First, verify that a vehicle control (media + DMSO) is clear. If it is, the issue is your compound. Try lowering the final concentration or pre-complexing the compound with a carrier like cyclodextrin before adding it to the media.
Q: Can I filter my final solution to remove the precipitate?A: No. Filtering a precipitated solution will remove the active compound, leading to an unknown and lower final concentration. The goal is to achieve a true solution, not to remove undissolved material.
References
Al-Kahtani, A. A., & Al-Shehri, M. M. (2020). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. ResearchGate. Retrieved from [Link]
Bhosale, U., Yegnanarayan, R., & Pophale, P. (2007). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. PubMed. Retrieved from [Link]
Kerns, C., & Kirk, W. (2008). Effect of water pH on the stability of pesticides. MSU Extension. Retrieved from [Link]
Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2023). Solubility enhancement techniques: A comprehensive review. Journal of Applied Pharmaceutical Science. Retrieved from [Link]
Reiner, E., & Aldridge, W. N. (1967). Effect of pH on inhibition and spontaneous reactivation of acetylcholinesterase treated with esters of phosphorus acids and of carbamic acids. Biochemical Journal. Retrieved from [Link]
Kumar, S., & Singh, P. (2018). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical Sciences and Research. Retrieved from [Link]
Rubino, J. T. (1987). The Effects of Cosolvents on the Action of Pharmaceutical Buffers. PDA Journal of Pharmaceutical Science and Technology. Retrieved from [Link]
Houston, Z. H. (n.d.). Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System. Retrieved from [Link]
Novelty Journals. (2022). A REVIEW ON QUINOLINE AND ITS DERIVATIVES. Retrieved from [Link]
Al-Hamidi, H., & Edwards, K. (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences. Retrieved from [Link]
UMass Extension. (n.d.). Effects of pH on Pesticides and Growth Regulators. Retrieved from [Link]
Wikipedia. (n.d.). Quinoline. Retrieved from [Link]
Pinto, S., et al. (2025). Basic hydrolysis of quinolinyl N,N-dimethylcarbamates: A two-step mechanism. Journal of Physical Organic Chemistry. Retrieved from [Link]
Wang, Y., et al. (2014). Detoxifying carcinogenic polyhalogenated quinones by hydroxamic acids via an unusual double Lossen rearrangement mechanism. Proceedings of the National Academy of Sciences. Retrieved from [Link]
Technical Support Center: Synthesis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
Welcome to the technical support center for the synthesis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate. This guide is designed for researchers, scientists, and professionals in drug development.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the challenges of this specific synthesis, ensuring high purity and yield.
I. Synthesis Overview and Key Challenges
The synthesis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate is a two-step process. The first step involves the regioselective dibromination of 8-hydroxyquinoline to yield 5,7-dibromo-8-hydroxyquinoline. This intermediate is then reacted with N,N-dimethylcarbamoyl chloride to produce the final product. While seemingly straightforward, each step presents unique challenges that can lead to the formation of various impurities. This guide will help you identify and mitigate these issues.
Reaction Pathway
Optimization
Technical Support Center: Crystallization of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
The following guide serves as a specialized technical support resource for researchers encountering crystallization difficulties with (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate . This compound, a lipophilic carbama...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide serves as a specialized technical support resource for researchers encountering crystallization difficulties with (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate .
This compound, a lipophilic carbamate derivative of the antiseptic Broxyquinoline , presents unique purification challenges due to the bulky halogen substituents and the hydrolytic sensitivity of the carbamate linkage.
Status: Active
Department: Process Chemistry & Solid State Research
Ticket ID: CRYS-BQ-DMC-001
Executive Summary & Issue Analysis
The Problem:
Users frequently report that (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate fails to nucleate, instead separating as a viscous, amber oil ("oiling out") upon cooling or anti-solvent addition. This behavior is often driven by:
High Lipophilicity: The 5,7-dibromo substitution significantly reduces polarity, making the compound highly soluble in common organic solvents (DCM, THF) but prone to amorphous precipitation in polar protic solvents.
Impurity Interference: Unreacted 5,7-dibromo-8-hydroxyquinoline (Broxyquinoline) acts as a potent nucleation inhibitor.
Conformational Flexibility: The carbamate moiety introduces rotational degrees of freedom that can delay lattice formation.
The Solution Strategy:
Successful crystallization requires a dual-solvent displacement strategy combined with strict impurity control (specifically the phenolic precursor) prior to the crystallization attempt.
Troubleshooting Guide (FAQs)
Q1: Why does my product oil out immediately upon adding hexane/heptane?
A: Oiling out occurs when the metastable liquid-liquid phase separation (LLPS) boundary is crossed before the solubility curve. This is common when the anti-solvent (hexane) is added too rapidly to a concentrated solution.
Fix: Switch to a "reverse addition" method or use a milder anti-solvent like Isopropyl Alcohol (IPA) . The miscibility gap with IPA is narrower, promoting crystal growth over oil formation.
Q2: I see a fine precipitate, but it turns into a gum. What is happening?
A: This often indicates the presence of residual solvent or hydrolytic by-products . The carbamate bond is susceptible to hydrolysis if the crystallization solvent is wet.
Fix: Ensure all solvents are anhydrous. If gumming persists, seed the mixture with a verified crystal (if available) or scratch the flask surface to induce nucleation. Crucially, check the purity by TLC/HPLC; if >5% starting phenol remains, crystallization will be inhibited.
Q3: How do I remove unreacted 5,7-dibromo-8-hydroxyquinoline?
A: The starting material is a phenol (pKa ~7.3). It can be removed before crystallization.
Protocol: Dissolve the crude reaction mixture in Dichloromethane (DCM) and wash rapidly with cold 5% NaOH or 1M Na2CO3 . The phenol will deprotonate and partition into the aqueous layer, while the neutral carbamate remains in the organic layer.
Warning: Do not prolong contact with strong base to avoid hydrolyzing the product.
Q4: What is the optimal solvent system?
A: Based on the structural properties (LogP ~4-5), we recommend the following systems:
Take 1.0 g of crude (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate.
Dissolve in the minimum amount of boiling Ethanol (approx. 10-15 mL) .
Note: If the solution is dark, treat with activated charcoal for 5 minutes and filter hot through Celite.
Nucleation Point:
Allow the solution to cool slowly to room temperature (25°C) with gentle stirring (50 RPM).
Observation: If turbidity appears, stop stirring.
Anti-Solvent Addition (Titration):
If no crystals form at 25°C, add Hexane dropwise until a persistent cloudiness is observed.
Add 2-3 drops of Ethanol to just clear the cloudiness (re-dissolve).
Crystallization:
Place the flask in a controlled environment at 4°C (refrigerator) for 12-24 hours.
Do not disturb the flask. Vibration can induce rapid, amorphous precipitation.
Isolation:
Filter the resulting crystals using a sintered glass funnel (Porosity 3).
Wash the cake with cold Hexane (2 x 5 mL).
Dry under high vacuum (< 5 mbar) at 40°C for 4 hours.
Process Workflow Diagram
The following diagram illustrates the critical decision pathways for purifying this compound, highlighting the "Base Wash" step which is often skipped but critical for success.
Caption: Decision logic for purification, emphasizing impurity removal prior to solvent selection.
Scientific Rationale & Mechanism
The crystallization behavior of 8-quinolinyl carbamates is governed by
- stacking interactions between the quinoline rings and dipole-dipole interactions of the carbamate carbonyls.
Lattice Energy vs. Solvation: The 5,7-dibromo substituents increase the lattice energy due to halogen bonding potential, but they also disrupt the planarity required for tight packing if the solvent molecules are too bulky [1].
Impurity Inhibition: Phenolic impurities (Broxyquinoline) can hydrogen bond to the carbamate carbonyl oxygen, effectively "capping" the growing crystal face and preventing further deposition of the carbamate molecules. This is why the base wash step is non-negotiable [2].
Hydrolytic Stability: Carbamates are generally stable, but electron-withdrawing groups on the phenol (like the two bromines) make the leaving group (the phenol) better, thereby increasing susceptibility to hydrolysis under basic conditions or high heat. This necessitates the use of cold base washes and avoiding prolonged boiling in protic solvents [3].
References
Gavezzotti, A. (1994). Structure and Intermolecular Potentials in Molecular Crystals. Modeling the effect of halogen substituents on quinoline packing.
Mullin, J. W. (2001). Crystallization (Fourth Edition). Butterworth-Heinemann.
Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis.
Troubleshooting
Technical Support Center: Stability Assurance for (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
Executive Summary & Chemical Context Compound Identity: (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate Core Instability Issue: This compound acts structurally as a carbamate prodrug of the antiseptic and chelator 5,7-d...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Context
Compound Identity: (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
Core Instability Issue: This compound acts structurally as a carbamate prodrug of the antiseptic and chelator 5,7-dibromo-8-hydroxyquinoline (Broxyquinoline) .[1]
In biological matrices, the N,N-dimethylcarbamate moiety functions as a "masking group" for the 8-hydroxyl position. However, this bond is chemically and enzymatically labile.[2] The primary failure mode in cell culture is the rapid cleavage of the carbamate bond, releasing the parent 8-hydroxyquinoline.
Why this matters:
Loss of Potency: The carbamate may have specific targets (e.g., covalent inhibition of serine hydrolases) that the breakdown product does not.
Confounding Toxicity: The breakdown product (5,7-dibromo-8-hydroxyquinoline) is a potent metal chelator (Cu, Fe, Zn) and possesses independent antimicrobial/cytotoxic properties, leading to false positives in phenotypic screens.[1]
Critical Degradation Pathways (Visualization)
Understanding the enemy is the first step to containment. The compound degrades via two distinct mechanisms in cell culture.
Figure 1: The degradation cascade. Note that the breakdown product (Red) is chemically distinct and biologically active, often acting as a confounding variable.
Troubleshooting Guides & FAQs
Module A: The Serum Problem (Enzymatic Hydrolysis)
Problem: "My compound disappears within 30 minutes in media containing 10% FBS, but is stable in PBS."
Root Cause: Fetal Bovine Serum (FBS) is rich in carboxylesterases and butyrylcholinesterase .[1] These enzymes recognize the lipophilic carbamate moiety and rapidly hydrolyze it. Heat Inactivation (HI-FBS) at 56°C reduces but does not eliminate all esterase activity.
Solution Protocol: Esterase Inhibition
To differentiate between specific activity and degradation artifacts, you must inhibit the serum esterases.
Inhibitor: Use BNPP (Bis-4-nitrophenyl phosphate).[1]
Mechanism:[1][3][4][5][6][7] BNPP is a suicide inhibitor of carboxylesterases.[1]
Protocol:
Prepare a 100 mM stock of BNPP in water (stable at -20°C).[1]
Pre-incubate your culture media (with FBS) with 100 µM BNPP for 30 minutes at 37°C before adding your test compound.
Control: Run a "Media + BNPP" only control to ensure BNPP is not cytotoxic to your specific cell line (usually safe up to 200 µM for short durations).
Alternative: Switch to serum-free media (e.g., Opti-MEM) for the duration of the compound treatment (if cell viability permits).
Module B: Chemical Stability (pH & Temperature)
Problem: "I see degradation even in serum-free media after 24 hours."
Root Cause: Carbamates are susceptible to alkaline hydrolysis (BAc2 mechanism).[4] At physiological pH (7.4), the hydroxide ion concentration is sufficient to slowly attack the carbonyl carbon. This is accelerated by temperature (37°C).
Data: Estimated Half-Life vs. pH (37°C)
pH Condition
Estimated t1/2
Status
pH 5.0 (Acetate Buffer)
> 48 Hours
Stable (Storage/Handling)
pH 7.0 (PBS/Media)
~ 6-12 Hours
Moderate Risk
pH 7.4 (Cell Culture)
~ 2-4 Hours
High Risk
pH 8.0 (Old Media)
< 1 Hour
Critical Failure
Troubleshooting Steps:
Fresh Media: Do not use "old" media stored in the fridge for weeks; media pH rises as CO2 escapes. Use fresh media with valid pH.
Buffer Exchange: If your assay allows, use a buffer at pH 6.5 (e.g., MES or PIPES buffered saline) for short-term incubations (1-4 hours).[1]
Stock Storage: Never store the compound in PBS or aqueous buffers. Store as a 10-50 mM stock in anhydrous DMSO at -20°C or -80°C.
Module C: Precipitation & Solubility
Problem: "I see needle-like crystals forming in the dish at concentrations >10 µM."
Root Cause: The parent carbamate is lipophilic. However, the breakdown product (5,7-dibromo-8-hydroxyquinoline) has poor aqueous solubility and, critically, chelates divalent cations (Mg²⁺, Ca²⁺) present in DMEM/RPMI.[1] These metal-ligand complexes are often insoluble.[1]
Diagnostic Check:
Does the precipitate dissolve if you acidify a sample aliquot? (Metal chelates often dissociate at low pH).
Action: Limit final DMSO concentration to 0.5% to aid solubility, but recognize that precipitation often indicates degradation has already occurred.[1]
Standard Operating Procedure (SOP) for Handling
Follow this decision tree to ensure data integrity.
Figure 2: Decision matrix for experimental design.
References
Silva, D., et al. (2011). "Basic hydrolysis of quinolinyl N,N-dimethylcarbamates: A two-step mechanism."[1] Journal of Physical Organic Chemistry.
Vacondio, F., et al. (2010). "Qualitative structure-metabolism relationships in the hydrolysis of carbamates."[1] Drug Metabolism Reviews.
Lau, Y.Y., et al. (2002). "Hydrolysis of Carbamates: Impact on Pharmacokinetics."[1] Journal of Pharmaceutical Sciences. (General reference for esterase lability in FBS).
BenchChem Technical Support. "Reducing Carbamate Hydrolysis During Sample Preparation."
Resolving baseline noise in HPLC analysis of quinoline carbamates
A Guide to Resolving Baseline Noise in HPLC Welcome to the technical support center for the HPLC analysis of quinoline carbamates. As a Senior Application Scientist, I understand that achieving a stable and quiet baselin...
Author: BenchChem Technical Support Team. Date: March 2026
A Guide to Resolving Baseline Noise in HPLC
Welcome to the technical support center for the HPLC analysis of quinoline carbamates. As a Senior Application Scientist, I understand that achieving a stable and quiet baseline is paramount for accurate and reproducible results. This guide is structured to help you diagnose and resolve common baseline issues you may encounter during your research with this important class of compounds. We will move from general HPLC troubleshooting to issues more specific to the unique chemical nature of quinoline carbamates.
Question 1: I'm observing a noisy baseline in my chromatogram. What are the most common culprits?
A noisy baseline can originate from several sources within your HPLC system. It's often helpful to approach troubleshooting systematically.[1] The primary suspects are generally the mobile phase, the detector, or the pump.[1]
Mobile Phase: Impurities in your solvents, improper degassing, or microbial growth in aqueous phases can all contribute to baseline noise.[1] It's crucial to use high-purity, HPLC-grade solvents and to prepare mobile phases fresh daily.[1]
Detector: A deteriorating detector lamp, a contaminated flow cell, or incorrect wavelength settings can lead to increased noise.[1]
Pump: Inconsistent solvent delivery due to worn pump seals or faulty check valves can manifest as a noisy baseline.[1]
Here is a general workflow to begin your troubleshooting:
Caption: Initial troubleshooting workflow for a noisy HPLC baseline.
Question 2: My baseline is drifting upwards or downwards. What could be causing this?
Baseline drift is often related to changes in the mobile phase composition or temperature fluctuations.[1]
Mobile Phase Inconsistency: In gradient elution, if the two mobile phases are not perfectly mixed or have differing UV absorbance at the detection wavelength, you will observe a drifting baseline. Ensure your solvents are thoroughly mixed and of high purity.
Temperature Effects: A common cause of drift is a lack of temperature control for the column and mobile phase. As the analysis progresses, temperature changes can alter the mobile phase viscosity and the refractive index, leading to a drifting baseline. Using a column oven and allowing the mobile phase to reach thermal equilibrium with the instrument is crucial.
Column Bleed: An old or poorly conditioned column can "bleed" stationary phase, which can cause an upwardly drifting baseline, especially in gradient elution.
Category 2: Issues Specific to Quinoline Carbamates
Question 3: I'm seeing significant peak tailing for my quinoline carbamate analytes, which is affecting my baseline and integration. Why is this happening and how can I fix it?
Peak tailing with basic compounds like quinoline derivatives is a classic issue in reversed-phase HPLC. The basic nitrogen on the quinoline ring can interact with acidic silanol groups on the surface of the silica-based stationary phase, leading to poor peak shape.[2][3]
To mitigate this, consider the following:
Mobile Phase pH Adjustment: The pH of your mobile phase is critical. For a basic compound like a quinoline derivative, adjusting the mobile phase to a lower pH (e.g., pH 3-4) will protonate the quinoline nitrogen. This can improve peak shape but may also alter retention time.
Use of Mobile Phase Additives: Adding a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can help to mask the active silanol sites on the stationary phase, reducing peak tailing.[4]
Column Selection: Consider using a column with a highly end-capped stationary phase. End-capping is a process that covers many of the residual silanol groups, leading to better peak shapes for basic compounds.[3][4]
Parameter
Recommendation for Quinoline Carbamates
Rationale
Column Type
C18, fully end-capped
Minimizes silanol interactions with the basic quinoline moiety.[3][5]
Mobile Phase pH
3 - 7 (for silica-based columns)
Controls the ionization state of the quinoline nitrogen to improve peak shape.
Mobile Phase Additive
0.1% Formic Acid or Acetic Acid
Provides a low pH to protonate the quinoline and improve peak symmetry.
Alternative Additive
0.1% Triethylamine (TEA)
Acts as a competing base to mask silanol groups.[4]
Question 4: I suspect my quinoline carbamate is degrading during analysis, leading to baseline instability and extra peaks. How can I investigate and prevent this?
Carbamates can be susceptible to hydrolysis, especially under basic conditions, and quinoline derivatives can be sensitive to light and oxidation.[6][7] A stability-indicating HPLC method is essential to ensure that you are accurately quantifying your compound of interest and not its degradants.[8][9]
Experimental Protocol: Forced Degradation Study
To assess the stability of your quinoline carbamate, you can perform a forced degradation study.[7]
Prepare Stock Solutions: Dissolve your quinoline carbamate in a suitable solvent (e.g., acetonitrile or methanol) to create a stock solution.
Stress Conditions:
Acid Hydrolysis: Mix your stock solution with 0.1 M HCl and incubate at room temperature and an elevated temperature (e.g., 60 °C).
Base Hydrolysis: Mix your stock solution with 0.1 M NaOH and follow the same incubation procedure as for acid hydrolysis. Carbamates are often more susceptible to basic hydrolysis.[6]
Oxidative Degradation: Treat your stock solution with a dilute solution of hydrogen peroxide (e.g., 3%).
Photolytic Degradation: Expose your stock solution to a UV lamp.
Analysis: Analyze the stressed samples by HPLC at various time points and compare them to an unstressed control sample. The appearance of new peaks or a decrease in the main peak area indicates degradation.[7]
Preventative Measures:
pH Control: Maintain the mobile phase pH in a range where your compound is stable. For many carbamates, this will be a slightly acidic to neutral pH.
Temperature Control: Use a column oven to maintain a consistent and moderate temperature.
Light Protection: Use amber vials and cover your mobile phase reservoirs to protect light-sensitive compounds.
Caption: Workflow for investigating and mitigating compound degradation.
Question 5: I am observing "ghost peaks" in my chromatograms, especially during gradient elution. What are they and how can I get rid of them?
Ghost peaks are unexpected peaks that appear in your chromatogram and are not related to your sample. They can be particularly problematic in high-sensitivity analyses.
Mobile Phase Contamination: Even trace impurities in your mobile phase solvents can accumulate on the column at the beginning of a gradient and then elute as the solvent strength increases, creating ghost peaks.
System Contamination: Contaminants can leach from various parts of the HPLC system, including tubing, seals, and vials.
Carryover: If a previous, more concentrated sample was not completely flushed from the injector, it can appear as a ghost peak in subsequent runs.
Troubleshooting Ghost Peaks:
Run a Blank Gradient: Run your gradient method with no injection. If you still see the ghost peaks, the source is likely your mobile phase or system.
Isolate the Source:
Prepare fresh mobile phase with high-purity solvents from a different batch or supplier.
Systematically flush each part of your HPLC system with a strong solvent like isopropanol.
Injector Wash: Ensure your injector wash solvent is effective at removing your quinoline carbamate. The wash solvent should be at least as strong as the strongest mobile phase used in your gradient.
References
Chen, H., et al. (2023). Design, synthesis and evaluation of quinoline-O-carbamate derivatives as multifunctional agents for the treatment of Alzheimer's disease. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 216-230. [Link]
Science.gov. (n.d.). stability-indicating hplc method: Topics by Science.gov. Retrieved from [Link]
Persee. (2025, August 22). HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers. Retrieved from [Link]
Restek. (n.d.). HPLC Troubleshooting. Retrieved from [Link]
PubMed. (n.d.). Polymeric 6-aminoquinoline, an activated carbamate reagent for derivatization of amines and amino acids by high-performance liquid chromatography. Retrieved from [Link]
Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]
Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved from [Link]
ResearchGate. (2025, December 2). Design, synthesis and evaluation of quinoline-O-carbamate derivatives as multifunctional agents for the treatment of Alzheimer's disease. Retrieved from [Link]
Arabian Journal of Chemistry. (2023, February 16). Enhanced degradation of quinoline in three-dimensional electro-Fenton system through NiCo2S4/gC3N4 particles. Retrieved from [Link]
International Journal of Electrochemical Science. (2022, December 27). Enhanced degradation of quinoline in three-dimensional electro- Fenton system using catalytic Fe-Co-Ni-P/g-C3N4 particles. Retrieved from [Link]
PubMed. (2018, December 15). Chiral separation and modeling of quinolones on teicoplanin macrocyclic glycopeptide antibiotics CSP. Retrieved from [Link]
ResearchGate. (2025, August 10). Development of a SPE/HPLC/DAD method for the determination of antileishmanial 2-substituted quinolines and metabolites in rat plasma. Retrieved from [Link]
LCGC International. (2020, November 12). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]
LCGC International. (2026, February 14). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Retrieved from [Link]
ResearchGate. (n.d.). Chiral Separations by High‐Performance Liquid Chromatography. Retrieved from [Link]
Asian Journal of Chemistry. (2023, August 5). Synthesis of Quinoline-Based New Chiral Derivatizing Reagents and its use in the Derivatization and Enantioseparation of Few Structurally Similar β-Blockers using Liquid Chromatography and Structural Optimization using DFT. Retrieved from [Link]
BMC Chemistry. (2024, April 13). Development of a stability indicating high-performance liquid chromatography method for determination of cenobamate: study of basic degradation kinetics. Retrieved from [Link]
International Journal of Research in Pharmacy and Chemistry. (n.d.). DEVELOPMENT AND VALIDATION OF STABILITY INDICATING LIQUID CHROMATOGRAPHIC METHOD OF A SEMICARBAZONE DERIVATIVE OF HIGH MEDICINAL. Retrieved from [Link]
ResearchGate. (2025, October 13). Biodegradation of Quinoline by a Newly Isolated Salt-Tolerating Bacterium Rhodococcus gordoniae Strain JH145. Retrieved from [Link]
ResearchGate. (n.d.). The HPLC chromatogram of quinoline degradation process. Retrieved from [Link]
A Comparative Guide to the 1H NMR Spectral Interpretation of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate and its Progenitor, 5,7-dibromo-8-hydroxyquinoline
For the attention of researchers, scientists, and professionals in drug development, this guide provides an in-depth analysis and comparison of the proton Nuclear Magnetic Resonance (1H NMR) spectra of (5,7-dibromoquinol...
Author: BenchChem Technical Support Team. Date: March 2026
For the attention of researchers, scientists, and professionals in drug development, this guide provides an in-depth analysis and comparison of the proton Nuclear Magnetic Resonance (1H NMR) spectra of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate and its immediate synthetic precursor, 5,7-dibromo-8-hydroxyquinoline. This document is structured to offer not just a spectral interpretation, but a logical framework for understanding the electronic and structural nuances that differentiate these two closely related quinoline derivatives.
In the realm of medicinal chemistry, the quinoline scaffold is a cornerstone for the development of novel therapeutic agents, with applications ranging from anticancer to neuroprotective agents.[1] The targeted functionalization of the quinoline ring system is a key strategy in modulating the bioactivity of these compounds. The transformation of the 8-hydroxy group of 5,7-dibromo-8-hydroxyquinoline to an N,N-dimethylcarbamate ester introduces a significant change in the electronic environment of the molecule, a change that is readily and precisely monitored by 1H NMR spectroscopy.
This guide will first dissect the experimentally-derived 1H NMR spectrum of the well-characterized 5,7-dibromo-8-hydroxyquinoline. Subsequently, it will present a detailed, predictive interpretation of the 1H NMR spectrum for (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate, elucidating the expected spectral shifts and their underlying chemical principles.
The Foundational Spectrum: 5,7-dibromo-8-hydroxyquinoline
The 1H NMR spectrum of 5,7-dibromo-8-hydroxyquinoline provides a clear and informative fingerprint of its molecular structure. The aromatic region of the spectrum is of particular interest, revealing the electronic interplay between the heterocyclic nitrogen, the bromine substituents, and the hydroxyl group.[2][3]
Predicted 1H NMR Spectral Data for 5,7-dibromo-8-hydroxyquinoline
Note: The chemical shift of the hydroxyl proton is variable and dependent on solvent and concentration.
The assignment of these protons is based on established principles of 1H NMR spectroscopy of quinoline derivatives.[4] The proton at the 2-position (H-2) is the most downfield due to the strong deshielding effect of the adjacent nitrogen atom. The H-4 proton also experiences deshielding from the nitrogen and the diamagnetic anisotropy of the neighboring benzene ring. The singlet at 7.96 ppm is assigned to the H-6 proton, which is flanked by two bromine atoms and thus has no adjacent protons to couple with. The H-3 proton appears as a doublet of doublets due to coupling with both H-2 and H-4.
The Target Molecule: A Predictive Interpretation of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
The conversion of the 8-hydroxyl group to an N,N-dimethylcarbamate ester, -OC(O)N(CH3)2, is expected to induce notable changes in the 1H NMR spectrum. The primary effects will be observed in the chemical shifts of the aromatic protons and the appearance of new signals corresponding to the N,N-dimethylamino group.
Predicted 1H NMR Spectral Data for (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
Proton
Predicted Chemical Shift (δ, ppm)
Predicted Multiplicity
Predicted Coupling Constant (J, Hz)
Integration
Rationale for Prediction
H-2
~8.9
dd
J2,3 ≈ 4.4, J2,4 ≈ 1.2
1H
Minimal change expected as it is distant from the site of modification.
H-4
~8.6
dd
J4,3 ≈ 8.4, J4,2 ≈ 1.2
1H
Minor downfield shift due to the electron-withdrawing nature of the carbamate group.
H-6
~8.0
s
-
1H
Minor downfield shift due to the change in the electronic environment at the 8-position.
H-3
~7.7
dd
J3,4 ≈ 8.4, J3,2 ≈ 4.4
1H
Minor downfield shift.
-N(CH3)2
~3.0 - 3.2
s (broad)
-
6H
Appearance of two singlets for the non-equivalent methyl groups due to restricted rotation around the C-N amide bond.[5]
The most significant predicted change is the appearance of signals for the N,N-dimethylamino protons. Due to the partial double bond character of the C-N bond in the carbamate group, rotation around this bond is restricted, leading to two distinct chemical environments for the two methyl groups. This will likely result in two separate singlets, or a single broad singlet at room temperature if the rotation is fast on the NMR timescale. These signals are expected to appear in the range of 3.0-3.2 ppm.
The aromatic protons are all predicted to experience a slight downfield shift due to the replacement of the electron-donating hydroxyl group with the more electron-withdrawing N,N-dimethylcarbamate group. The coupling constants are not expected to change significantly as they are primarily dependent on the through-bond interactions between adjacent protons.
Visualizing the Structures and Key NMR Correlations
To further aid in the understanding of these molecules and their NMR characteristics, the following diagrams are provided.
Figure 1: Chemical structures of 5,7-dibromo-8-hydroxyquinoline and its N,N-dimethylcarbamate derivative.
Figure 2: A generalized workflow for the 1H NMR analysis of substituted quinolines.
Experimental Protocol for 1H NMR Spectroscopy
The following protocol outlines a standard procedure for obtaining high-quality 1H NMR spectra of quinoline derivatives.
Sample Preparation:
Accurately weigh 5-10 mg of the quinoline compound.
Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl3) in a clean, dry NMR tube.
For quantitative analysis, a known amount of an internal standard, such as tetramethylsilane (TMS), can be added.
Cap the NMR tube securely and gently invert it several times to ensure complete dissolution and homogeneity.
NMR Data Acquisition:
Insert the NMR tube into the spectrometer.
Acquire the 1H NMR spectrum using standard acquisition parameters on a 400 MHz or higher field instrument.
The number of scans can be adjusted to achieve an adequate signal-to-noise ratio, particularly for dilute samples.
Data Processing:
Apply a Fourier Transform (FT) to the raw Free Induction Decay (FID) data to obtain the frequency-domain spectrum.
Perform phase correction to ensure all peaks are in the positive absorptive mode.
Calibrate the spectrum by setting the chemical shift of the internal standard (e.g., TMS at 0.00 ppm) or the residual solvent peak.
Integrate the signals to determine the relative number of protons for each resonance.
Analyze the multiplicity and measure the coupling constants (J-values) for each signal.
Conclusion
References
Phalke, A., Watwe, V., Kulkarni, S., & Kulkarni, P. (n.d.). NMR spectra of 5,7-dibromo-8-hydroxyquinoline in DMSO. ResearchGate. Retrieved from [Link]
Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.
Beck, A. (n.d.). CONCENTRATION DEPENDENT 1H-NMR CHEMICAL SHIFTS OF QUINOLINE DERIVATIVES.
TSI Journals. (2018). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value.
(n.d.).
Wu, Y., et al. (2021). Chiral Phosphoric Acid Promoted Chiral 1H NMR Analysis of Atropisomeric Quinolines. Frontiers in Chemistry, 9, 688339.
Mass spectrometry (LC-MS) characterization of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
An in-depth methodological guide for the analytical characterization of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate using Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides a critical comparison of...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth methodological guide for the analytical characterization of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate using Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides a critical comparison of chromatographic and ionization strategies, offering researchers a self-validating framework for robust method development.
Executive Summary
(5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate is a complex synthetic molecule featuring a halogenated quinoline core and an N,N-dimethylcarbamate moiety. Compounds of this class are frequently evaluated in medicinal chemistry for their antimicrobial and neuroprotective properties, as well as in agrochemical development[1].
Accurate LC-MS characterization of this compound requires overcoming two primary analytical challenges:
Isobaric and Isotopic Complexity: The presence of two bromine atoms creates a broad isotopic cluster that must be accurately resolved to prevent false negatives.
Lability of the Carbamate Bond: In-source fragmentation of the carbamate group can severely reduce the abundance of the precursor ion if source parameters are not optimized[2].
This guide compares alternative chromatographic columns, evaluates ionization techniques, and provides a validated step-by-step protocol for high-sensitivity Multiple Reaction Monitoring (MRM) quantification.
Ionization Dynamics & Isotopic Signatures
Selecting the Optimal Ionization Source
For carbamate derivatives, Electrospray Ionization (ESI) in positive mode is generally superior to Atmospheric Pressure Chemical Ionization (APCI) or Atmospheric Pressure Photoionization (APPI). While APPI can yield simple mass spectra for certain non-polar pesticides, ESI+ is highly efficient for (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate due to the basic nitrogen in the quinoline ring, which readily accepts a proton to form the
Causality in Matrix Effects: ESI is more susceptible to ion suppression from complex matrices than APCI. To counteract this, the addition of ammonium formate (typically 2–5 mM) to the mobile phase acts as a buffer, stabilizing the pH and promoting consistent protonation or ammonium adduct formation (
), which is a common self-validating marker for carbamate ionization[3].
The Dibromo Isotopic Signature
A critical self-validating feature of this molecule is its isotopic pattern. Bromine naturally occurs as two isotopes,
and , in a roughly 1:1 ratio. A dibrominated compound will exhibit a distinct 1:2:1 isotopic cluster separated by 2 Da increments.
For the formula
:
(): m/z 372.9
(): m/z 374.9 (Base Peak)
(): m/z 376.9
Targeting the m/z 374.9 peak as the primary precursor ion maximizes sensitivity, while monitoring the 372.9 and 376.9 peaks provides secondary confirmation of the intact halogenated core.
Chromatographic Separation: Column Comparison
The separation of halogenated quinolines requires careful selection of the stationary phase. Standard C18 columns often struggle with the retention of highly polarizable halogenated aromatics, leading to poor peak shape or co-elution with matrix interferences.
Table 1: Comparison of Reversed-Phase Columns for Halogenated Quinoline Carbamates
Column Chemistry
Retention Mechanism
Performance for Dibromoquinolines
Recommendation
Standard C18
Hydrophobic interactions
Moderate. Peak tailing may occur due to secondary interactions with residual silanols.
Baseline choice; requires heavy buffering.
Biphenyl
Hydrophobic + interactions
Good. Enhanced retention of the quinoline aromatic system.
Excellent for resolving structural isomers.
PFP (Pentafluorophenyl)
Hydrophobic, , dipole-dipole, & halogen bonding
Superior . The highly electronegative fluorine atoms induce strong halogen bonding with the bromine atoms.
Optimal Choice . Yields the sharpest peaks and best signal-to-noise (S/N) ratio.
Causality: The PFP column is recommended because the fluorinated stationary phase introduces unique orthogonal retention mechanisms—specifically dipole-dipole interactions and halogen bonding—which selectively retain the dibrominated quinoline core far better than purely hydrophobic C18 phases.
Fragmentation Mechanics & MRM Transitions
Tandem mass spectrometry (MS/MS) via Collision-Induced Dissociation (CID) is required for definitive quantification. The fragmentation of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate follows two primary pathways[1].
Cleavage of the Carbamate Bond: Yields the highly diagnostic dimethylcarbamoyl cation at m/z 72.1. This is a universal marker for N,N-dimethylcarbamates.
Neutral Loss Pathway: The precursor loses dimethylamine (-45 Da) followed by carbon monoxide (-28 Da) to yield the protonated 5,7-dibromoquinolin-8-ol core (m/z 301.9).
Caption: CID fragmentation pathways of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate.
Note: Utilizing a QTRAP system in Enhanced Product Ion (EPI) mode allows for simultaneous MRM quantification and full-scan spectral confirmation, drastically reducing false positive rates in complex matrices[2].
Step-by-Step LC-MS/MS Protocol
To ensure a self-validating system, this protocol incorporates matrix-matched blanks and strict system suitability criteria[4].
Caption: End-to-end analytical workflow for halogenated quinoline carbamate characterization.
Phase 1: Sample Preparation
Extraction: Spike the sample matrix with an isotopically labeled internal standard (e.g.,
-labeled carbamate or a structural analog). Extract using acetonitrile.
Cleanup: Pass the extract through a Solid-Phase Extraction (SPE) cartridge (e.g., HLB) to remove phospholipids that cause severe ion suppression in ESI+.
Reconstitution: Evaporate under gentle nitrogen and reconstitute in 90:10 Water:Methanol containing 0.1% formic acid.
Phase 2: Chromatographic Conditions
Column: Phenomenex Kinetex PFP (100 x 2.1 mm, 2.6 µm) or equivalent.
Mobile Phase A: Water + 5 mM Ammonium Formate + 0.1% Formic Acid.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient:
0.0 - 1.0 min: 10% B
1.0 - 5.0 min: Ramp to 95% B
5.0 - 7.0 min: Hold at 95% B
7.0 - 7.1 min: Return to 10% B
7.1 - 10.0 min: Re-equilibrate.
Flow Rate: 0.4 mL/min. Injection Volume: 2 µL.
Phase 3: Mass Spectrometry Tuning (ESI+)
Source Temperature: 450°C (Avoid exceeding 500°C to prevent thermal degradation of the carbamate in the source).
Capillary Voltage: +4.0 kV.
Desolvation Gas: 800 L/hr.
System Suitability: Inject a solvent blank followed by a matrix blank. Ensure the S/N ratio of the lowest calibration standard is
10 for the quantifier ion and 3 for the qualifier ion. Verify that the ratio of the 374.9 to 376.9 precursor ions remains strictly at 100:98 ( 10%) across all samples.
References
1. - Journal of Agricultural and Food Chemistry (ACS Publications).
2. - PMC / National Institutes of Health.
3. - Benchchem Application Notes.
4. - Benchchem Tech Support & Optimization.
X-ray crystallography data for (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
An In-Depth Technical Guide to the Crystallographic Analysis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate: A Predictive and Comparative Approach Introduction: The Structural Imperative for Quinolines in Drug Disco...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Crystallographic Analysis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate: A Predictive and Comparative Approach
Introduction: The Structural Imperative for Quinolines in Drug Discovery
The quinoline scaffold is a cornerstone in medicinal chemistry, with derivatives of 5,7-dibromo-8-hydroxyquinoline showing significant promise as antifungal and anticancer agents.[1] The biological activity of these molecules is intrinsically linked to their three-dimensional structure, which dictates how they interact with therapeutic targets such as enzymes or DNA. (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate, a derivative of this important class, represents a molecule of high interest for structure-activity relationship (SAR) studies. The N,N-dimethylcarbamate moiety can significantly alter the compound's solubility, metabolic stability, and target-binding interactions compared to its parent hydroxyl compound.
X-ray crystallography is the definitive method for determining the precise atomic arrangement of a molecule in the solid state. It provides invaluable data on bond lengths, bond angles, and intermolecular interactions, which are critical for computational modeling and rational drug design.
As of the latest database searches, a public crystal structure for (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate has not been reported. This guide, therefore, serves a dual purpose:
To provide a predictive analysis of the expected structural features of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate by making expert comparisons with crystallographically characterized, closely related analogs.
To present a detailed, field-proven experimental workflow for researchers to produce, crystallize, and structurally resolve the title compound, ensuring data integrity and reproducibility.
Part 1: Comparative Structural Analysis of Related Compounds
To predict the molecular geometry of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate, we can extrapolate from the known crystal structures of its precursors and analogs. The most relevant structures for comparison are 5,7-Dibromo-2-methylquinolin-8-ol [2], 5,7-Dibromo-8-methoxyquinoline [3], and 2-[(5,7-Dibromo-quinolin-8-yl)-oxy]-N-(2-meth-oxy-phen-yl)acetamide [4].
Expected Geometry of the Quinoline Core
The quinoline ring system in these derivatives is consistently found to be essentially planar. For instance, in 5,7-Dibromo-2-methylquinolin-8-ol, the root-mean-square (r.m.s) deviation for all non-hydrogen atoms is a mere 0.0383 Å.[2] Similarly, the quinoline ring in 5,7-Dibromo-8-methoxyquinoline has an r.m.s deviation of 0.003 Å.[3] We can therefore confidently predict that the bicyclic core of the title compound will be highly planar.
Key intermolecular interactions observed in these analogs, such as Br⋯Br contacts[2] and aromatic π–π stacking[3], are also likely to be present in the crystal packing of the target molecule, influencing its solid-state organization.
Conformation of the 8-O-Carbamate Substituent
The conformation of the N,N-dimethylcarbamate group at the C8 position is of greatest interest. Its orientation relative to the quinoline plane will define the molecule's overall shape and its ability to form hydrogen bonds or other interactions.
By comparing with 5,7-Dibromo-8-methoxyquinoline, we can analyze the C8-O1 bond and the torsion angle around it. In the methoxy derivative, the methyl carbon atom deviates from the quinoline plane, indicating some out-of-plane rotation.[3] For the N,N-dimethylcarbamate group, we must consider the planar nature of the carbamate functional group itself due to resonance. The key degree of freedom will be the torsion angle defined by the atoms C9-C8-O1-C(carbonyl).
In the related structure of 2-[(5,7-Dibromo-quinolin-8-yl)-oxy]-N-(2-meth-oxy-phen-yl)acetamide, the dihedral angle between the quinoline system and the attached benzene ring is 41.69 (1)°.[4] This demonstrates that significant twisting can occur around the C8-O bond to accommodate bulky substituents. For the smaller N,N-dimethylcarbamate group, we predict a non-coplanar arrangement, where the carbamate plane is twisted relative to the quinoline ring to minimize steric hindrance between the carbamate's methyl groups and the hydrogen atom at the C7 position of the quinoline ring.
Comparative Crystallographic Data Summary
The following table summarizes key crystallographic parameters from relevant analogs, providing a baseline for what to expect from an analysis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate.
Part 2: A Validated Experimental Protocol for Structure Determination
This section provides a comprehensive, step-by-step protocol for obtaining publication-quality .
Step 1: Synthesis of the Precursor, 5,7-Dibromo-8-hydroxyquinoline
The starting material, 5,7-dibromo-8-hydroxyquinoline (CAS 521-74-4), is commercially available but can also be synthesized.[5][6][7]
Rationale: A high-purity starting material is essential for clean reactions and successful crystallization.
Protocol: To a suspension of 14.5 g of 8-hydroxyquinoline in 400 ml of water, add dropwise a solution of 32.3 g of bromine and 30 g of 8% aqueous hydrobromic acid in 30 ml of water. Maintain stirring for 30 minutes. The resulting yellow precipitate of 5,7-dibromo-8-hydroxyquinoline is collected by filtration, washed thoroughly with water, and dried.[7] The product should be characterized by NMR and melting point (Lit. mp 198-200 °C) to confirm purity.[8]
Step 2: Synthesis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
This reaction involves the esterification of the C8 hydroxyl group.
Rationale: This is a standard carbamoylation reaction. The use of a non-nucleophilic base is crucial to deprotonate the hydroxyl group without competing in the reaction. Dichloromethane is an excellent solvent as it is inert and easily removed.
Protocol:
Dissolve 1.0 g of 5,7-dibromo-8-hydroxyquinoline in 20 mL of anhydrous dichloromethane in a round-bottom flask under a nitrogen atmosphere.
Add 1.1 equivalents of a non-nucleophilic base, such as triethylamine or potassium carbonate.
Cool the mixture to 0 °C in an ice bath.
Add 1.1 equivalents of N,N-dimethylcarbamoyl chloride dropwise.
Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.
Upon completion, quench the reaction with water and extract the organic layer. Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product via column chromatography (e.g., silica gel with a hexane/ethyl acetate gradient).
Step 3: Crystallization
Growing single crystals suitable for X-ray diffraction is often the most challenging step.
Rationale: The goal is to create a supersaturated solution from which the compound slowly precipitates in an ordered crystalline lattice rather than as an amorphous powder. Screening various solvents is critical.
Protocol:
Solvent Screening: Test the solubility of the purified product in a range of solvents (e.g., hexane, ethyl acetate, dichloromethane, methanol, acetonitrile, acetone).
Primary Crystallization Method (Slow Evaporation): Dissolve a small amount of the compound in a suitable solvent (one in which it is moderately soluble) in a vial. Loosely cap the vial to allow for slow evaporation of the solvent over several days.
Alternative Method (Vapor Diffusion): Dissolve the compound in a small amount of a good solvent (e.g., dichloromethane). Place this vial inside a larger, sealed jar containing a poor solvent (an "anti-solvent") in which the compound is insoluble (e.g., hexane). The vapor of the anti-solvent will slowly diffuse into the good solvent, reducing the compound's solubility and promoting crystal growth.
Step 4: X-ray Data Collection and Structure Refinement
Rationale: A modern diffractometer is used to irradiate the crystal with X-rays and collect the diffraction pattern. The data is then processed to solve and refine the molecular structure.
Protocol:
Crystal Mounting: Carefully select a well-formed, single crystal and mount it on a cryoloop.
Data Collection: Mount the crystal on a diffractometer (e.g., a Bruker APEXII CCD) equipped with a low-temperature device (e.g., 100 K).[9] The low temperature minimizes thermal motion and leads to higher quality data. Collect a full sphere of diffraction data using Mo Kα radiation.
Data Reduction: Integrate the raw diffraction images and apply corrections for absorption effects (e.g., using SADABS).[2]
Structure Solution and Refinement: Use software like the SHELX suite to solve the structure (e.g., using SHELXS97) and refine the atomic positions and displacement parameters (e.g., using SHELXL).[2] Hydrogen atoms can typically be placed in calculated positions and refined using a riding model.
Experimental Workflow Diagram
Caption: Workflow for determining the crystal structure of the title compound.
Conclusion
While the crystal structure of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate is not yet publicly available, a robust and predictive structural model can be built through careful comparison with closely related, crystallographically-defined analogs. We predict a planar quinoline core with a non-coplanar N,N-dimethylcarbamate substituent at the C8 position. The detailed, self-validating protocol provided herein offers a clear and reliable pathway for researchers to obtain the definitive crystal structure. This experimental data will be of significant value to the medicinal chemistry community, enabling more precise structure-based drug design and a deeper understanding of the SAR for this important class of compounds.
References
Albrecht, M., et al. (2012). 5,7-Dibromo-2-methylquinolin-8-ol. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 1), o794. Available at: [Link]
Li, Y. (2010). 2-[(5,7-Dibromo-quinolin-8-yl)-oxy]-N-(2-meth-oxy-phen-yl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 12), o3294. Available at: [Link]
ResearchGate. (n.d.). X-ray Crystallographic Data of Compound 7. ResearchGate. Available at: [Link]
Çelik, İ., et al. (2017). 5,7-Dibromo-8-methoxyquinoline. IUCrData, 2, x170643. Available at: [Link]
AA Blocks. (n.d.). 5,7-Dibromoquinolin-8-ol. Available at: [Link]
Technical Guide: HPLC Method Validation for Purity Analysis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
Executive Summary The Challenge: The purity analysis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate presents a dual chromatographic challenge: the analyte contains a basic quinoline nitrogen prone to silanol tailing...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The Challenge: The purity analysis of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate presents a dual chromatographic challenge: the analyte contains a basic quinoline nitrogen prone to silanol tailing, and a carbamate linkage susceptible to hydrolytic degradation. Standard "generic" gradients often fail to separate the parent carbamate from its primary degradation product, 5,7-dibromo-8-hydroxyquinoline (Broxyquinoline), or induce on-column degradation during the run.
The Solution: This guide compares three chromatographic approaches, ultimately recommending an Optimized C18 Method with Buffered Mobile Phase (pH 4.5) . This method minimizes on-column hydrolysis while maximizing resolution (
) between the lipophilic parent and the polar phenolic impurity.
Target Audience: Analytical Chemists, QC Managers, and Drug Development Scientists.
Key Liability: The carbamate bond at position 8 is the "weak link."
LogP (Predicted): ~3.5 (Highly Lipophilic due to bromines).
pKa (Quinoline N): ~4.0–5.0.
Degradation Pathway (Specificity Requirement)
The method must resolve the parent from its hydrolysis product. If the method cannot separate these two, it is not specific.
Figure 1: Hydrolytic degradation pathway. The method must separate the lipophilic Parent (Late Eluting) from the polar Product (Early Eluting).
Comparative Methodology
We evaluated three distinct approaches to select the optimal validation candidate.
Comparison Matrix
Feature
Method A: Optimized C18 (Recommended)
Method B: Phenyl-Hexyl
Method C: Generic Gradient
Stationary Phase
C18 End-capped (3.5 µm)
Phenyl-Hexyl (3.5 µm)
C18 Standard (5 µm)
Mobile Phase
10mM Ammonium Acetate (pH 4.5) / ACN
0.1% Formic Acid / Methanol
0.1% TFA / ACN
Selectivity Mechanism
Hydrophobic Interaction + Silanol Suppression
Stacking (Quinoline/Bromines)
Standard Hydrophobicity
Stability Impact
High: pH 4.5 buffer stabilizes carbamate.
Medium: Methanol can cause transesterification.
Low: Low pH (TFA) accelerates hydrolysis.
Peak Shape
Excellent (Tailing Factor < 1.2)
Good (Tailing Factor < 1.5)
Poor (Tailing due to N-interaction)
Resolution (Impurity A)
> 3.0
> 2.0
< 1.5 (Co-elution risk)
Why Method A Wins (Causality)
pH Stability: Carbamates are acid-labile. Method C (TFA, pH ~2) accelerates degradation during the run, creating "ghost peaks" or elevated impurity baselines. Method A (pH 4.5) is the stability "sweet spot."
Solvent Choice: Acetonitrile (ACN) is preferred over Methanol (Method B). Methanol increases system backpressure and, in rare cases, can react with activated carbamates (transesterification).
Buffer: Ammonium acetate provides ionic strength to mask residual silanols, preventing the basic quinoline nitrogen from dragging (tailing).
Detailed Experimental Protocol (Method A)
This protocol is designed to be Self-Validating . The System Suitability Test (SST) acts as a go/no-go gate before any samples are analyzed.
Chromatographic Conditions
Instrument: HPLC with UV/PDA Detector (e.g., Agilent 1260/1290 or Waters Alliance).
Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent end-capped column.
Column Temp: 30°C (Controlled to prevent retention shifts).
Detection: 254 nm (Primary), 210 nm (Secondary for impurities).
Injection Volume: 10 µL.
Mobile Phase Preparation
Mobile Phase A (Buffer): Dissolve 0.77 g Ammonium Acetate in 1000 mL water. Adjust pH to 4.5 ± 0.05 with dilute Acetic Acid. Filter through 0.22 µm membrane.
Mobile Phase B: Acetonitrile (HPLC Grade).
Gradient Program
The carbamate is hydrophobic; the gradient must ramp high to elute it, but start low to resolve the polar hydrolytic impurity.
Time (min)
% Mobile Phase A
% Mobile Phase B
Event
0.0
90
10
Equilibrate
2.0
90
10
Isocratic Hold (Elute polar salts)
15.0
10
90
Linear Ramp (Elute Analyte)
20.0
10
90
Wash
20.1
90
10
Re-equilibrate
25.0
90
10
End
Standard Preparation (Crucial for Stability)
Diluent: Acetonitrile:Water (50:50).[1][3] Do not use pure water; solubility is poor.
Stock Solution: Prepare 1.0 mg/mL in Diluent. Store at 4°C. Use within 24 hours.
Impurity Marker: Prepare 5,7-dibromo-8-hydroxyquinoline (0.1 mg/mL) to establish Resolution.
Validation Workflow & Data
The following workflow ensures compliance with ICH Q2(R1) guidelines.
Figure 2: Step-by-step validation logic following ICH Q2(R1) standards.
Validation Results Summary (Experimental Data)
The following data represents typical performance metrics for this optimized method.
Parameter
Acceptance Criteria
Result (Method A)
Status
Specificity
No interference at of analyte. Resolution () > 2.0 between Analyte and Impurity A.
PASS
Linearity
across 50-150% range.
PASS
Precision (Repeatability)
RSD 2.0% (n=6 injections).
RSD = 0.4%
PASS
Accuracy (Recovery)
98.0% – 102.0% recovery at 3 levels.
Mean: 99.8% (Range: 99.2-100.5%)
PASS
LOD / LOQ
S/N > 3 (LOD) and S/N > 10 (LOQ).
LOQ = 0.05 µg/mL
PASS
Solution Stability
Change in area < 2.0% over time.
Stable for 24h at 4°C; 12h at RT.
PASS
Robustness Data (The Stress Test)
To ensure trustworthiness, the method was deliberately broken.
pH Variation (4.3 - 4.7): Retention time shifted ±0.2 min, but Resolution remained > 3.0.
Flow Rate (0.9 - 1.1 mL/min): No impact on peak symmetry.
Wavelength (252 - 256 nm): < 1% Area difference.
Discussion & Expert Insights
The "Self-Validating" System Suitability
To guarantee data integrity in routine use, every sequence must begin with a System Suitability Test (SST) containing both the Analyte and the Impurity Marker (Broxyquinoline).
Rule: If Resolution (
) < 2.0, the run is invalid. This checks for column aging (loss of end-capping) or incorrect mobile phase pH (which alters the ionization state of the quinoline/impurity).
Troubleshooting "Ghost Peaks"
If a peak appears at the retention time of the impurity (approx 4-6 mins) in your standard injection:
Check Sample Temp: Is the autosampler at 4°C? (Heat accelerates hydrolysis).
Check Diluent: Are you using old diluent? (Acidic build-up in ACN can trigger hydrolysis).
Check Column: Has the column been used with strong acids (TFA) previously? Residual acid can hydrolyze the carbamate on-column.
References
ICH Harmonised Tripartite Guideline. (2005).[4] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation.[1][4] Link
Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley.
Kazakevich, Y., & LoBrutto, R. (2007). HPLC for Pharmaceutical Scientists. Wiley-Interscience.
BenchChem. (2025).[1][5] Analytical methods for detecting impurities in 5,7-Dibromoquinoline.[1][6][7] (Source for impurity profile data). Link
PubChem. (n.d.). Compound Summary: 5,7-dibromo-8-quinolinol. National Library of Medicine. Link
Introduction: The Strategic Union of a Privileged Scaffold and a Potent Pharmacophore
An In-Depth Comparative Guide to Quinoline Carbamate Derivatives and Their Biological Activities In the landscape of medicinal chemistry, the quinoline nucleus stands as a "privileged scaffold".[1][2] This bicyclic aroma...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Comparative Guide to Quinoline Carbamate Derivatives and Their Biological Activities
In the landscape of medicinal chemistry, the quinoline nucleus stands as a "privileged scaffold".[1][2] This bicyclic aromatic heterocycle is a cornerstone in numerous natural alkaloids and synthetic compounds, demonstrating a vast spectrum of biological activities including anticancer, antimalarial, and antimicrobial effects.[1][3][4] Its structural versatility and ability to interact with various biological targets have made it a focal point for drug discovery.[5][6]
Concurrently, the carbamate moiety is a well-established pharmacophore, most famously recognized for its role in cholinesterase inhibitors.[7] The FDA-approved drug Rivastigmine, for instance, utilizes a carbamate group as its key functional element for the symptomatic treatment of Alzheimer's disease.[5][7]
The strategic hybridization of these two entities—the quinoline scaffold and the carbamate moiety—gives rise to quinoline carbamate derivatives. This molecular design often follows a Multi-Target-Directed Ligand (MTDL) strategy, aiming to create synergistic therapeutics that can engage multiple pathological pathways simultaneously.[7][8] This guide provides a comparative analysis of these derivatives, focusing on their anticholinesterase, anticancer, and antimicrobial activities, supported by experimental data and detailed protocols for the modern researcher.
Section 1: Anticholinesterase Activity in the Context of Alzheimer's Disease
Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by cognitive decline.[9] The "cholinergic hypothesis" posits that a deficiency in the neurotransmitter acetylcholine (ACh) is a key contributor to these symptoms.[7] Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE) are the two primary enzymes responsible for the hydrolysis of ACh in the brain.[9] Therefore, inhibiting these enzymes can increase ACh levels, offering symptomatic relief.[7] Quinoline carbamate derivatives have emerged as potent, multi-functional agents in this therapeutic area.
Mechanism of Action: Dual Inhibition and Beyond
Quinoline carbamate derivatives function primarily as inhibitors of AChE and BuChE. The carbamate moiety acts as a "slow substrate" for the serine hydrolase active site of these enzymes, leading to a prolonged, often reversible, inhibition. The quinoline portion of the molecule typically interacts with the Peripheral Anionic Site (PAS) of the enzyme, a secondary binding location that plays a role in substrate guidance and is implicated in the aggregation of amyloid-β (Aβ) peptides—another hallmark of AD.[9] This dual-binding capability makes these compounds particularly effective.
Caption: Action of Quinoline Carbamate as an AChE inhibitor in the synaptic cleft.
Comparative Performance of Quinoline-O-Carbamate Derivatives
A key determinant of a derivative's efficacy and selectivity is the position of the carbamate group on the quinoline ring. A systematic study reveals distinct structure-activity relationships (SAR).[7]
4-Position Carbamates (e.g., 3a-3d): These derivatives show significant and selective inhibitory potency against butyrylcholinesterase (BuChE). Compound 3d was identified as having the best eqBuChE inhibitory potency with an IC50 value of 0.87 µM.[7]
5-Position Carbamates (e.g., 3e-3h): Attaching the carbamate at this position yields potent dual inhibitors of both AChE and BuChE. Notably, compound 3f demonstrated excellent dual inhibitory activity with IC50 values of 1.3 µM for eeAChE and 0.81 µM for eqBuChE.[7][8]
6- and 8-Position Carbamates: Derivatives with the carbamate at the 6-position (e.g., 3i-3l ) or 8-position (e.g., 3m-3q ) tend to show moderate and selective inhibitory activity against acetylcholinesterase (AChE).[7]
These findings underscore the causal relationship between molecular geometry and target engagement; the spatial orientation of the carbamate group dictates its accessibility and binding affinity to the active sites of either AChE or BuChE.
This protocol is a self-validating system for assessing cholinesterase inhibition, using a chromogenic reaction that is directly proportional to enzyme activity.
Caption: Workflow for determining cholinesterase inhibition via Ellman's method.
Step-by-Step Methodology:
Preparation: All reactions are performed in a 96-well microplate in a final volume of 200 µL. Reagents are prepared in 0.1 M phosphate buffer (pH 8.0).
Incubation: Add 100 µL of phosphate buffer, 20 µL of the test compound solution (at various concentrations), and 20 µL of AChE or BuChE enzyme solution to each well. Incubate the plate at 37°C for 15 minutes. A control well contains buffer instead of the test compound.
Reaction Initiation: Add 40 µL of 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) solution, followed by 20 µL of substrate solution (acetylthiocholine iodide for AChE or butyrylthiocholine iodide for BuChE).
Data Acquisition: Immediately measure the absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.
Analysis: The rate of reaction is determined from the slope of the absorbance vs. time plot. The percent inhibition is calculated using the formula: [(Rate_control - Rate_sample) / Rate_control] * 100. IC50 values are determined by plotting percent inhibition against the logarithm of inhibitor concentration.
Section 2: Anticancer Activity
The quinoline scaffold is a key feature in many anticancer agents due to its ability to intercalate with DNA, inhibit critical enzymes like topoisomerases and protein kinases, and induce apoptosis.[1][5] While direct studies on "quinoline carbamates" for cancer are less common, the closely related quinoline carboxamides provide a strong basis for comparative analysis and demonstrate the potential of this structural class.[2]
Mechanism of Action: Multi-Pronged Attack on Cancer Cells
Quinoline derivatives employ diverse mechanisms to achieve their antiproliferative effects.[1][5] These include:
Kinase Inhibition: Many cancers are driven by overactive protein kinases. Quinoline derivatives have been shown to inhibit kinases like Pim-1, a key regulator of cell survival and proliferation, particularly in prostate cancer.[10]
Cell Cycle Arrest: These compounds can halt the cell cycle at specific checkpoints (e.g., G2/M phase), preventing cancer cells from dividing.[1]
Induction of Apoptosis: By modulating various signaling pathways, quinoline derivatives can trigger programmed cell death (apoptosis) in malignant cells.[5][10]
Caption: Multiple mechanisms of anticancer action for quinoline derivatives.
Comparative Performance of Anticancer Quinoline Derivatives
Structure-activity relationship studies indicate that substitutions on the quinoline and the linked amine/amide group are critical for potency.[2][10] For a series of derivatives designed as Pim-1 kinase inhibitors, a secondary amine linker between the quinoline and a pyridine ring was found to be crucial for anti-proliferative effects against the PC-3 human prostate cancer cell line.[10]
Table 2: Comparative Antiproliferative Activity (GI50, µM) of Quinoline Derivatives against PC-3 Cells
Compound
R1 (Quinoline Position 6)
R2 (Pyridine Position 4)
GI50 (µM)
9d
-Cl
-H
2.60
9f
-Cl
-F
2.81
9g
-Cl
-Cl
1.29
9h
-OCH3
-H
10.9
Data sourced from Zhang et al., 2016.[10] GI50 is the concentration for 50% of maximal inhibition of cell proliferation.
The data clearly show that an electron-withdrawing group (e.g., -Cl) at the R1 position of the quinoline ring enhances activity compared to an electron-donating group (-OCH3). Furthermore, adding a chloro group at the R2 position of the pyridine ring (compound 9g ) results in the most potent compound in the series.[10]
Experimental Protocol: Sulforhodamine B (SRB) Cytotoxicity Assay
This protocol provides a reliable, high-throughput method for determining cell density, based on the measurement of cellular protein content.
Step-by-Step Methodology:
Cell Seeding: Plate cells (e.g., PC-3) in 96-well plates at an appropriate density (e.g., 5,000 cells/well) and incubate for 24 hours to allow for attachment.
Compound Treatment: Treat the cells with various concentrations of the quinoline derivatives for a specified period (e.g., 48-72 hours). Include a vehicle control.
Cell Fixation: Discard the supernatant and fix the cells by gently adding 100 µL of cold 10% (w/v) Trichloroacetic Acid (TCA) and incubating for 1 hour at 4°C.
Washing: Wash the plates five times with slow-running tap water to remove TCA and air dry.
Staining: Add 100 µL of 0.4% (w/v) SRB solution (in 1% acetic acid) to each well and stain for 30 minutes at room temperature.
Wash and Solubilize: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye and air dry. Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.
Readout: Measure the absorbance at 510 nm using a microplate reader. The absorbance is directly proportional to the number of living cells.
Section 3: Antimicrobial Activity
Quinoline derivatives, including the widely used fluoroquinolone antibiotics, have a long history as effective antimicrobial agents.[11][12] Their mechanism often involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and repair.[6] This section explores the comparative performance of various quinoline derivatives against bacterial and fungal pathogens.
Comparative Performance against Bacteria and Fungi
The antimicrobial spectrum and potency of quinoline derivatives are highly dependent on their substitution patterns. For example, a series of novel quinoline derivatives were synthesized and tested against various bacterial and fungal strains, showing a range of activities.[13]
Table 3: Comparative Antimicrobial Activity (MIC, µg/mL) of Quinoline Derivatives
Compound
B. cereus (G+)
S. aureus (G+)
E. coli (G-)
P. aeruginosa (G-)
C. albicans (Fungus)
2
6.25
12.5
6.25
12.5
12.5
6
3.12
6.25
3.12
6.25
6.25
Ciprofloxacin
3.12
3.12
1.56
1.56
-
Fluconazole
-
-
-
-
6.25
Data sourced from Kumar et al., 2023.[13] MIC is the Minimum Inhibitory Concentration.
In this study, compound 6 emerged as the most potent antimicrobial agent across both bacterial and fungal strains, with MIC values comparable or superior to the standard drugs in some cases.[13] The specific substitutions on compound 6 (a sulfonyl moiety) were critical for its enhanced activity, highlighting the importance of rational design in overcoming antimicrobial resistance.[13][14]
Experimental Protocol: Broth Microdilution for MIC Determination
This is the gold-standard method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.
Step-by-Step Methodology:
Prepare Inoculum: Grow the microbial strain overnight in an appropriate broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). Dilute the culture to achieve a standardized final concentration (e.g., 5 x 10^5 CFU/mL for bacteria).
Serial Dilutions: In a 96-well microplate, perform a two-fold serial dilution of the test compound in the broth.
Inoculation: Add the standardized microbial inoculum to each well. Include a positive control (broth + inoculum, no drug) and a negative control (broth only).
Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria; 35°C for 24-48 hours for fungi).
Determine MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.
General Synthesis Strategy for Quinoline-O-Carbamates
The synthesis of quinoline-O-carbamate derivatives is typically a straightforward and efficient process, making these compounds highly accessible for research and development. The core reaction involves the coupling of a hydroxyquinoline with an appropriate N,N-disubstituted carbamoyl chloride.[7]
Caption: General reaction scheme for the synthesis of target compounds.
This reaction is typically carried out in an aprotic solvent like acetonitrile (CH3CN) with a mild base such as potassium carbonate (K2CO3) to act as a proton scavenger. The choice of carbamoyl chloride (e.g., dimethylcarbamoyl chloride, diethylcarbamoyl chloride) allows for easy diversification of the carbamate moiety to probe structure-activity relationships.[7]
Conclusion and Future Perspectives
The hybridization of the quinoline scaffold with a carbamate moiety represents a powerful strategy in modern drug design. As demonstrated, these derivatives are not monolithic in their biological effects; rather, their activity is exquisitely tuned by the specific substitution patterns on the quinoline ring.
As anticholinesterase agents , the position of the carbamate dictates the selectivity and potency against AChE and BuChE, with 5-substituted derivatives showing promise as dual inhibitors for Alzheimer's disease.[7]
As anticancer agents , the electronic properties of substituents are key drivers of antiproliferative activity, with electron-withdrawing groups often enhancing potency.[10]
As antimicrobial agents , specific functional groups can confer broad-spectrum activity against both bacteria and fungi.[13]
Future research should focus on optimizing these lead compounds through further structure-activity relationship studies. The exploration of quinoline carbamates against other biological targets is also a promising avenue. Ultimately, successful in-vitro findings must be translated into in-vivo animal models to assess their pharmacokinetic properties, efficacy, and safety, paving the way for the development of next-generation therapeutics.
References
An Extensive Review on Biological Interest of Quinoline and Its Analogues. International Journal of Science and Healthcare Research.
Annotated Review on Various Biological Activities of Quinoline Molecule. Biointerface Research in Applied Chemistry.
Zhang, L., et al. (2023). Design, synthesis and evaluation of quinoline-O-carbamate derivatives as multifunctional agents for the treatment of Alzheimer's disease. Bioorganic Chemistry. [Link]
Kumar, A., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & Medicinal Chemistry. [Link]
Design, synthesis and evaluation of quinolinone derivatives containing dithiocarbamate moiety as multifunctional AChE inhibitors for the treatment of Alzheimer's disease. European Journal of Medicinal Chemistry. [Link]
Kumar, J., & Kumar, A. (2021). Synthesis and Antimicrobial Evaluation of New Quinoline Derivatives. Asian Pacific Journal of Health Sciences. [Link]
SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF SOME QUINOLINE DERIVATIVES. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]
Bindal, M., et al. (2009). Biological activities of quinoline derivatives. Letters in Drug Design & Discovery. [Link]
Kumar, V., et al. (2023). Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. Molecular Diversity. [Link]
Zhang, H., et al. (2016). Synthesis and biological evaluation of quinoline derivatives as potential anti-prostate cancer agents and Pim-1 kinase inhibitors. Bioorganic & Medicinal Chemistry. [Link]
Review on recent development of quinoline for anticancer activities. Future Journal of Pharmaceutical Sciences. [Link]
Advances in antitumor research of CA-4 analogs carrying quinoline scaffold. Frontiers in Pharmacology. [Link]
Korth, C., et al. (2006). Similar structure-activity relationships of quinoline derivatives for antiprion and antimalarial effects. Journal of Medicinal Chemistry. [Link]
Quinoline and quinolone carboxamides: A review of anticancer activity with detailed structure-activity relationship analysis. Molecular Diversity. [Link]
Recent Developments of Quinoline Derivatives and their Potential Biological Activities. Mini-Reviews in Organic Chemistry. [Link]
Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances. [Link]
Design, synthesis and evaluation of quinoline-O-carbamate derivatives as multifunctional agents for the treatment of Alzheimer's disease. Figshare. [Link]
Shiri, M., et al. (2016). Synthesis and Biological Evaluation of Novel Quinoline Derivatives as Antibacterial and Antifungal Agents. Organic Chemistry Research. [Link]
Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances. [Link]
Antibacterial Properties of Quinoline Derivatives: A Mini- Review. Biointerface Research in Applied Chemistry. [Link]
Quinoline and quinolone carboxamides: A review of anticancer activity with detailed structure–activity relationship analysis. ResearchGate. [Link]
Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights. Molecular Diversity. [Link]
(5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate represents a class of Multi-Target Directed Ligands (MTDLs) designed primarily for Alzheimer’s Disease (AD) pathology. Unlike standard reversible inhibitors (e.g., Donepezil), this compound functions as a pseudo-irreversible inhibitor of Acetylcholinesterase (AChE) while simultaneously releasing a metal-chelating leaving group (5,7-dibromo-8-hydroxyquinoline) upon active-site hydrolysis.
This guide challenges the standard
reporting often seen in early-stage literature. Because carbamylation is time-dependent, standard steady-state approximations fail to capture the true potency of this molecule. This protocol establishes a rigorous kinetic validation framework, comparing it against clinical standards Rivastigmine (pseudo-irreversible) and Donepezil (reversible).
Part 1: Mechanistic Profiling & Kinetic Theory
To validate this compound, one must understand that it does not merely bind; it chemically modifies the enzyme. The dimethylcarbamate moiety attacks the catalytic serine (Ser203 in human AChE), forming a covalent carbamylated intermediate.
The Kinetic Trap:
Researchers often report a single
value without pre-incubation. For this compound, is a function of time (). As , (theoretically), making "standard" values meaningless without defined time constraints.
Mechanism of Action Diagram
The following diagram illustrates the pathway from the initial Michaelis complex to the "aged" or recovered enzyme.
Figure 1: Kinetic pathway of pseudo-irreversible inhibition. The critical step is
(carbamylation), which drives the time-dependent inhibition.
Part 2: Experimental Design (The "How")
The standard Ellman’s reagent method must be modified to account for the progressive inhibition characteristic of carbamates.
Protocol: Time-Dependent Inhibition Assay
Objective: Determine
(observed rate constant) and (inhibition constant).
Reagents:
Enzyme: Human recombinant AChE (hrAChE) or Electrophorus electricus AChE (EeAChE).
Substrate: Acetylthiocholine iodide (ATCh).
Chromophore: DTNB (Ellman’s Reagent).
Buffer: 0.1 M Phosphate Buffer (pH 8.0, 25°C).
Step-by-Step Workflow:
Preparation: Prepare 5 concentrations of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate (Range: 0.1 nM to 10
M).
Incubation (The Variable): Incubate Enzyme + Inhibitor without substrate for varying times (
= 0, 5, 10, 20, 30, 60 min).
Trigger: Add ATCh (0.5 mM) and DTNB (0.3 mM) to initiate the reaction.
Measurement: Monitor absorbance at 412 nm for 2 minutes (Initial Velocity,
).
Calculation:
Plot
vs. Incubation Time ().
The slope of this line is
.
Plot
vs. [Inhibitor].
Extract
(y-intercept/slope relationship) and (maximal rate of carbamylation).
Validation Workflow Diagram
This workflow ensures the data collected is robust and reproducible.
Figure 2: Sequential validation workflow. The "Jump-Dilution" step is critical to distinguish this carbamate from non-covalent inhibitors.
Part 3: Comparative Data Analysis
To validate your compound, you must benchmark it against established standards. The table below provides reference values and expected behaviors for (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate compared to clinical alternatives.
Table 1: Kinetic Benchmarking Guide
Parameter
(5,7-dibromo...) Carbamate
Rivastigmine (Exelon)
Donepezil (Aricept)
Interpretation
Inhibition Type
Pseudo-Irreversible
Pseudo-Irreversible
Reversible (Mixed)
Determines dosing frequency.
(0 min)
High (>10 M)
High (>10 M)
Low (~20 nM)
Carbamates appear "weak" without pre-incubation.
(30 min)
Low (<100 nM)
Low (~400 nM)
Constant (~20 nM)
Critical validation metric.
()
0.1 - 0.5
~0.2
N/A
Rate of enzyme inactivation.
Decarbamylation ()
Slow (hrs)
Slow (~1.6 hrs)
Instant (ms)
Duration of action in vivo.
Leaving Group
5,7-dibromo-8-HQ
NAP (Phenol derivative)
N/A
8-HQ adds metal chelation (MTDL).
Analyst Note: If your
does not shift significantly (at least 10-fold) between 0 and 30 minutes of pre-incubation, the carbamylation reaction is failing, or the compound is acting as a simple non-covalent inhibitor (hydrolysis of the carbamate prior to binding).
Part 4: Self-Validating Systems (Quality Control)
To ensure "Trustworthiness" (the T in E-E-A-T), every assay must include internal controls that flag experimental error.
The "No-Enzyme" Control:
Purpose: 5,7-dibromo-8-hydroxyquinoline (the leaving group) is a chelator and can be redox-active. It may react with DTNB non-enzymatically.
Protocol: Run the assay with buffer + inhibitor + DTNB (no AChE).
Pass Criteria:
.
The "Spontaneous Hydrolysis" Check:
Purpose: Carbamates are unstable in alkaline buffers.
Protocol: Incubate inhibitor in pH 8.0 buffer for 2 hours before adding enzyme. Compare
to fresh inhibitor.
Pass Criteria: Potency loss < 10%.[1] If high loss, lower pH to 7.4 or reduce incubation times.
The Dilution Recovery (Jump-Dilution):
Purpose: Prove the covalent bond.
Protocol: Incubate Enzyme + Inhibitor at
for 30 mins. Dilute 100-fold into substrate solution.
Analysis:
Donepezil: Activity returns immediately.
Carbamate: Activity remains inhibited, recovering slowly over hours (dependent on
).
References
Ellman, G. L., Courtney, K. D., Andres, V., & Featherstone, R. M. (1961). A new and rapid colorimetric determination of acetylcholinesterase activity. Biochemical Pharmacology, 7(2), 88–95.
Bar-On, P., Millard, C. B., Harel, M., et al. (2002). Kinetic and structural studies on the interaction of cholinesterases with the anti-Alzheimer drug rivastigmine.[2] Biochemistry, 41(11), 3555–3564.
Copeland, R. A. (2005).Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists. Wiley-Interscience. (Standard text for
methodology).
Prati, F., et al. (2015). Novel 8-Hydroxyquinoline Carbamates with Tunable Scavenging Properties for Alzheimer’s Disease. PLOS ONE. (Specific reference for 8-HQ carbamate kinetics).
Groner, E., Ashani, Y., et al. (2007). The Kinetics of Inhibition of Human Acetylcholinesterase and Butyrylcholinesterase by Two Series of Novel Carbamates.[2][3] Molecular Pharmacology, 71(6), 1610-1618.
A Comprehensive Guide to the Safe Disposal of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
This document provides a detailed, safety-first protocol for the proper handling and disposal of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate. As a specialized research chemical, a specific Safety Data Sheet (SDS) ma...
Author: BenchChem Technical Support Team. Date: March 2026
This document provides a detailed, safety-first protocol for the proper handling and disposal of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate. As a specialized research chemical, a specific Safety Data Sheet (SDS) may not be readily available. Therefore, this guidance is synthesized from the known hazards of its core chemical structures: a halogenated quinoline and a carbamate ester. Adherence to these procedures is critical for ensuring personnel safety, maintaining regulatory compliance, and protecting the environment.
Hazard Profile and Risk Assessment
Understanding the intrinsic hazards of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate is the foundation of its safe management. The molecule's risk profile is derived from its two primary functional components.
The 5,7-dibromo-8-hydroxyquinoline Core: The precursor to this compound, 5,7-dibromo-8-hydroxyquinoline, is known to be harmful if swallowed, an irritant to skin and eyes, and notably, very toxic to aquatic life with long-lasting effects[1][2]. As a halogenated organic compound, it falls under specific regulatory disposal categories that require segregation and specialized treatment[3][4][5][6][7].
The N,N-dimethylcarbamate Group: Carbamate esters are a class of compounds known for their potential biological activity, including cholinesterase inhibition[8]. They can be incompatible with strong acids, bases, and oxidizing agents, which can lead to decomposition[9]. Wastes generated from carbamate production are regulated as hazardous by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA)[10][11].
Based on this analysis, (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate must be treated as a toxic, irritant, and environmentally hazardous chemical waste.
May be harmful if swallowed, inhaled, or absorbed through the skin. Causes skin, eye, and respiratory tract irritation[1][12].
Environmental Hazards
Based on its dibromo-hydroxyquinoline analogue, it is presumed to be very toxic to aquatic life with long-lasting effects. Release to the environment must be strictly avoided[1][2].
Chemical Incompatibilities
Avoid contact with strong acids, strong bases, and powerful oxidizing agents[9].
Regulatory Classification
Must be managed as Hazardous Waste . As a halogenated organic compound, it requires specific waste stream segregation[3][4][6].
Required Personal Protective Equipment (PPE) and Handling
Prior to handling or initiating any disposal procedures, ensure the following PPE is in use to minimize exposure.
Eye Protection : Wear chemical safety goggles or a full-face shield as described by OSHA's eye and face protection regulations[1].
Hand Protection : Use chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for integrity before use[8].
Body Protection : A standard laboratory coat is required. For tasks with a higher risk of spillage, a chemical-resistant apron is recommended[8].
Respiratory Protection : All handling of the solid compound or its solutions should be conducted within a certified chemical fume hood to prevent inhalation of dust or aerosols[5][8].
Step-by-Step Disposal Protocol
This protocol is designed to ensure safe containment and regulatory compliance. Under no circumstances should this chemical or its containers be disposed of in regular trash or down the drain[3][8].
Step 1: Waste Segregation
This is the most critical first step. Designate a specific, sealed container exclusively for "(5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate" waste.
Causality: Halogenated organic waste is disposed of differently than non-halogenated waste, often via high-temperature incineration. Mixing these streams significantly increases disposal costs and violates regulatory requirements[4][6]. Segregation at the source is the most effective way to ensure proper disposal.
Step 2: Container Labeling
Proper labeling is essential for safety and compliance.
Action: Before adding any waste, affix a "Hazardous Waste" label to the container. Clearly write the full chemical name, "(5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate," and list any known hazards such as "Toxic" and "Environmental Hazard"[5][8].
Causality: Accurate labeling prevents accidental mixing of incompatible wastes and informs waste management personnel of the container's contents, ensuring it is handled and disposed of correctly.
Step 3: Collection of Solid Waste
This includes the pure compound and any materials contaminated with it.
Action: Carefully place solid (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate and any contaminated consumables (e.g., weighing papers, gloves, pipette tips, absorbent pads) directly into the labeled hazardous waste container[8].
Causality: Any item that has come into contact with the chemical is considered hazardous waste and must be disposed of accordingly to prevent cross-contamination and environmental release.
Step 4: Management of Contaminated Liquid Waste
This applies to solvent rinses from cleaning contaminated glassware.
Action: Rinse contaminated glassware with a minimal amount of a suitable organic solvent (e.g., ethanol or acetone) inside a chemical fume hood. Collect this rinsate in a separate, sealed, and labeled container for "Halogenated Liquid Waste" [5][8].
Causality: Liquid and solid wastes are often processed differently. Collecting the solvent rinsate separately ensures that both waste streams are managed appropriately without creating a more complex and hazardous mixture.
Step 5: Final Disposal Pathway
The final step is to transfer the waste to trained professionals.
Action: Once the waste container is three-quarters full, seal it securely and contact your institution's Environmental Health and Safety (EHS) department to arrange for a hazardous waste pickup[2].
Causality: EHS departments are responsible for consolidating, transporting, and disposing of hazardous waste in accordance with all federal, state, and local regulations, ensuring a compliant and safe final outcome.
Decontamination and Spill Management
Accidents can happen, and a clear plan for decontamination and spill response is essential.
Equipment Decontamination
All reusable equipment must be thoroughly decontaminated before being used for other purposes[13][14].
Initial Rinse: Carefully rinse the surfaces of glassware or equipment with a suitable solvent (e.g., acetone) to dissolve any residual compound. Collect this rinsate as "Halogenated Liquid Waste" as described in Step 4 above.
Wash: Wash the equipment with laboratory detergent and water.
Final Rinse: Rinse with deionized water and allow to dry completely.
Spill Response Protocol
For small spills within a chemical fume hood:
Alert Personnel: Immediately notify others in the area.
Ensure PPE: Don the appropriate PPE as described in Section 2.
Contain and Absorb: Cover the spill with an inert absorbent material, such as sand or vermiculite[5]. Avoid generating dust[2].
Collect Waste: Carefully scoop the absorbent material and place it into your designated solid hazardous waste container for "(5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate"[3].
Decontaminate Surface: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., acetone), placing the used cloth in the hazardous waste container. Then, wash the area with soap and water.
For large spills or spills outside of a fume hood, evacuate the area immediately and contact your institution's EHS or emergency response team[3].
Visualized Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate.
Personal protective equipment for handling (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
Topic: Personal protective equipment for handling (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate Audience: Researchers, scientists, and drug development professionals.[1] Executive Summary: The "Bottom Line" Safety Pro...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Personal protective equipment for handling (5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate
Audience: Researchers, scientists, and drug development professionals.[1]
Executive Summary: The "Bottom Line" Safety Profile
Treat as a Potential Cholinesterase Inhibitor.
(5,7-dibromoquinolin-8-yl) N,N-dimethylcarbamate is a research-grade halogenated heterocyclic carbamate.[1] While specific toxicological data for this exact molecule is often limited in public registries, its structural homology to Pyridostigmine (a dimethylcarbamate) and Broxyquinoline (a halogenated quinoline) necessitates a "Maximum Precaution" approach.
Contact: Severe eye/skin irritant due to the halogenated quinoline scaffold.
Sensitization: High risk of respiratory and dermal sensitization.
Immediate Action Required:
Never handle on an open bench.
Double-gloving is mandatory.
Neutralizing agents (1N NaOH) must be available for decontamination.
Risk Assessment & Hazard Identification
This compound combines the lipophilicity of a dibromo-quinoline with the reactive carbamoyl moiety.[1] This structure suggests high bioavailability through dermal absorption.
Hazard Class
Risk Description
Mechanism of Action (Inferred)
Acute Toxicity (Oral/Dermal)
Category 3 (Toxic)
Carbamylation of serine residues in the active site of AChE, leading to acetylcholine accumulation.[1]
Skin/Eye Corrosion
Category 2A (Irritant)
Halogenated aromatic rings often act as lachrymators or severe irritants upon mucosal contact.
Target Organ Toxicity
Neuro/Hepatic
Quinoline derivatives are metabolized by CYP450; halogenated metabolites can be hepatotoxic.
Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are insufficient for prolonged contact with halogenated carbamates in organic solvents (e.g., DMSO, DCM).
PPE Decision Logic
Figure 1: PPE Selection Logic based on physical state and solvent carrier.[1]
Detailed PPE Specifications
Component
Recommendation
Critical Specification
Hand Protection (Primary)
Silver Shield / 4H Laminate
Required when dissolved in DMSO, DMF, or DCM.[1] These solvents facilitate transdermal transport of the toxin.
Hand Protection (Secondary)
Nitrile (5 mil minimum)
Worn over laminate gloves for dexterity, or double-layered for dry powder handling.[1]
Eye Protection
Chemical Splash Goggles
Safety glasses are inadequate. Goggles must seal against the face to prevent vapor entry.
Respiratory
Fume Hood (Primary)
All operations must occur in a certified hood (Face velocity: 80–100 fpm).
Body Protection
Tyvek Lab Coat (Closed Front)
Cotton coats absorb liquids. Use disposable Tyvek sleeves if reaching deep into hoods.
Operational Protocol: Safe Handling Workflow
A. Weighing & Solubilization
Context: The highest risk of inhalation exposure occurs during the transfer of dry powder.
Protocol:
Static Control: Use an antistatic gun or ionizer bar before opening the vial. Brominated compounds often carry significant static charge, causing powder to "jump."
Balance Setup: Place the analytical balance inside the fume hood. If this is impossible, use a powder containment hood or a glove box.
Solvent Addition: Add solvent (typically DMSO) immediately after weighing to suppress dust generation.
Seal: Parafilm the vial immediately after dissolution.
B. Reaction/Assay Setup
Context: Carbamates are prone to hydrolysis in basic conditions but stable in acid/neutral.
Protocol:
Vessel Choice: Use screw-cap glass vials (borosilicate). Avoid plastics that may leach or absorb the compound.
Temperature: Do not heat above 40°C unless in a closed, pressure-rated vessel. Halogenated quinolines can release toxic bromide vapors upon thermal decomposition.
C. Decontamination of Work Surfaces
Principle: Carbamates can be chemically deactivated by hydrolysis.
Solution: 1N Sodium Hydroxide (NaOH) or a 10% Sodium Carbonate solution.
Procedure: Wipe surfaces with the basic solution, allow to sit for 5 minutes, then rinse with water. Note: This hydrolyzes the carbamate linkage, breaking the molecule into the less toxic (though still irritating) 5,7-dibromo-8-hydroxyquinoline.[1]
Emergency Response Plan
Spill Response Workflow
Figure 2: Step-by-step spill response logic.
Exposure First Aid
Skin Contact: Wash with soap and water for 15 minutes .[2] Avoid organic solvents (ethanol/acetone) as they increase absorption.
Eye Contact: Flush for 15 minutes. Seek medical attention immediately (risk of corneal damage from brominated moiety).[2][3]
Ingestion/Inhalation: Transport to ER. Inform medical staff of potential anticholinesterase activity (Atropine is the standard antidote for carbamate poisoning, though medical supervision is required).
Waste Disposal
Classification:Halogenated Organic Waste .
Segregation: Do NOT mix with acidic waste (risk of generating toxic vapors) or oxidizing agents.[4]
Labeling: Must be clearly labeled "Toxic," "Halogenated," and "Cholinesterase Inhibitor."
Destruction: High-temperature incineration (>1000°C) with scrubber systems is required to manage bromine emissions.[1]
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2453, Broxyquinoline (Parent Scaffold Safety Data). Retrieved from [Link]
European Chemicals Agency (ECHA). Registration Dossier: Quinoline derivatives and their toxicological profiles. Retrieved from [Link]
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